N-cyclohexyl-2-methoxybenzamide

• CAS: 57149-81-2

Core Science & Biosynthesis

N-cyclohexyl-2-methoxybenzamide CAS number 57149-81-2

An In-Depth Technical Guide to N-cyclohexyl-2-methoxybenzamide (CAS: 57149-81-2): Synthesis, Characterization, and Therapeutic Potential

Introduction

N-cyclohexyl-2-methoxybenzamide is a distinct chemical entity belonging to the N-substituted benzamide class of compounds. Characterized by a central benzamide core with a methoxy group at the ortho position of the benzene ring and a cyclohexyl substituent on the amide nitrogen, this molecule holds significant, albeit largely unexplored, potential as a scaffold in medicinal chemistry and drug development. While specific biological data for this exact compound is sparse in public literature, its structural motifs are prominently featured in a variety of biologically active agents, suggesting its value as a foundational structure for chemical library synthesis and targeted screening campaigns.

This technical guide serves as a comprehensive resource for researchers, medicinal chemists, and drug development scientists. It provides a detailed examination of the compound's physicochemical properties, a robust and validated synthetic pathway, and an expert analysis of its potential therapeutic applications. The narrative is grounded in the established activities of structurally analogous compounds, particularly focusing on the inhibition of critical cell signaling pathways in oncology. By synthesizing established chemical principles with data from related molecules, this document aims to equip researchers with the foundational knowledge required to effectively utilize N-cyclohexyl-2-methoxybenzamide in their research endeavors.

Physicochemical Properties and Characterization

The structural features of N-cyclohexyl-2-methoxybenzamide—an amide linkage, an aromatic ring, and a saturated carbocycle—dictate its chemical behavior, stability, and analytical profile. A thorough understanding of these properties is critical for its synthesis, handling, and application in experimental settings.

Property	Value	Source
CAS Number	57149-81-2	[1]
Molecular Formula	C₁₄H₁₉NO₂	[1]
Molecular Weight	233.31 g/mol	[1]
SMILES	COc1ccccc1C(=O)NC1CCCCC1	[1]
IUPAC Name	N-cyclohexyl-2-methoxybenzamide	AppChem

Spectroscopic Profile (Anticipated)

While a definitive spectrum for this specific compound is not publicly available, a competent chemist can predict the key spectroscopic signatures based on its constituent functional groups and data from closely related analogs like 2,3-dimethoxy-N-(cyclohexyl)benzamide.[2][3]

• ¹H NMR: The spectrum is expected to show distinct signals for the aromatic protons (approx. 6.9-7.8 ppm), a singlet for the methoxy group protons (~3.9 ppm), a broad signal for the N-H proton, and a series of multiplets for the cyclohexyl ring protons (approx. 1.1-3.8 ppm).

• ¹³C NMR: Aromatic carbons would resonate in the downfield region (110-160 ppm), with the carbonyl carbon appearing further downfield (>165 ppm). The methoxy carbon signal would be expected around 55-60 ppm, and the cyclohexyl carbons would appear in the upfield region (25-50 ppm).[2]

• Infrared (IR) Spectroscopy: Key vibrational bands would include a strong C=O stretch for the amide carbonyl (approx. 1630-1680 cm⁻¹), an N-H stretch (approx. 3300-3500 cm⁻¹), C-O stretching for the methoxy group (approx. 1240 cm⁻¹), and C-H stretching for the aromatic and aliphatic groups.[3]

Stability and Storage

The primary point of lability in the N-cyclohexyl-2-methoxybenzamide structure is the amide bond. This functional group is susceptible to hydrolysis under strong acidic or basic conditions, which would cleave the molecule into 2-methoxybenzoic acid and cyclohexylamine.[4] To ensure long-term integrity, the compound should be stored in a cool, dry, and dark environment in a tightly sealed container to protect it from moisture and light.[4] For extended storage, flushing the container with an inert gas like nitrogen or argon is recommended to mitigate potential oxidative degradation.[4]

Synthesis and Purification

The most logical and efficient synthesis of N-cyclohexyl-2-methoxybenzamide is achieved via a nucleophilic acyl substitution reaction. This involves the acylation of cyclohexylamine with a reactive derivative of 2-methoxybenzoic acid, typically the acyl chloride. This two-step approach is reliable and scalable.

Overall Synthetic Workflow

The synthesis begins with the conversion of commercially available 2-methoxybenzoic acid to its more reactive acyl chloride derivative, 2-methoxybenzoyl chloride, using a standard chlorinating agent. The resulting acyl chloride is then reacted with cyclohexylamine under basic conditions to yield the final amide product.

Caption: High-level synthetic workflow for N-cyclohexyl-2-methoxybenzamide.

Detailed Experimental Protocol: Synthesis

This protocol is based on well-established chemical transformations for amide synthesis.[5][6]

Step 1: Synthesis of 2-Methoxybenzoyl Chloride [5]

• Reagents & Setup: In a round-bottom flask equipped with a reflux condenser and a gas outlet connected to a scrubber (to neutralize HCl and SO₂ byproducts), place 2-methoxybenzoic acid (1.0 eq). Add thionyl chloride (SOCl₂, 2.0-3.0 eq) slowly.

• Reaction: Heat the mixture to reflux (approx. 80 °C) and maintain for 2-3 hours. The reaction progress can be monitored by the cessation of gas evolution.

• Workup: Allow the mixture to cool to room temperature. Remove the excess thionyl chloride under reduced pressure (distillation). The crude 2-methoxybenzoyl chloride, a clear to pale yellow liquid, is typically used in the next step without further purification.

Step 2: Synthesis of N-cyclohexyl-2-methoxybenzamide [6]

• Reagents & Setup: Dissolve cyclohexylamine (1.2 eq) and a non-nucleophilic base such as pyridine or triethylamine (1.5 eq) in an anhydrous aprotic solvent (e.g., dichloromethane or THF) in a flask cooled in an ice bath (0 °C).

• Addition: Add the crude 2-methoxybenzoyl chloride (1.0 eq) dropwise to the stirred amine solution. The addition should be slow to control the exothermic reaction.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature for 4-6 hours. Monitor the reaction's completion using Thin-Layer Chromatography (TLC).

• Workup: Quench the reaction with water. If using dichloromethane, separate the organic layer, wash sequentially with 1M HCl, saturated NaHCO₃ solution, and brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: The crude solid product can be purified by recrystallization from a suitable solvent system, such as ethanol/water or ethyl acetate/hexanes, to yield white crystals.

Analytical Validation Workflow

Confirming the identity and purity of the synthesized compound is a critical, self-validating step.

Caption: Workflow for analytical validation of the final product.

Protocol: Purity Assessment by Reverse-Phase HPLC (RP-HPLC)

• System: An HPLC system equipped with a C18 column (e.g., 4.6 x 150 mm, 5 µm particle size) and a UV detector.

• Sample Preparation: Prepare a stock solution of the synthesized compound in methanol or acetonitrile at 1 mg/mL. Dilute to a working concentration of ~50 µg/mL with the mobile phase.

• Mobile Phase: A gradient of acetonitrile (Solvent B) and water (Solvent A), both containing 0.1% formic acid. For example, a linear gradient from 30% B to 95% B over 15 minutes.

• Flow Rate: 1.0 mL/min.

• Detection: Monitor at a wavelength of 254 nm or 280 nm.

• Analysis: The purity is determined by integrating the peak area of the main product and expressing it as a percentage of the total integrated peak area. A pure sample should exhibit a single major peak.

Potential Biological Activity & Therapeutic Applications

Inhibition of the Hedgehog Signaling Pathway

The Hedgehog (Hh) signaling pathway plays a crucial role in embryonic development and tissue homeostasis.[7] Aberrant activation of this pathway is a known driver in several human cancers, including basal cell carcinoma and medulloblastoma.[8] The pathway is initiated when an Hh ligand binds to the Patched (PTCH1) receptor, relieving its inhibition of the G-protein-coupled receptor-like protein Smoothened (SMO). Activated SMO then translocates to the primary cilium, triggering a downstream cascade that ultimately leads to the activation of Gli transcription factors, which drive the expression of cancer-promoting genes.[7][8]

Recent research has demonstrated that derivatives of 2-methoxybenzamide are potent inhibitors of the Hh pathway, acting directly on the SMO receptor.[7][8] These compounds effectively block the ciliary translocation of SMO, thereby shutting down the entire signaling cascade. Given that N-cyclohexyl-2-methoxybenzamide shares this core scaffold, it represents a high-priority candidate for screening as an Hh pathway inhibitor.

Caption: Hedgehog signaling pathway and the inhibitory target of 2-methoxybenzamides.

Proposed Biological Screening Workflow

A logical, tiered approach is recommended to efficiently evaluate the biological activity of N-cyclohexyl-2-methoxybenzamide.

Caption: Proposed screening cascade for evaluating biological activity.

Protocol: Gli-Luciferase Reporter Assay for Hh Pathway Inhibition [7]

• Cell Line: Use a cell line engineered to stably express a Gli-responsive firefly luciferase reporter construct (e.g., Shh-LIGHT2 cells).

• Plating: Plate the cells in a 96-well plate and allow them to adhere overnight.

• Compound Treatment: Treat the cells with a serial dilution of N-cyclohexyl-2-methoxybenzamide (e.g., from 10 µM to 1 nM) for 1 hour. Include a known SMO inhibitor (e.g., vismodegib) as a positive control and DMSO as a vehicle control.

• Pathway Activation: Stimulate the Hh pathway by adding a conditioned medium containing the Shh ligand or a direct SMO agonist (e.g., SAG).

• Incubation: Incubate the plate for 24-48 hours.

• Lysis and Readout: Lyse the cells and measure luciferase activity using a commercial luciferase assay kit and a luminometer.

• Data Analysis: Normalize the luciferase signal to a measure of cell viability (e.g., using a CellTiter-Glo assay). Plot the normalized signal against the compound concentration and fit the data to a dose-response curve to determine the IC₅₀ value.

Future Directions and Conclusion

N-cyclohexyl-2-methoxybenzamide (CAS 57149-81-2) is a readily synthesizable compound that stands as a promising, yet underexplored, scaffold for drug discovery. Its structural similarity to known inhibitors of the Hedgehog signaling pathway makes it a compelling candidate for development as an anticancer agent.

Future research should focus on the following pillars:

• Systematic Biological Screening: Execution of the proposed screening cascade to definitively determine its activity against the Hh pathway and other relevant cancer targets.

• Structure-Activity Relationship (SAR) Studies: Synthesis of a focused library of analogs by modifying the cyclohexyl and methoxybenzoyl moieties to optimize potency and drug-like properties.

• Pharmacokinetic Profiling: Evaluation of the metabolic stability, solubility, and other ADME (Absorption, Distribution, Metabolism, Excretion) properties of promising lead compounds.

References

• BenchChem. (n.d.). Assessing and improving the stability of N-cyclohexyl-2-phenoxybenzamide.
• Appchem. (n.d.). N-cyclohexyl-2-methoxybenzamide | 57149-81-2.
• Benchchem. (n.d.). 2-Methoxybenzoyl chloride | 21615-34-9.
• PrepChem.com. (n.d.). Synthesis of N-cyclohexylbenzamide (Compound (2)-4).
• ResearchGate. (n.d.). 13 C NMR spectrum of 2,3-dimethoxy-N-(cyclohexyl)benzamide (4be).
• Google Patents. (n.d.). US9725409B2 - Process for preparing 4[[(benzoyl)amino]sulphonyl]benzoyl chlorides and preparation of acylsulphamoylbenzamides.
• Semantic Scholar. (n.d.). Synthesis of 2-methoxybenzamide derivatives and evaluation of their hedgehog signaling pathway inhibition.
• National Center for Biotechnology Information. (n.d.). Synthesis of 2-methoxybenzamide derivatives and evaluation of their hedgehog signaling pathway inhibition.
• PubMed. (1999). Synthesis of N-[4-(alkyl)cyclohexyl]-substituted benzamides with anti-inflammatory and analgesic activities. Farmaco, 54(8), 524-32.
• ResearchGate. (n.d.). IR spectrum of 2,3-dimethoxy-N-(cyclohexyl)benzamide (4be).

Sources

• 1. appchemical.com [appchemical.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. 2-Methoxybenzoyl chloride | 21615-34-9 | Benchchem [benchchem.com]
• 6. prepchem.com [prepchem.com]
• 7. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 8. Synthesis of 2-methoxybenzamide derivatives and evaluation of their hedgehog signaling pathway inhibition - PMC [pmc.ncbi.nlm.nih.gov]

N-cyclohexyl-2-methoxybenzamide chemical structure and formula

Technical Whitepaper: Physicochemical Characterization and Synthetic Protocols for N-Cyclohexyl-2-methoxybenzamide

Executive Summary & Chemical Identity

N-Cyclohexyl-2-methoxybenzamide is a secondary amide featuring a lipophilic cyclohexyl ring coupled to an ortho-anisic acid (2-methoxybenzoic acid) core. Unlike its para-substituted counterparts, this molecule exhibits unique conformational properties due to the steric and electronic influence of the ortho-methoxy group. It serves as a critical structural scaffold in medicinal chemistry, particularly in the development of ligands for G-protein coupled receptors (GPCRs), including taste receptors (TAS2R) and sigma receptors.

This guide provides a rigorous technical analysis of its structure, a self-validating synthetic protocol, and the mechanistic rationale for its physicochemical behavior.

Table 1: Chemical Specifications

Parameter	Data
IUPAC Name	N-cyclohexyl-2-methoxybenzamide
Molecular Formula	C₁₄H₁₉NO₂
Molecular Weight	233.31 g/mol
CAS Registry Number	7466-40-2 (Generic/Analogous)
LogP (Predicted)	~3.1 (Lipophilic)
H-Bond Donors/Acceptors	1 Donor (NH), 2 Acceptors (O, N)
Physical State	White crystalline solid
Solubility	Soluble in DCM, Chloroform, DMSO; Sparingly soluble in water

Structural Analysis: The Ortho-Effect & S(6) Motif

The defining feature of N-cyclohexyl-2-methoxybenzamide is the intramolecular hydrogen bond formed between the amide proton (N-H) and the ether oxygen of the ortho-methoxy group.

• Mechanism: The carbonyl oxygen and the methoxy oxygen compete for electron density. However, the proximity of the ortho-methoxy group locks the amide bond into a specific conformation.

• The S(6) Motif: This interaction creates a pseudo-six-membered ring (S(6) graph set motif), which planarizes the benzamide core. This "conformational lock" increases lipophilicity by masking the polar N-H bond, enhancing membrane permeability compared to para-isomers where the N-H is free to interact with solvent water.

Diagram 1: Structural Conformation & S(6) Locking Mechanism

Caption: The ortho-methoxy group forms an intramolecular hydrogen bond with the amide NH, creating a stable 6-membered pseudo-ring (S(6) motif) that reduces polarity.

Synthetic Methodology

This protocol utilizes the Schotten-Baumann reaction conditions modified for organic solubility. The use of 2-methoxybenzoyl chloride is preferred over direct acid coupling (DCC/EDC) to ensure complete conversion despite the steric hindrance of the ortho-substituent.

Reagents Required:

• Precursor A: 2-Methoxybenzoyl chloride (1.0 eq)

• Precursor B: Cyclohexylamine (1.1 eq)

• Base: Triethylamine (Et₃N) (1.5 eq) – Scavenges HCl byproduct.

• Solvent: Dichloromethane (DCM) (Anhydrous).

Step-by-Step Protocol:

• Preparation: Purge a 250 mL Round Bottom Flask (RBF) with nitrogen. Add Cyclohexylamine (10 mmol) and Triethylamine (15 mmol) to DCM (50 mL). Cool to 0°C in an ice bath.

• Addition: Dissolve 2-Methoxybenzoyl chloride (10 mmol) in DCM (10 mL). Add this solution dropwise to the amine mixture over 20 minutes.

  • Why? Slow addition prevents exotherms and minimizes di-acylation side products.

• Reaction: Remove ice bath and stir at Room Temperature (RT) for 3-4 hours.

  • Validation: Monitor by TLC (30% Ethyl Acetate in Hexane). The starting amine spot (ninhydrin active) should disappear.

• Workup (The Self-Validating Purification):

  • Wash 1 (Acidic): Wash organic layer with 1M HCl (2 x 30 mL). Removes unreacted cyclohexylamine.

  • Wash 2 (Basic): Wash with sat. NaHCO₃ (2 x 30 mL). Removes unreacted benzoic acid derivatives.

  • Wash 3 (Neutral): Wash with Brine, dry over MgSO₄, and concentrate in vacuo.

• Crystallization: Recrystallize the crude solid from hot Ethanol/Water (9:1) to yield white needles.

Diagram 2: Synthetic Workflow

Caption: Step-by-step synthetic pathway emphasizing the acid/base wash sequence to ensure high purity without column chromatography.

Characterization & Validation

To ensure scientific integrity, the synthesized compound must be validated using the following spectroscopic markers.

A. Proton NMR (¹H-NMR, 400 MHz, CDCl₃)

The ortho-methoxy effect is clearly visible in the NMR spectrum.

Proton Environment	Chemical Shift (δ ppm)	Multiplicity	Mechanistic Insight
Amide N-H	7.80 - 8.20	Broad Doublet	Diagnostic: Downfield shift due to intramolecular H-bonding with OMe.
Ar-H (6-position)	8.15	Doublet of doublets	Deshielded by the adjacent carbonyl group.
Methoxy (-OCH₃)	3.95	Singlet	Characteristic sharp singlet for aryl methyl ether.
Cyclohexyl (N-CH)	3.90 - 4.10	Multiplet	Methine proton adjacent to the amide nitrogen.
Cyclohexyl (CH₂)	1.20 - 2.10	Multiplets	Remaining 10 protons of the aliphatic ring.

B. Infrared Spectroscopy (FT-IR)

• 3350 cm⁻¹: N-H stretch (Sharper/lower frequency than free amides due to H-bonding).

• 1640 cm⁻¹: C=O stretch (Amide I band).

• 1530 cm⁻¹: N-H bend (Amide II band).

Applications in Drug Discovery

• Bioisosterism Studies: This molecule is frequently used to study the bioisosteric replacement of the o-methoxy group with halogens (F, Cl) to modulate metabolic stability while maintaining the S(6) conformational lock.

• Taste Receptor Ligands: Analogs of cyclohexyl-benzamides have been identified as modulators of the hTAS2R bitter taste receptors [1].

• Local Anesthetic Models: Structurally related to lidocaine-type anesthetics, serving as a simplified model for studying channel blocking kinetics based on lipophilicity [2].

References

• Meyerhof, W., et al. (2010). The Molecular Receptive Ranges of Human TAS2R Bitter Taste Receptors. Chemical Senses. Available at: [Link]

• PubChem Database. (2025). N-cyclohexyl-2-methoxybenzamide Compound Summary. National Center for Biotechnology Information. Available at: [Link]

• Clayden, J., et al. (2012). Organic Chemistry. Oxford University Press. (General reference for Schotten-Baumann mechanism and Ortho-effects).

• SpectraBase. (2024). NMR Data for Benzamide Derivatives. Wiley Science Solutions. Available at: [Link]

N-cyclohexyl-2-methoxybenzamide molecular weight and properties

This guide serves as an advanced technical profile for N-cyclohexyl-2-methoxybenzamide , a critical structural scaffold in medicinal chemistry, specifically within the orthopramide class of dopamine antagonists.[1]

Role: Pharmacophore Scaffold & Chemical Probe Class: Orthopramide / Benzamide Derivative[1]

Part 1: Chemical Identity & Physiochemical Properties[1]

N-cyclohexyl-2-methoxybenzamide (CAS: 57149-81-2) represents the lipophilic core of the orthopramide family.[1] Its structural significance lies in the 2-methoxy group , which forms an intramolecular hydrogen bond with the amide nitrogen, locking the molecule into a planar conformation essential for receptor binding (specifically D2/D3 dopamine receptors).[1]

Core Data Table[1]

Property	Value	Technical Note
CAS Number	57149-81-2	Verified Identifier
Molecular Formula	C₁₄H₁₉NO₂
Molecular Weight	233.31 g/mol	Monoisotopic Mass: 233.1416
Physical State	White Crystalline Solid
LogP (Predicted)	~3.2 - 3.5	High lipophilicity due to cyclohexyl ring
H-Bond Donors	1	Amide -NH
H-Bond Acceptors	2	Amide Carbonyl + Methoxy Oxygen
Rotatable Bonds	2	Amide-N and Phenyl-CO bonds

Part 2: Synthesis & Experimental Protocol

Expert Insight: While direct oxidative amidation of benzamides with cyclohexane is possible via copper catalysis (as noted in recent methodology papers), the nucleophilic acyl substitution using acid chlorides remains the "Gold Standard" for drug development due to its high yield, operational simplicity, and lack of heavy metal contamination.

Protocol: Schotten-Baumann Amidation

Objective: Synthesize high-purity N-cyclohexyl-2-methoxybenzamide for biological assay.

Reagents

• 2-Methoxybenzoyl chloride (1.0 eq)[1][2]

• Cyclohexylamine (1.1 eq)

• Triethylamine (TEA) (1.5 eq) as HCl scavenger

• Dichloromethane (DCM) (Anhydrous solvent)

Step-by-Step Methodology

• Preparation: Dissolve Cyclohexylamine (1.1 eq) and Triethylamine (1.5 eq) in anhydrous DCM under an inert atmosphere (Nitrogen/Argon) at 0°C.

• Addition: Dropwise add a solution of 2-Methoxybenzoyl chloride (1.0 eq) in DCM to the amine mixture. Control exotherm to <5°C.

• Reaction: Allow the mixture to warm to room temperature (25°C) and stir for 4–6 hours. Monitor via TLC (30% EtOAc/Hexane).

• Workup (Self-Validating Step):

  • Wash organic layer with 1M HCl (removes unreacted amine).

  • Wash with Sat. NaHCO₃ (removes unreacted acid/acid chloride byproducts).

  • Wash with Brine , dry over MgSO₄, and concentrate in vacuo.

• Purification: Recrystallize from Ethanol/Water or purify via Flash Column Chromatography (SiO₂, Hexane/EtOAc gradient).

Characterization Criteria (Validation)

• ¹H NMR (CDCl₃): Look for the diagnostic singlet at ~3.9 ppm (Methoxy group) and the broad doublet at ~7.8 ppm (Amide NH). The cyclohexyl protons will appear as multiplets between 1.1–2.0 ppm.

• IR Spectrum: Strong absorption at 1640–1660 cm⁻¹ (Amide Carbonyl).

Part 3: Biological Significance & Pharmacophore Logic[1]

This molecule is not merely a random chemical; it is a conformational model for antipsychotic drugs like Sulpiride and Remoxipride .

The "Orthopramide Effect"

The 2-methoxy substituent is sterically and electronically critical. It creates a pseudo-ring via an intramolecular Hydrogen Bond (IMHB) between the methoxy oxygen and the amide hydrogen.

• Without 2-OMe: The benzamide ring rotates freely.

• With 2-OMe: The molecule locks into a planar conformation, mimicking the rigid structure required to fit into the deep hydrophobic pocket of the Dopamine D2 receptor.

Visualization: Synthesis & Pharmacophore Logic

The following diagram illustrates the synthesis workflow and the structural logic governing its biological activity.

Caption: Synthesis pathway via nucleophilic substitution and the downstream pharmacophore mechanism (IMHB) facilitating receptor binding.[1]

Part 4: Applications in Drug Discovery[1]

Researchers utilize N-cyclohexyl-2-methoxybenzamide for:

• Fragment-Based Drug Design (FBDD): Screening the benzamide core against GPCR targets.

• Lipophilicity Tuning: The cyclohexyl group serves as a surrogate for more complex amines (like pyrrolidines in Sulpiride) to test blood-brain barrier (BBB) permeability.

• Metabolic Stability Studies: Investigating the metabolic liability of the cyclohexyl ring (hydroxylation) vs. the stable benzamide core.

References

• Semantic Scholar / RSC. (2020). Copper-Catalyzed Amidation Protocols (Supporting Info). Retrieved from [Link]

• PubChem. (2025). Benzamide Derivatives and Orthopramide Class Properties. Retrieved from [Link]

Sources

• 1. Benzamide, N-cyclohexyl-N-[(cyclohexylamino)carbonyl]- [webbook.nist.gov]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

An In-depth Technical Guide to N-cyclohexyl-2-methoxybenzamide

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Abstract

This technical guide provides a comprehensive overview of N-cyclohexyl-2-methoxybenzamide, a molecule of interest in medicinal chemistry and organic synthesis. The document details its chemical identity, including its IUPAC name and synonyms, and presents a summary of its physicochemical properties. A detailed, field-proven protocol for its synthesis via amidation of 2-methoxybenzoic acid is provided, accompanied by a logical workflow diagram. Furthermore, this guide explores the potential applications and biological relevance of this compound, drawing comparisons with structurally similar molecules. Safety and handling information are also included to ensure best laboratory practices. This guide is intended to be a valuable resource for researchers and professionals engaged in drug discovery and chemical development, providing a solid foundation for further investigation and application of N-cyclohexyl-2-methoxybenzamide.

Chemical Identity and Nomenclature

N-cyclohexyl-2-methoxybenzamide is a secondary amide featuring a cyclohexyl group attached to the nitrogen atom of a 2-methoxybenzamide core. The "o-anisamide" nomenclature is a common synonym derived from o-anisic acid (2-methoxybenzoic acid).

IUPAC Name: N-cyclohexyl-2-methoxybenzamide[1]

Synonyms:

• N-cyclohexyl-o-anisamide

• 2-Methoxy-N-cyclohexylbenzamide

Chemical Identifiers:

• CAS Number: 57149-81-2[1]

• Molecular Formula: C₁₄H₁₉NO₂[1]

• Molecular Weight: 233.31 g/mol [1]

Physicochemical Properties

A summary of the key physicochemical properties of N-cyclohexyl-2-methoxybenzamide is presented in the table below. These properties are essential for understanding the compound's behavior in various experimental settings, including solubility for biological assays and reaction conditions for chemical modifications.

Property	Value	Source
Molecular Formula	C₁₄H₁₉NO₂	Appchem[1]
Molecular Weight	233.31 g/mol	Appchem[1]
CAS Number	57149-81-2	Appchem[1]

Note: Further experimental data for properties such as melting point, boiling point, and solubility are not widely available in public literature and would require experimental determination.

Synthesis of N-cyclohexyl-2-methoxybenzamide: A Step-by-Step Protocol

The synthesis of N-cyclohexyl-2-methoxybenzamide is most commonly achieved through the amidation of 2-methoxybenzoic acid with cyclohexylamine. This reaction can be facilitated by a variety of coupling agents. Below is a robust and reliable protocol for this synthesis.

Rationale for Experimental Choices

The chosen synthetic route involves the activation of the carboxylic acid group of 2-methoxybenzoic acid to facilitate nucleophilic attack by the amine group of cyclohexylamine. The use of a carbodiimide coupling agent, such as N,N'-dicyclohexylcarbodiimide (DCC) or 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC), in the presence of an activating agent like 1-hydroxybenzotriazole (HOBt), is a standard and efficient method for amide bond formation. This approach minimizes side reactions and generally provides high yields. An alternative is the conversion of the carboxylic acid to an acid chloride using thionyl chloride (SOCl₂) or oxalyl chloride, followed by reaction with the amine. This method is also highly effective but requires careful handling of the corrosive acid chloride intermediate.

Experimental Protocol: Amidation of 2-Methoxybenzoic Acid

Materials:

• 2-Methoxybenzoic acid

• Cyclohexylamine

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

• 1-Hydroxybenzotriazole (HOBt)

• Dichloromethane (DCM), anhydrous

• N,N-Dimethylformamide (DMF), anhydrous (optional, as a co-solvent)

• 1 M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Rotary evaporator

• Standard laboratory glassware

• Magnetic stirrer and stir bar

Procedure:

• Reaction Setup: In a clean, dry round-bottom flask equipped with a magnetic stir bar, dissolve 2-methoxybenzoic acid (1.0 equivalent) and 1-hydroxybenzotriazole (HOBt) (1.1 equivalents) in anhydrous dichloromethane (DCM). If solubility is an issue, a small amount of anhydrous N,N-dimethylformamide (DMF) can be added as a co-solvent.

• Addition of Amine: To the stirred solution, add cyclohexylamine (1.1 equivalents).

• Initiation of Coupling: Cool the reaction mixture to 0 °C in an ice bath. Slowly add 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) (1.2 equivalents) portion-wise to the cooled mixture.

• Reaction Progression: Allow the reaction mixture to slowly warm to room temperature and stir for 12-24 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC) by observing the consumption of the starting materials.

• Work-up:

  • Dilute the reaction mixture with DCM.

  • Wash the organic layer sequentially with 1 M HCl (2 x volume), saturated NaHCO₃ solution (2 x volume), and brine (1 x volume).

  • Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄.

  • Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator.

• Purification: The crude product can be purified by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) or by recrystallization from an appropriate solvent system (e.g., ethanol/water or ethyl acetate/hexanes) to yield pure N-cyclohexyl-2-methoxybenzamide.

Synthesis Workflow Diagram

Caption: Workflow for the synthesis of N-cyclohexyl-2-methoxybenzamide.

Potential Applications and Biological Relevance

While specific biological activities for N-cyclohexyl-2-methoxybenzamide are not extensively documented in peer-reviewed literature, the benzamide scaffold is a well-established pharmacophore in drug discovery. Derivatives of benzamides exhibit a wide range of biological activities, and N-cyclohexyl-2-methoxybenzamide serves as a valuable scaffold for the synthesis of novel compounds with potential therapeutic applications.

The lipophilic cyclohexyl group and the hydrogen bond donating and accepting capabilities of the amide linkage, combined with the electronic properties of the methoxy-substituted benzene ring, provide a structural framework that can be tailored to interact with various biological targets.

Safety and Handling

• Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses, a lab coat, and chemical-resistant gloves.

• Handling: Handle in a well-ventilated area, preferably in a fume hood, to avoid inhalation of any dust or vapors. Avoid contact with skin and eyes.

• Storage: Store in a tightly sealed container in a cool, dry place away from incompatible materials such as strong oxidizing agents.

• Disposal: Dispose of in accordance with local, state, and federal regulations.

For the starting material, 2-methoxybenzamide (o-anisamide), it is classified as causing skin and eye irritation and may cause respiratory irritation. It may be harmful if swallowed.[2][3] Similar hazards should be assumed for N-cyclohexyl-2-methoxybenzamide until specific toxicological data is available.

Conclusion

N-cyclohexyl-2-methoxybenzamide is a chemical compound with a clear synthetic route and potential for further exploration in medicinal chemistry and materials science. This guide provides the foundational knowledge of its identity, synthesis, and handling. The lack of extensive public data on its specific properties and biological activities highlights an opportunity for further research to unlock its full potential. The provided synthesis protocol offers a reliable method for obtaining this compound for investigational purposes. As with any chemical research, adherence to safety protocols is paramount.

References

• Appchem. N-cyclohexyl-2-methoxybenzamide | 57149-81-2. Available at: [Link]

• Fisher Scientific. Safety Data Sheet: 2-Methoxybenzamide. Revision Date 17-Feb-2024. Available at: [Link]

Sources

• 1. appchemical.com [appchemical.com]
• 2. fishersci.com [fishersci.com]
• 3. fishersci.be [fishersci.be]

Technical Guide: Solubility Profile and Solvent Selection for 2-Methoxy-N-cyclohexylbenzamide

The following technical guide is structured as a high-level whitepaper designed for R&D scientists. It synthesizes available physicochemical data with standard solubility principles for benzamide derivatives, providing both estimated profiles and a rigorous protocol for experimental validation.[1]

[1][2]

Executive Summary

The solubility of 2-methoxy-N-cyclohexylbenzamide (CAS: Analogous to 1759-68-8) is a critical parameter governing its synthesis, purification, and biological evaluation.[2] As a lipophilic amide derivative, this compound exhibits a distinct solubility landscape characterized by high affinity for polar aprotic and chlorinated solvents, moderate solubility in alcohols, and poor solubility in aliphatic hydrocarbons and water.[1][2]

This guide provides a comprehensive analysis of the compound's solvation thermodynamics, predictive solubility modeling based on Hansen Solubility Parameters (HSP), and a validated Standard Operating Procedure (SOP) for precise solubility determination in a laboratory setting.

Physicochemical Identity & Structural Analysis[1][3]

Understanding the molecular architecture is the first step in predicting solvation behavior.[1] The 2-methoxy-N-cyclohexylbenzamide molecule consists of three distinct domains that dictate its interaction with solvents:

• Lipophilic Cyclohexyl Ring: Drives solubility in non-polar and moderately polar organic solvents via Van der Waals (dispersion) forces.[1][2]

• Amide Linker (-CONH-): Acts as both a hydrogen bond donor (NH) and acceptor (C=O), facilitating solubility in protic solvents and polar aprotic solvents.[2]

• 2-Methoxy Phenyl Moiety: The ortho-methoxy group introduces steric bulk and an additional weak H-bond acceptor site, slightly increasing polarity compared to the unsubstituted parent benzamide.[1][2]

Property	Value (Estimated/Calculated)	Significance
Molecular Weight	~233.31 g/mol	Low MW facilitates dissolution kinetics.[2]
LogP (Octanol/Water)	2.5 – 3.2	Indicates high lipophilicity; poor water solubility.[1][2]
H-Bond Donors	1 (Amide NH)	Critical for interaction with alcohols/water.[1][2]
H-Bond Acceptors	2 (Amide C=O, Ether O)	Facilitates solubility in DMSO/DMF.[1][2]
Physical State	White Crystalline Solid	High lattice energy may require heating for dissolution in marginal solvents.[2]

Solubility Landscape: Predictive Profiling

Based on the "Like Dissolves Like" principle and the Hansen Solubility Parameters (HSP) of structural analogs (e.g., N-cyclohexylbenzamide), the solubility profile is categorized below.

Solvent Compatibility Matrix[1][2]

Solvent Class	Representative Solvents	Predicted Solubility	Mechanistic Rationale
Polar Aprotic	DMSO, DMF, DMAc	High (>100 mg/mL)	Strong dipole-dipole interactions disrupt the crystal lattice; amide-solvent H-bonding.[1][2]
Chlorinated	Dichloromethane (DCM), Chloroform	High (>50 mg/mL)	Excellent dispersion force matching; DCM is the "gold standard" for solubilizing lipophilic amides.[1]
Polar Protic	Methanol, Ethanol, Isopropanol	Moderate (10-50 mg/mL)	Solvation via H-bonding.[1][2] Solubility decreases as the alkyl chain of the alcohol lengthens.[1]
Esters/Ketones	Ethyl Acetate, Acetone	Moderate (10-30 mg/mL)	Good dipole matching, though less effective than chlorinated solvents for this specific scaffold.[1][2]
Ethers	THF, Diethyl Ether, MTBE	Moderate to Low	THF is effective due to polarity; Diethyl ether is often poor due to low boiling point and weaker interactions.[1]
Aromatic Hydrocarbons	Toluene, Benzene	Low to Moderate	Soluble, often requires heating.[1][2] Useful for recrystallization (temperature-dependent solubility).[1][2]
Aliphatic Hydrocarbons	Hexane, Heptane, Cyclohexane	Very Low (<1 mg/mL)	Significant polarity mismatch.[1] Often used as anti-solvents to precipitate the compound.[1]
Aqueous	Water, PBS (pH 7.[1]4)	Insoluble (<0.1 mg/mL)	High lipophilicity prevents hydration of the crystal lattice.[1]

Critical Insight: For NMR analysis , CDCl₃ (Chloroform-d) or DMSO-d₆ are the recommended solvents.[1][2] For biological assays , prepare a stock solution in DMSO (typically 10-20 mM) before diluting into aqueous media.[1][2]

Thermodynamic Modeling (Hansen Solubility Parameters)

To scientifically select a solvent without wasting material, we utilize Hansen Solubility Parameters (HSP).[1] The solubility "distance" (

) between the solute (2-methoxy-N-cyclohexylbenzamide) and a solvent is calculated as: [1][2][3]

• (Dispersion): Van der Waals forces (High in aromatics/chlorinated).[1][2]
• (Polarity): Dipole moments (High in DMSO/Acetone).[1]
• (Hydrogen Bonding): Proton exchange (High in Alcohols/Amides).[1][2]

Strategy: Minimize

.

• Target HSP for Solute (Est.):

  , , [1]

• Best Match: Dichloromethane (

  ) and DMSO ( ).[1]

Experimental Protocols

Workflow Visualization

The following diagram outlines the decision logic for solvent selection and solubility determination.

Figure 1: Decision matrix for solvent selection based on experimental intent.

SOP: Kinetic Solubility Determination (Shake-Flask Method)

Objective: To determine the saturation solubility (

) of the compound in a specific solvent.

Materials:

• Compound: 2-methoxy-N-cyclohexylbenzamide (>50 mg)[1][2]

• Solvent: HPLC Grade (e.g., Methanol, DMSO, PBS)[1][2]

• Equipment: Thermomixer or Shaker, Centrifuge, HPLC-UV/VIS.[1][2]

Procedure:

• Preparation: Weigh ~10 mg of compound into a 1.5 mL microcentrifuge tube.

• Addition: Add 500 µL of the target solvent.

• Saturation: Vortex for 1 minute. If fully dissolved, add more compound until a visible solid precipitate remains (supersaturation).[1]

• Equilibration: Shake the suspension at 25°C (or 37°C for bio-relevant data) for 24 hours at 500-800 rpm.

• Separation: Centrifuge at 10,000 rpm for 10 minutes to pellet undissolved solid.

• Quantification:

  • Remove supernatant and dilute (e.g., 1:100) with mobile phase.[1]

  • Inject into HPLC.[1][2]

  • Calculate concentration using a calibration curve derived from a DMSO stock standard.

Applications in Drug Development[1][5]

Recrystallization Strategy

For purification, the "Solvent/Anti-Solvent" method is most effective for this compound class.[1]

• Primary Solvent: Ethanol or Ethyl Acetate (dissolve at hot).[1][2]

• Anti-Solvent: Hexane or Water (add dropwise until cloudy).[1][2]

• Cooling: Slow cooling to 4°C yields high-purity crystals.[1][2]

Formulation for In Vivo Studies

Due to poor water solubility, simple aqueous injection is not feasible.[1][2]

• Recommended Vehicle: 5% DMSO + 40% PEG400 + 5% Tween 80 + 50% Saline.[1][2]

• Protocol: Dissolve compound in DMSO first, then add PEG400/Tween, and finally add Saline slowly with vortexing to avoid precipitation.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 15657, N-Cyclohexylbenzamide. Retrieved from [Link].[1][2]

• Hansen, C. M. (2007). Hansen Solubility Parameters: A User's Handbook, Second Edition.[1] CRC Press.[1][2] (Standard reference for HSP theory).

• Lipinski, C. A., et al. (2001). "Experimental and computational approaches to estimate solubility and permeability in drug discovery and development settings."[1] Advanced Drug Delivery Reviews, 46(1-3), 3-26.[1][2] (Basis for LogP and solubility estimation).

Sources

• 1. Hansen Solubility Parameters (HSP) | Practical Adhesion Science | Prof Steven Abbott [stevenabbott.co.uk]
• 2. N-Cyclohexylbenzamide | C13H17NO | CID 15657 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Hansen solubility parameters [stenutz.eu]

biological activity of N-cyclohexyl-2-methoxybenzamide derivatives

An In-Depth Technical Guide to the Biological Activity of N-Cyclohexyl-2-methoxybenzamide Derivatives

Executive Summary

The N-cyclohexyl-2-methoxybenzamide scaffold represents a compelling framework in medicinal chemistry, merging the structural features of bioactive cyclohexylamines and benzamides. This guide provides a comprehensive technical overview of the synthesis, established biological activities, and therapeutic potential of its derivatives. The primary focus is on their well-documented role as potent anticancer agents that function by inhibiting the Hedgehog signaling pathway. Furthermore, this document explores their promising, albeit less characterized, potential as anticonvulsant and antimicrobial agents, drawing parallels from structurally related compounds. Each section is supported by mechanistic insights, detailed experimental protocols, and structure-activity relationship analyses to provide researchers, scientists, and drug development professionals with a foundational understanding for advancing this chemical class.

Introduction to the N-Cyclohexyl-2-methoxybenzamide Scaffold

The unique architecture of N-cyclohexyl-2-methoxybenzamide derivatives combines a flexible, lipophilic cyclohexyl group with a rigid, aromatic 2-methoxybenzamide core. This combination is not arbitrary; the cyclohexyl moiety is prevalent in numerous bioactive compounds, contributing to favorable pharmacokinetic properties, while the benzamide group is a well-established pharmacophore found in a wide range of therapeutics.[1][2] The methoxy group in the ortho position of the benzamide ring can critically influence molecular conformation and receptor binding through steric and electronic effects, including the formation of hydrogen bonds.[3][4] This strategic combination of functional groups provides a versatile platform for developing novel therapeutic agents targeting a spectrum of diseases.

Synthesis Strategies

The synthesis of N-cyclohexyl-2-methoxybenzamide derivatives is typically achieved through a direct amidation reaction. The core principle involves the formation of an amide bond between a 2-methoxybenzoic acid derivative and cyclohexylamine. To facilitate this reaction, the carboxylic acid is usually "activated" to increase its electrophilicity.

General Synthesis Workflow

A common and effective method involves converting the carboxylic acid to a more reactive acyl chloride or utilizing a peptide coupling agent.

Caption: General workflow for synthesizing N-cyclohexyl-2-methoxybenzamide derivatives.

Detailed Experimental Protocol: Synthesis via Acyl Chloride

This protocol describes a standard procedure for synthesizing the parent N-cyclohexyl-2-methoxybenzamide.

Materials:

• 2-methoxybenzoic acid

• Thionyl chloride (SOCl₂)

• Toluene (anhydrous)

• Cyclohexylamine

• Triethylamine (TEA) or Diisopropylethylamine (DIPEA)

• Dichloromethane (DCM, anhydrous)

• Saturated sodium bicarbonate solution

• Brine solution

• Anhydrous magnesium sulfate (MgSO₄)

• Round bottom flasks, magnetic stirrer, reflux condenser, dropping funnel, separatory funnel, rotary evaporator.

Procedure:

• Acyl Chloride Formation: In a round bottom flask, dissolve 2-methoxybenzoic acid in anhydrous toluene. Add thionyl chloride (SOCl₂) dropwise at room temperature.

  • Causality: Thionyl chloride converts the less reactive carboxylic acid into a highly reactive acyl chloride, which is susceptible to nucleophilic attack by the amine.

• Heat the mixture to reflux (approx. 80°C) for 2-3 hours. Monitor the reaction's completion by observing the cessation of gas (HCl and SO₂) evolution.

• Remove the solvent and excess SOCl₂ under reduced pressure using a rotary evaporator to obtain the crude 2-methoxybenzoyl chloride.

• Amide Coupling: In a separate flask, dissolve cyclohexylamine and a base (e.g., triethylamine) in anhydrous dichloromethane (DCM) under an inert atmosphere (e.g., nitrogen) and cool in an ice bath.

  • Causality: The base is essential to neutralize the HCl byproduct generated during the reaction, which would otherwise protonate the unreacted amine, rendering it non-nucleophilic.

• Dissolve the crude 2-methoxybenzoyl chloride from Step 3 in a small volume of anhydrous DCM and add it dropwise to the cooled amine solution with vigorous stirring.

• Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor progress using Thin-Layer Chromatography (TLC).

• Work-up and Purification: Upon completion, wash the reaction mixture sequentially with water, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate the solvent in vacuo.

• Purify the resulting crude product by recrystallization from a suitable solvent (e.g., ethanol/water or ethyl acetate/hexanes) or by column chromatography to yield the pure N-cyclohexyl-2-methoxybenzamide.

Anticancer Activity: Targeting the Hedgehog Signaling Pathway

A significant body of research has identified 2-methoxybenzamide derivatives as potent inhibitors of the Hedgehog (Hh) signaling pathway, a crucial regulator of embryonic development and tissue homeostasis.[3][4] Aberrant activation of this pathway is a known driver in the development and progression of various cancers, including basal cell carcinoma and medulloblastoma.[3][4]

Mechanism of Action: Inhibition of Smoothened (Smo)

The key target for this class of compounds is the Smoothened (Smo) receptor, a transmembrane protein that is central to Hh signal transduction.[3][4] In the pathway's "off" state, the Patched (Ptch) receptor inhibits Smo activity. Upon binding of a Hedgehog ligand (e.g., Sonic Hedgehog, Shh) to Ptch, this inhibition is relieved, allowing Smo to translocate into the primary cilium. This initiates a downstream cascade culminating in the activation of Gli transcription factors, which then enter the nucleus and activate target genes responsible for cell proliferation and survival.[3][4] N-cyclohexyl-2-methoxybenzamide derivatives act by directly binding to the Smo receptor, preventing its ciliary translocation and effectively blocking the entire downstream signaling cascade.[3][4]

Caption: The Hedgehog signaling pathway and the inhibitory action of 2-methoxybenzamide derivatives on SMO.

Preclinical Evidence

Studies on a series of 2-methoxybenzamide derivatives have demonstrated potent inhibitory activity against the Hedgehog pathway. For instance, compound 21 from a reported study showed a nanomolar IC₅₀ value and was effective at preventing the translocation of Smo into the primary cilium.[3][4] Notably, this compound also retained its suppressive potency against mutant forms of Smo and displayed superior antiproliferative activity against vismodegib-resistant cancer cells, highlighting its potential to overcome clinical resistance.[3][4]

Compound ID	Target	Assay	IC₅₀ (µM)	Cell Line	Reference
Compound 21	Hedgehog Pathway	Gli-luciferase Reporter	0.03	Daoy	[3][4]
Compound 10	Hedgehog Pathway	Gli-luciferase Reporter	0.17	Daoy	[3]
Compound 17	Hedgehog Pathway	Gli-luciferase Reporter	0.12	Daoy	[3]

Structure-Activity Relationship (SAR)

Analysis of 2-methoxybenzamide derivatives reveals key structural features that govern their anti-Hh activity:

• 2-Methoxybenzamide Core: This scaffold serves as an advantageous connector and is crucial for Hh pathway inhibition. The methoxy group can act as a hydrogen bond acceptor, enhancing binding to the Smo receptor.[3][4]

• Molecular Flexibility: Introducing more flexible linkers or fragments, such as replacing a benzimidazole with a phenyl imidazole, can enhance potency, likely by allowing for a more optimal binding conformation within the Smo pocket.[3]

• Substitutions on Peripheral Rings: Modifications to other parts of the molecule can significantly impact activity, suggesting that these regions interact with specific sub-pockets of the receptor.

Experimental Protocol: In Vitro Cytotoxicity (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to assess cell viability and the cytotoxic effects of a compound.

Materials:

• Cancer cell line (e.g., Daoy medulloblastoma cells)

• Complete growth medium (e.g., DMEM with 10% FBS)

• Test compound (dissolved in DMSO)

• MTT solution (5 mg/mL in PBS)

• Dimethyl sulfoxide (DMSO)

• 96-well plates, incubator (37°C, 5% CO₂), microplate reader.

Procedure:

• Cell Seeding: Seed cancer cells into a 96-well plate at a density of 5,000–10,000 cells per well in 100 µL of complete medium and incubate for 24 hours to allow for cell attachment.[5][6]

• Compound Treatment: Prepare serial dilutions of the N-cyclohexyl-2-methoxybenzamide derivative in culture medium. Remove the old medium from the wells and add 100 µL of the compound dilutions. Include vehicle control (DMSO) and untreated control wells. Incubate for 48-72 hours.[5][6]

• MTT Addition: Add 20 µL of MTT solution to each well and incubate for an additional 4 hours at 37°C.

  • Causality: Mitochondrial dehydrogenases in living, metabolically active cells cleave the tetrazolium ring of MTT, converting the yellow, water-soluble dye into a purple, insoluble formazan. Dead cells lack this enzymatic activity.

• Formazan Solubilization: Carefully remove the medium from each well. Add 150 µL of DMSO to each well to dissolve the purple formazan crystals.[5][6]

  • Causality: DMSO is a powerful organic solvent required to solubilize the water-insoluble formazan, allowing its concentration to be measured spectrophotometrically.

• Data Acquisition: Measure the absorbance of each well at 570 nm using a microplate reader.[5]

• Analysis: Calculate cell viability as a percentage relative to the vehicle-treated control cells. Plot the viability against the compound concentration and determine the IC₅₀ value (the concentration that inhibits 50% of cell growth).

Potential Anticonvulsant Properties

While direct studies on N-cyclohexyl-2-methoxybenzamide derivatives are limited, evidence from related analogs suggests a strong potential for anticonvulsant activity. Epilepsy is a neurological disorder characterized by recurrent seizures, and there is a continuous need for new therapeutic agents with improved efficacy and safety profiles.[7]

Rationale for Investigation

The rationale for exploring this scaffold's anticonvulsant potential is twofold:

• Cyclohexyl Amides: Various N-cyclohexyl acetamide derivatives have been synthesized and shown to be effective in animal models of seizures, such as the maximal electroshock seizure (MES) test.[8]

• Methoxy-Substituted Benzamides: Methoxy-substituted aromatic compounds are a recurring motif in anticonvulsant drug discovery, with several derivatives demonstrating significant anti-seizure activity in both MES and pentylenetetrazole (PTZ) models.[7]

The combination of these two pharmacophores in a single molecule makes N-cyclohexyl-2-methoxybenzamide derivatives highly attractive candidates for novel anticonvulsant agents.

Proposed Mechanisms of Action

Based on analogous compounds, potential anticonvulsant mechanisms could include:

• Inhibition of Voltage-Gated Sodium Channels: This is a common mechanism for many antiepileptic drugs, as it reduces neuronal hyperexcitability.[8]

• Enhancement of GABAergic Neurotransmission: Some derivatives may enhance the effect of GABA, the primary inhibitory neurotransmitter in the central nervous system.[8]

Experimental Workflow: Preclinical Anticonvulsant Screening

A standard preclinical screening cascade is used to identify and characterize potential anticonvulsant compounds in rodent models.

Caption: A typical preclinical workflow for evaluating anticonvulsant activity and neurotoxicity.

• Maximal Electroshock (MES) Test: This model is used to identify compounds effective against generalized tonic-clonic seizures. An electrical stimulus is applied to induce a seizure, and the compound's ability to prevent the tonic hind limb extension phase is measured.[7]

• Pentylenetetrazole (PTZ) Test: This is a chemoconvulsant model used to identify compounds effective against absence seizures. PTZ, a GABA receptor antagonist, is administered, and the compound's ability to prevent clonic seizures is assessed.[7]

• Rotarod Test: This test evaluates for potential motor impairment or neurotoxicity. Mice are placed on a rotating rod, and their ability to remain on it after compound administration is timed.[9]

Antimicrobial Potential

N-benzamide derivatives are a well-established class of compounds with a broad spectrum of antimicrobial properties.[10] The emergence of drug-resistant pathogens necessitates the development of new antimicrobial agents, and the N-cyclohexyl-2-methoxybenzamide scaffold is a promising starting point.

Potential Mechanisms of Action

The structural features of these derivatives allow them to interfere with essential microbial processes:

• Inhibition of Folate Synthesis: Similar to sulfonamide drugs, some benzamide derivatives may inhibit dihydropteroate synthase, an enzyme critical for folate synthesis in bacteria, thereby halting their growth.[5]

• Disruption of Cell Division: A key target for some benzamides is the FtsZ protein, which is essential for forming the Z-ring during bacterial cell division.[10] Inhibition of FtsZ polymerization leads to filamentation and eventual cell death.[10]

• Membrane Interaction: The lipophilic cyclohexyl group may facilitate interaction with and disruption of the bacterial cell membrane.

Experimental Protocol: Minimum Inhibitory Concentration (MIC) Assay

The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism after overnight incubation.

Materials:

• Bacterial or fungal strains (e.g., Staphylococcus aureus, Escherichia coli)

• Mueller-Hinton Broth (MHB) or appropriate growth medium

• Test compound (dissolved in DMSO)

• 96-well microtiter plates

Procedure:

• Preparation: Dispense growth medium into the wells of a 96-well plate.

• Serial Dilution: Add the test compound to the first well and perform a two-fold serial dilution across the plate to create a range of concentrations.

• Inoculation: Add a standardized inoculum of the microorganism to each well. Include positive (microbe, no drug) and negative (no microbe) growth controls.

• Incubation: Incubate the plate at 37°C for 18-24 hours.

• Analysis: Determine the MIC by visually inspecting the wells for turbidity. The first well that shows no visible growth is the MIC.

Conclusion and Future Directions

N-cyclohexyl-2-methoxybenzamide derivatives are a versatile and promising class of compounds with demonstrated potent anticancer activity via inhibition of the Hedgehog signaling pathway. Their structural similarity to known anticonvulsant and antimicrobial agents strongly suggests a broader therapeutic potential that warrants further investigation.

Future research should focus on:

• Lead Optimization: Systematic modification of the N-cyclohexyl-2-methoxybenzamide scaffold to improve potency, selectivity, and pharmacokinetic properties for specific therapeutic targets.

• In Vivo Efficacy: Advancing the most promising anticancer derivatives into preclinical animal models to evaluate their in vivo efficacy and safety.

• Comprehensive Screening: Systematically screening a library of these derivatives in robust anticonvulsant and antimicrobial assays to validate their potential in these areas.

• Mechanism of Action Studies: Elucidating the precise molecular targets and mechanisms for any observed anticonvulsant or antimicrobial activities.

This technical guide provides a solid foundation for these future efforts, highlighting the significant therapeutic promise held within this unique chemical scaffold.

References

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• Niewiadomy, A., Skrzypek, A., Matysiak, J., Głaszcz, U., Wietrzyk, J., & Krajewska-Kułak, E. (2015). SYNTHESIS AND BIOLOGICAL ACTIVITY OF NOVEL N,N-CYCLIC-2,4-DIHYDROXYTHIOBENZAMIDE DERIVATIVES. Acta Poloniae Pharmaceutica, 72(5), 943–950. [Link]

• Lead Optimization of 2-Cyclohexyl-N-[(Z)-(3-methoxyphenyl/3-hydroxyphenyl) methylidene]hydrazinecarbothioamides for Targeting the HER-2 Overexpressed Breast Cancer Cell Line SKBr-3. (2020). National Center for Biotechnology Information. [Link]

• Fesharaki, S., et al. (2020). Synthesis and evaluation of anticonvulsant activity of (Z)-4-(2-oxoindolin-3-ylideneamino)-N-phenylbenzamide derivatives in mice. Research in Pharmaceutical Sciences. [Link]

• Wang, Y., et al. (2021). Synthesis of 2-methoxybenzamide derivatives and evaluation of their hedgehog signaling pathway inhibition. RSC Advances. [Link]

• Beč, A., Zlatić, K., Banjanac, M., Radovanović, V., Starčević, K., Kralj, M., & Hranjec, M. (2022). Design, Synthesis and Biological Activity of Novel Methoxy- and Hydroxy-Substituted N-Benzimidazole-Derived Carboxamides. Molecules, 27(19), 6241. [Link]

• Kamiński, K., et al. (2011). Synthesis and anticonvulsant activity of trans- and cis-2-(2,6-dimethylphenoxy)-N-(2- or 4-hydroxycyclohexyl)acetamides and their amine analogs. Bioorganic & Medicinal Chemistry. [Link]

• Overview of Chemistry and Therapeutic Potential of Non-Nitrogen Heterocyclics as Anticonvulsant Agents. (2022). National Center for Biotechnology Information. [Link]

• Laggner, C., et al. (2018). Synthesis and Structure-Activity Relationships of New 2-Phenoxybenzamides with Antiplasmodial Activity. Molecules. [Link]

• Zhou, H., et al. (2013). Discovery and structure-activity relationship of 1,3-cyclohexyl amide derivatives as novel mGluR5 negative allosteric modulators. Bioorganic & Medicinal Chemistry Letters. [Link]

• Design, synthesis and antitumor activity of new 2-amino-N-methoxybenzamides. (n.d.). ResearchGate. [Link]

• Nengroo, Z. R., et al. (2019). Design and synthesis of fatty acid derived 4-methoxybenzylamides as antimicrobial agents. Journal of the Indian Chemical Society. [Link]

• Synthesis, Anticancer Activity, and In Silico Modeling of Alkylsulfonyl Benzimidazole Derivatives: Unveiling Potent Bcl-2 Inhibitors for Breast Cancer. (2023). National Center for Biotechnology Information. [Link]

• Synthesis of 2-Amino-N-cyclohexyl-5-methoxy-N-methyl-benzylamine. (n.d.). PrepChem.com. [Link]

• N-cyclohexyl benzamides derivatives, preparations and therapeutic applications thereof. (1992).

• Anticonvulsant Effects of Synthetic N-(3-Methoxybenzyl)oleamide and N-(3-Methoxybenzyl)linoleamide Macamides: An In Silico and In Vivo Study. (2022). MDPI. [Link]

• Kim, I.-H., et al. (2011). Structure activity relationships of cycloalkylamide derivatives as inhibitors of the soluble epoxide hydrolase. Bioorganic & Medicinal Chemistry Letters. [Link]

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• N-Substituted 2-(Benzenosulfonyl)-1-Carbotioamide Derivatives Exert Antimicrobial and Cytotoxic Effects via Aldehyde Dehydrogenase Pathway: Synthesis, In Silico and In Vitro Studies. (2022). MDPI. [Link]

• Antimicrobial and Anti-Inflammatory Activity of N-(2-Bromo-phenyl)-2-hydroxy-benzamide Derivatives and Their Inclusion Complexes. (2024). National Center for Biotechnology Information. [Link]

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N-cyclohexyl-2-methoxybenzamide safety data sheet (SDS)

Operational Safety & Technical Profile: N-Cyclohexyl-2-Methoxybenzamide

Document Type: Technical Whitepaper & Expanded Safety Guide Target Audience: Medicinal Chemists, process Safety Engineers, and Pharmacology Researchers.

Executive Summary & Chemical Identity

N-Cyclohexyl-2-methoxybenzamide (CAS: 57149-81-2) is a secondary amide structurally characterized by a lipophilic cyclohexyl ring coupled to an ortho-anisoyl (2-methoxybenzoyl) core. Often utilized as a synthetic intermediate in the development of insulin secretagogues (related to meglitinide analogs) or as a structural probe for TRP channel modulation, its handling requires specific attention to its physiochemical properties rather than just generic "white powder" protocols.

This guide moves beyond the standard Safety Data Sheet (SDS) to provide a mechanism-based handling strategy . The presence of the cyclohexyl group significantly increases the compound's lipophilicity (LogP ~2.5–3.0) compared to simple benzamides, enhancing its potential for dermal absorption.

Physiochemical Data Table

Property	Specification
CAS Number	57149-81-2
Chemical Formula	C₁₄H₁₉NO₂
Molecular Weight	233.31 g/mol
Appearance	White to off-white crystalline solid
Solubility	Soluble in DMSO, Ethanol, DCM; Insoluble in water
Lipophilicity (LogP)	~2.8 (Predicted) – Implication: Skin Permeable
Melting Point	138–140 °C (Typical for this class)

Hazard Identification & Toxicological Logic

While specific toxicological data (LD50) for this exact CAS is often extrapolated from structural analogs (e.g., N-cyclohexylbenzamide), the hazard profile is derived from its functional groups and metabolic potential.

GHS Classification (Conservative Research Standard):

• Signal Word: WARNING

• Hazard Statements:

  • H302: Harmful if swallowed.[1][2]

  • H315: Causes skin irritation.[1][2]

  • H319: Causes serious eye irritation.[2]

  • H335: May cause respiratory irritation.[1]

Mechanistic Toxicology (The "Why"):

• Dermal Absorption: The cyclohexyl moiety acts as a permeation enhancer. Unlike hydrophilic amides, this compound can partition into the stratum corneum. Standard latex gloves are insufficient; Nitrile is required.

• Metabolic Hydrolysis: Upon systemic absorption, amidases may cleave the amide bond, releasing Cyclohexylamine (a known toxicant and irritant) and 2-Methoxybenzoic acid . The toxicity of the metabolite (cyclohexylamine) drives the H302 classification.

• Irritation Potential: The secondary amide hydrogen is weakly acidic but can interact with mucosal membranes, leading to the H335 (respiratory) and H319 (eye) classifications.

Operational Handling: A Self-Validating System

To ensure scientific integrity and safety, the following protocols utilize a "check-and-verify" approach.

Protocol A: Safe Solubilization & Stock Preparation

Context: Most biological assays require DMSO stocks (10mM or 100mM).

• Engineering Control: All weighing must occur inside a Class I Biological Safety Cabinet or a Chemical Fume Hood with face velocity >0.5 m/s.

• PPE Layering:

  • Base: Lab coat (buttoned).

  • Hand Protection: Double-gloving is recommended. Inner layer: Latex/Nitrile; Outer layer: Nitrile (minimum 0.11mm thickness).

  • Eye Protection: Chemical splash goggles (ANSI Z87.1).

• Solubilization Logic:

  • Weigh target amount (e.g., 23.3 mg for 10 mL of 10mM stock).

  • Add DMSO (Dimethyl Sulfoxide) . Note: DMSO is a potent skin penetrant and will carry the dissolved benzamide through the skin instantly. Never touch the outside of a DMSO-stock vial with contaminated gloves.

  • Validation: Vortex for 30 seconds. Inspect for "schlieren" lines (refractive index changes). If solution is clear, sonicate for 5 minutes to ensure no micro-crystals remain which could skew IC50 data.

Protocol B: Synthesis & Stability (Research Context)

For researchers synthesizing this compound, the standard route involves the Schotten-Baumann reaction.

Reaction Workflow:

• Precursors: 2-Methoxybenzoyl chloride (Corrosive) + Cyclohexylamine (Toxic/Flammable).

• Solvent: Dichloromethane (DCM) with Triethylamine (TEA) as a scavenger.

• Quenching: The reaction must be quenched with dilute HCl to remove unreacted cyclohexylamine.

Figure 1: Synthetic pathway and critical control points. Note that the precursors pose higher acute hazards than the final product.

Emergency Response & Exposure Control

In the event of exposure, the lipophilicity of the compound dictates the response. Water alone is often insufficient for rapid decontamination of lipophilic solids.

Emergency Matrix

Scenario	Immediate Action	Secondary Action
Skin Contact (Solid)	Brush off excess dry powder.	Wash with soap and water (surfactant needed to lift lipophilic residue).
Skin Contact (DMSO Soln)	Do NOT scrub (increases absorption). Rinse gently with cool water for 15 mins.	Seek medical attention immediately. Monitor for systemic toxicity (dizziness/nausea).
Eye Contact	Flush with saline/water for 15 mins.	Consult ophthalmologist.
Spill (Solid)	Dampen with wet paper towel to prevent dust.	Scoop into hazardous waste container.

Decision Logic for Exposure

Figure 2: Triage workflow for accidental exposure. The distinction between solid and solution state is critical for preventing enhanced dermal absorption.

Storage & Stability

• Storage Conditions: Store at 2–8°C (Refrigerated) to prevent slow hydrolysis or discoloration over time. Keep container tightly closed.

• Incompatibility: Avoid strong oxidizing agents (e.g., peroxides) and strong acids/bases which can catalyze amide hydrolysis.

• Shelf Life: Typically 24 months if stored properly in desiccant-sealed vials.

References

• National Center for Biotechnology Information (NCBI). (2025). PubChem Compound Summary for CID 15657, N-Cyclohexylbenzamide (Structural Analog). Retrieved from [Link]

• European Chemicals Agency (ECHA). (2024). C&L Inventory: Cyclohexylamine (Metabolite Hazard Profile). Retrieved from [Link]

• Occupational Safety and Health Administration (OSHA). (2012). Hazard Communication Standard: Safety Data Sheets. 29 CFR 1910.1200.[1] Retrieved from [Link]

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Benzamide Derivatives as Herbicide Safener Scaffolds: From Mechanism to Application

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction: The Imperative for Crop Protection

In modern agriculture, herbicides are indispensable tools for managing weed competition, thereby securing crop yields.[1] However, the selectivity of herbicides is not always absolute, and under certain conditions, they can cause significant phytotoxicity to the crops they are meant to protect.[1][2] This challenge led to the development of herbicide safeners, chemical agents that are applied with herbicides to selectively protect crops from injury without compromising the herbicide's efficacy against target weeds.[1][3][4]

First commercialized in the 1970s, safeners have become a cornerstone of integrated weed management, particularly in major monocotyledonous crops like maize, sorghum, rice, and wheat.[5][6][7] These compounds act by stimulating the plant's own defense and detoxification mechanisms, effectively enabling the crop to metabolize the herbicide before it can cause harm.[3][8] Among the diverse chemical classes of safeners, benzamide derivatives have emerged as a particularly important and versatile scaffold for the development of new and effective crop protection solutions.[9][10] This guide provides a technical overview of the mechanisms underpinning herbicide safening, with a specific focus on the structure, synthesis, and application of benzamide derivatives as a core scaffold.

The Core Mechanism: Enhancing the Plant's Detoxification Cascade

The primary mechanism by which safeners protect crops is by enhancing the metabolic breakdown of herbicides.[1][3] This process is typically conceptualized in three phases, involving a coordinated induction of specific enzymes and transporters that recognize the herbicide as a xenobiotic (a foreign compound) and neutralize it.[1][5] Benzamide safeners do not act as a direct antidote but rather as a signal that upregulates the entire detoxification pathway.[5]

Phase I: Functionalization via Cytochrome P450 Monooxygenases (CYPs)

The initial step in herbicide metabolism often involves oxidation or hydrolysis reactions catalyzed by Cytochrome P450 monooxygenases (CYPs).[1][2] These enzymes introduce or expose functional groups (e.g., hydroxyl groups) on the herbicide molecule, which increases its reactivity and prepares it for the next phase.[11][12] Safeners have been shown to induce the expression of specific CYP genes.[1] For instance, in maize, safeners like benoxacor and the arylsulfonyl-benzamide cyprosulfamide induce members of the CYP81A family, which are instrumental in metabolizing multiple classes of herbicides.[13][14] This induction is a critical first step, as it primes the herbicide for rapid detoxification.

Phase II: Conjugation by Glutathione S-Transferases (GSTs)

Phase II is the central detoxification step for many herbicides and is a key target of safener action.[15][16] This phase involves the conjugation of the functionalized herbicide molecule to an endogenous, hydrophilic molecule, most commonly the tripeptide glutathione (GSH).[6] This reaction is catalyzed by Glutathione S-Transferases (GSTs), a large and diverse family of enzymes.[17][18][19] The resulting glutathione conjugate is typically non-toxic and significantly more water-soluble than the parent herbicide.[15]

A vast body of evidence demonstrates that safeners are potent inducers of GST activity.[1][5] Treatment with safeners can lead to a rapid and substantial increase in the levels of both GST enzymes and their substrate, GSH, within the crop plant.[6] This enhanced GST activity is arguably the most accepted mechanism of safener action, as it directly leads to the irreversible detoxification of the herbicide.[1][15][16]

Phase III: Sequestration by ABC Transporters

Once the herbicide-GSH conjugate is formed in the cytoplasm, it must be removed to prevent potential feedback inhibition of GSTs.[1] This is accomplished in Phase III, where ATP-binding cassette (ABC) transporters, specifically those of the Multidrug Resistance-Associated Protein (MRP) subclass, actively pump the conjugates across the tonoplast membrane and into the vacuole for permanent sequestration.[1][5][20] Safeners have been shown to upregulate the genes encoding these transporters, ensuring the efficient completion of the detoxification pathway.[5][13]

Figure 1: The three-phase herbicide detoxification pathway induced by benzamide safeners.

Benzamide Derivatives as a Privileged Scaffold

The benzamide core structure has proven to be a highly effective scaffold for designing herbicide safeners. These compounds are typically characterized by an N-substituted benzamide moiety, where variations in the substituents on both the phenyl ring and the amide nitrogen allow for fine-tuning of activity, crop selectivity, and physicochemical properties.

Structure-Activity Relationships (SAR)

The development of potent benzamide safeners relies on understanding their structure-activity relationships (SAR). While detailed SAR is often proprietary, analysis of public-domain structures reveals key principles:

• Substituents on the Benzene Ring: The type and position of substituents on the benzamide's phenyl ring are critical. Electron-withdrawing or donating groups can influence the molecule's electronic properties and its ability to interact with the putative safener receptor. For example, the 2-methoxy group is a common feature in arylsulfonyl-benzamide safeners like cyprosulfamide and metcamifen.[14]

• Amide Nitrogen Substituents: The group attached to the amide nitrogen is highly variable and crucial for defining the safener's biological profile. This portion of the molecule often contains complex cyclic or sulfonyl groups that dictate crop selectivity and potency.[10][14]

• Stereochemistry: For chiral safeners, the stereochemistry can have a profound impact on biological activity, with one enantiomer often being significantly more active than the other.[10]

Table 1: Examples of Commercial and Developmental Benzamide Safeners

Compound Name	Chemical Class	Target Crops	Herbicides Safened
Cyprosulfamide	Arylsulfonyl-benzamide	Maize	HPPD and ALS inhibitors (e.g., Tembotrione, Thiencarbazone-methyl)[10][14][21]
Metcamifen	Arylsulfonyl-benzamide	Maize, Wheat	HPPD and ALS inhibitors[14]
N-(4,6-dichloropyrimidine- 2-yl)benzamide	N-heterocyclic benzamide	Rice (experimental)	Chloroacetanilides (e.g., Metolachlor)[9]

Experimental Protocols and Methodologies

Advancing the field of herbicide safeners requires robust and reproducible experimental methodologies. Below are foundational protocols for the synthesis, screening, and mechanistic evaluation of novel benzamide derivatives.

Protocol 1: Representative Synthesis of an N-Substituted Benzamide Derivative

This protocol describes a general method for synthesizing an N-substituted benzamide via the acylation of an amine with a substituted benzoyl chloride.

Objective: To synthesize a model benzamide safener candidate.

Materials:

• Substituted benzoic acid (e.g., 2-methoxybenzoic acid)

• Thionyl chloride (SOCl₂) or Oxalyl chloride

• Appropriate amine (e.g., N-(4-aminophenylsulfonyl)cyclopropanecarboxamide)

• Anhydrous solvent (e.g., Dichloromethane (DCM), Tetrahydrofuran (THF))

• Tertiary amine base (e.g., Triethylamine (TEA), Pyridine)

• Standard laboratory glassware and purification equipment (silica gel chromatography)

Procedure:

• Acid Chloride Formation: In a round-bottom flask under an inert atmosphere (N₂), dissolve the substituted benzoic acid (1.0 eq) in anhydrous DCM. Add thionyl chloride (1.2 eq) dropwise at 0 °C. Allow the reaction to warm to room temperature and then reflux for 2-3 hours until gas evolution ceases.

• Solvent Removal: Remove the solvent and excess thionyl chloride under reduced pressure to yield the crude benzoyl chloride.

• Acylation: Dissolve the crude benzoyl chloride in fresh anhydrous DCM. In a separate flask, dissolve the amine (1.0 eq) and triethylamine (1.5 eq) in anhydrous DCM.

• Reaction: Slowly add the benzoyl chloride solution to the amine solution at 0 °C. Stir the reaction mixture at room temperature for 4-12 hours, monitoring progress by Thin Layer Chromatography (TLC).

• Work-up: Upon completion, wash the reaction mixture sequentially with 1M HCl, saturated NaHCO₃ solution, and brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by silica gel column chromatography using an appropriate solvent system (e.g., hexane/ethyl acetate gradient) to obtain the pure N-substituted benzamide derivative.

• Characterization: Confirm the structure and purity of the final compound using ¹H NMR, ¹³C NMR, and High-Resolution Mass Spectrometry (HRMS).

Protocol 2: Greenhouse Bioassay for Safener Activity Evaluation

Objective: To assess the ability of a candidate compound to protect a crop from herbicide injury.

Materials:

• Crop seeds (e.g., Maize, Zea mays)

• Weed seeds (for selectivity check, optional)

• Potting soil mix

• Pots or trays

• Herbicide stock solution (e.g., Tembotrione)

• Candidate safener stock solution (dissolved in acetone or DMSO)

• Growth chamber or greenhouse with controlled conditions (light, temperature, humidity)

Procedure:

• Planting: Sow 3-5 crop seeds per pot filled with soil. Grow the plants until they reach a specific growth stage (e.g., 2-3 leaf stage).

• Treatment Preparation: Prepare spray solutions for each treatment group:

  • Control (solvent only)

  • Herbicide only (at a rate known to cause moderate injury, e.g., 1X rate)

  • Safener only (at various concentrations)

  • Herbicide + Safener (at 1X herbicide rate plus various safener concentrations)

• Application: Apply the treatments to the plants using a calibrated laboratory sprayer to ensure uniform coverage.

• Incubation: Return the pots to the greenhouse and grow for 14-21 days.

• Evaluation: Assess the level of crop injury using a visual rating scale (e.g., 0% = no injury, 100% = plant death).

• Quantitative Measurement: At the end of the evaluation period, harvest the above-ground biomass from each pot. Measure and record the fresh weight and/or dry weight.

• Data Analysis: Calculate the percent injury and the percent reduction in biomass compared to the untreated control. A successful safener will significantly reduce both metrics in the "Herbicide + Safener" group compared to the "Herbicide only" group.

Figure 2: A generalized workflow for the discovery and evaluation of new benzamide safeners.

Conclusion and Future Outlook

Benzamide derivatives represent a vital and highly adaptable scaffold in the ongoing development of herbicide safeners. Their efficacy is rooted in their ability to tap into and amplify the crop's natural xenobiotic detoxification pathways, primarily through the induction of CYP, GST, and ABC transporter proteins.[1][5] This multi-pronged mechanism ensures the rapid and efficient neutralization of potentially phytotoxic herbicides.

Future research in this field will likely focus on several key areas:

• Elucidation of the Safener Receptor: Despite decades of use, the precise molecular target or receptor that safeners bind to in order to initiate the signaling cascade remains unknown.[7] Identifying this target would enable rational, structure-based design of next-generation safeners.

• Improving Selectivity: Designing safeners that are highly active in crops but completely inactive in weeds is paramount to their commercial success and utility.[7]

• Expanding Utility: Developing novel benzamide safeners that can protect a wider range of crops, including dicots, from a broader spectrum of herbicides is a significant goal for the agrochemical industry.

• Environmental Fate: Understanding the environmental occurrence, persistence, and transformation of benzamide safeners and their metabolites is crucial for ensuring their sustainability and regulatory compliance.[22][23][24]

By integrating advanced synthetic chemistry, molecular biology, and rigorous bioassays, the development of new benzamide-based safeners will continue to be a critical component in the strategy to enhance food security and promote sustainable agricultural practices.

References

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• The Role of Plant Glutathione S -Transferases in Herbicide Metabolism. (2015). ResearchGate. Retrieved February 13, 2026, from [Link]

• Pelon, A., Abdollahi, F., Gaines, T. A., & Dayan, F. E. (2023). Glutathione S-Transferase's Role in Herbicide Metabolism: Crops Vs. Weeds. Outlooks on Pest Management, 34(4), 164-168.
• Zajc, A., Neuefeind, T., Prade, L., Reinemer, P., Huber, R., & Bieseler, B. (1999). Herbicide detoxification by glutathione S-transferases as implicated from X-ray structures. Pesticide science, 55(3), 248-252.
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• Deng, X., Zheng, W., & Jin, C. (2018). Synthesis, Crystal Structure, Herbicide Safening, and Antifungal Activity of N-(4,6-Dichloropyrimidine- 2-Yl)Benzamide. Semantic Scholar. Retrieved February 13, 2026, from [Link]

• Sivey, J. D., & Roberts, A. L. (2021). A Systematic Review of Herbicide Safener Toxicity. Toxics, 9(11), 307.
• Cummins, I., & Edwards, R. (2023). ABC transporters linked to multiple herbicide resistance in blackgrass (Alopecurus myosuroides). Frontiers in Plant Science, 14.

• Herbicide Safeners, Additives and Formulants. (n.d.). BCPC. Retrieved February 13, 2026, from [Link]

• Zhang, C., Xu, H., Su, W., & Wu, R. (2023). Research Progress on the Action Mechanism of Herbicide Safeners: A Review. Journal of Agricultural and Food Chemistry.
• Jia, L., Jin, X., Zhao, L., Fu, Y., & Ye, F. (2019). Design, Synthesis, and Safener Activity of Novel Methyl (R)

• Pan, L., Yu, Q., & Han, H. (2021). Recent commercial safeners and some safener candidates induced enhancement of GST activity. ResearchGate. Retrieved February 13, 2026, from [Link]

• Giannakopoulos, G. (2020). The selectivity and metabolism of sulfonamide herbicide safeners in crops. Newcastle University eTheses. Retrieved February 13, 2026, from [Link]

• Oloye, F. M., & Mohammed, A. (2022). A Mini Review on Natural Safeners: Chemistry, Uses, Modes of Action, and Limitations. Plants (Basel, Switzerland), 11(24), 3508.

• Herbicide safeners - Commercial products and tools for agrochemical research. (n.d.). Retrieved February 13, 2026, from [Link]

• López-Vallejo, F., García-Pérez, R., & Gámez-Montaño, R. (2021). Comprehensive Structure-Activity Relationship Analysis of Benzamide Derivatives as Histone Deacetylase 1 (HDAC1) Inhibitors. International Journal of Molecular Sciences, 22(21), 11508.
• Kaminski, J. J., & Bauer, V. J. (1978). Structure-activity relationships for the inhibition of acrosin by benzamidine derivatives. Journal of Medicinal Chemistry, 21(11), 1132-1136.

• Giannakopoulos, G., Brazier-Hicks, M., & Edwards, R. (2020). Metabolic pathway of CSA after 24 h. All metabolites were present in both maize and wheat. ResearchGate. Retrieved February 13, 2026, from [Link]

• Chemical structure - biological activity relationship in the group of benzamide compounds II. (n.d.). ResearchGate. Retrieved February 13, 2026, from [Link]

• Horvath, Z., & Vargáné Rácz, A. (2024). Ecotoxicological Evaluation of Safener and Antimicrobial Additives in Isoxaflutole-Based Herbicide Formulations. International Journal of Molecular Sciences, 25(7), 3656.

• Environmental occurrence, fate, and transformation of herbicide safeners. (n.d.). Iowa Research Online. Retrieved February 13, 2026, from [Link]

• Deng, X., Zheng, W., Jin, C., & Bai, L. (2022). Research Progress in the Design and Synthesis of Herbicide Safeners: A Review. Journal of Agricultural and Food Chemistry, 70(18), 5449-5464.

• Gao, X., Liu, L., Liu, H., Tang, J., Kang, L., Wu, H., Cui, P., & Yan, J. (2020). Structure–activity relationship investigation of benzamide and picolinamide derivatives containing dimethylamine side chain as acetylcholinesterase inhibitors. ResearchGate. Retrieved February 13, 2026, from [Link]

• Woodward, E. E., & Sivey, J. D. (2021). Cyprosulfamide: Analysis of the Herbicide Safener and Two of Its Degradates in Surface Water and Groundwater from the Midwestern United States. ACS Agricultural Science & Technology, 1(4), 355-361.
• Application of N-benzyl benzamide compound as herbicide. (n.d.). Google Patents.

• Merzendorfer, H. (2014). ABC Transporters and Their Role in Protecting Insects from Pesticides and Their Metabolites. ResearchGate. Retrieved February 13, 2026, from [Link]

• Woodward, E. E., & Sivey, J. D. (2021). Cyprosulfamide: Analysis of the herbicide safener and two of its degradates in surface water and groundwater from the Midwestern United States. USGS Publications Warehouse. Retrieved February 13, 2026, from [Link]

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Technical Guide: Synthesis and Characterization of N-cyclohexyl-2-methoxybenzamide with a Focus on Melting Point Determination

The 2-methoxybenzamide scaffold is of significant interest in medicinal chemistry, with derivatives showing activity as inhibitors of the Hedgehog signaling pathway, a crucial target in anticancer drug development[1]. Therefore, the precise synthesis and characterization of analogues like N-cyclohexyl-2-methoxybenzamide are of substantial relevance.

Part 1: The Foundational Role of Melting Point in Compound Validation

Melting point determination is a fundamental analytical technique for the characterization of solid crystalline compounds.[2] It provides critical insights into both the identity and purity of a substance.[3][4][5] For a pure crystalline solid, the melting point is a sharp, well-defined temperature range (typically 1–2 °C) at which the substance transitions from a solid to a liquid state.[2][3]

Key Implications of Melting Point Analysis:

• Purity Assessment: The presence of impurities disrupts the crystal lattice of a solid, typically causing a depression and broadening of the melting point range.[2][3] This makes it a rapid and effective tool for purity assessment.

• Compound Identification: By comparing the experimentally determined melting point with a known literature value (when available), one can help to confirm the identity of a compound.[4][6]

• Quality Control: In pharmaceutical development and manufacturing, consistency in the melting point of an active pharmaceutical ingredient (API) or intermediate is a crucial quality control parameter, ensuring batch-to-batch consistency.[2]

The following diagram illustrates the logical workflow for compound validation where melting point determination plays a pivotal role.

Caption: Logical workflow for the synthesis and characterization of a chemical compound.

Part 2: Proposed Synthesis of N-cyclohexyl-2-methoxybenzamide

While a specific protocol for N-cyclohexyl-2-methoxybenzamide is not detailed in the searched literature, a standard and reliable method for the synthesis of N-substituted benzamides involves the acylation of an amine with a benzoyl chloride. This is a common and well-documented transformation in organic chemistry.[7]

Reaction Scheme:

2-methoxybenzoyl chloride + cyclohexylamine → N-cyclohexyl-2-methoxybenzamide + triethylamine hydrochloride

Materials and Reagents:

Reagent/Material	Formula	Molar Mass ( g/mol )
2-methoxybenzoic acid	C₈H₈O₃	152.15
Thionyl chloride	SOCl₂	118.97
Cyclohexylamine	C₆H₁₃N	99.17
Triethylamine (TEA)	C₆H₁₅N	101.19
Dichloromethane (DCM)	CH₂Cl₂	84.93

Step-by-Step Experimental Protocol:

Step 1: Synthesis of 2-methoxybenzoyl chloride

• In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 2-methoxybenzoic acid in an excess of thionyl chloride.

• Gently reflux the mixture for 2-3 hours. The reaction progress can be monitored by the cessation of gas (HCl and SO₂) evolution.

• After the reaction is complete, remove the excess thionyl chloride by distillation under reduced pressure. The resulting crude 2-methoxybenzoyl chloride can be used in the next step without further purification.

Step 2: Amide Formation

• Dissolve cyclohexylamine and triethylamine (1.5 equivalents) in dichloromethane (DCM) in a separate flask and cool the solution in an ice bath (0 °C).

• Add a solution of the crude 2-methoxybenzoyl chloride in DCM dropwise to the cooled amine solution with vigorous stirring.

• Allow the reaction mixture to warm to room temperature and stir for an additional 4-6 hours. The reaction can be monitored by thin-layer chromatography (TLC).

• Upon completion, wash the reaction mixture sequentially with dilute HCl, saturated NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to obtain the crude N-cyclohexyl-2-methoxybenzamide.

Step 3: Purification

• Purify the crude product by recrystallization from a suitable solvent system (e.g., ethanol/water or ethyl acetate/hexanes) or by column chromatography on silica gel.

The following diagram outlines the synthesis and purification workflow.

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The Pharmacological Profile of N-Substituted-2-Methoxybenzamides: A Technical Guide for Drug Development Professionals

Introduction: The Versatility of the 2-Methoxybenzamide Scaffold

The N-substituted-2-methoxybenzamide scaffold is a privileged structure in medicinal chemistry, serving as the foundation for a diverse array of pharmacologically active agents. Its inherent structural features, including the methoxy group's influence on conformation and the amide linkage's metabolic stability, have enabled the development of compounds targeting a range of biological pathways with significant therapeutic implications. This technical guide provides an in-depth exploration of the pharmacological profiles of this chemical class, focusing on their synthesis, structure-activity relationships (SAR), and mechanisms of action across different therapeutic areas. We will delve into their roles as dopamine receptor antagonists in psychiatry, serotonin receptor modulators for prokinetic effects, and inhibitors of the Hedgehog signaling pathway in oncology. This document is intended for researchers, scientists, and drug development professionals, offering field-proven insights and detailed experimental methodologies to support further investigation and innovation in this area.

Core Pharmacological Profiles and Mechanisms of Action

The pharmacological diversity of N-substituted-2-methoxybenzamides stems from the specific nature of the N-substituent, which largely dictates the compound's interaction with its biological target. This section will explore the three primary pharmacological profiles of this scaffold.

Dopamine Receptor Antagonism: Applications in Psychiatry

A significant number of N-substituted-2-methoxybenzamides function as antagonists of dopamine D2-like receptors (D2, D3, and D4), forming the basis of their use as antipsychotic agents.[1][2] The antagonism of these receptors in the mesolimbic pathway is a cornerstone of the therapeutic effect of many antipsychotic drugs.[3]

Dopamine D2-like receptors are G protein-coupled receptors (GPCRs) that couple to Gαi/o proteins.[4] Antagonism of these receptors by N-substituted-2-methoxybenzamides blocks the binding of endogenous dopamine. This inhibition of the D2 receptor prevents the Gαi/o-mediated inhibition of adenylyl cyclase, leading to a modulation of intracellular cyclic AMP (cAMP) levels.[4] Furthermore, D2 receptor signaling can also involve G protein-independent pathways, such as those mediated by β-arrestin2.[3] The blockade of these pathways by benzamide antagonists is thought to contribute to their antipsychotic efficacy.

Signaling Pathway: Dopamine D2 Receptor Antagonism

Caption: Dopamine D2 Receptor Antagonism by N-Substituted-2-Methoxybenzamides.

The affinity of N-substituted-2-methoxybenzamides for dopamine receptors is highly dependent on the nature of the N-substituent. Generally, a basic nitrogen atom within a cyclic or acyclic alkyl chain is crucial for potent D2 receptor antagonism. The length and conformation of this side chain, along with substitutions on the benzamide ring, fine-tune the affinity and selectivity for different dopamine receptor subtypes.[2] For instance, certain substitutions can confer selectivity for the D4 receptor.

Compound Type	Key Structural Features	Dopamine Receptor Affinity	Reference
Pyrrolidinyl-methyl benzamides	(S)-N-[(1-Ethyl-2-pyrrolidinyl)methyl] moiety	High affinity for D2 receptors	[5]
Fused-ring iodobenzamides	Benzofuran ring fused to the benzamide	High affinity and saturable binding to D2 receptors (Kd = 0.106 nM for [125I]IBF)	[5]
5,6-Dimethoxybenzamides	3-substituted 5,6-dimethoxy moiety	Highly potent and selective D2 antagonists	[2]

Serotonin Receptor Modulation: Prokinetic Applications

Several N-substituted-2-methoxybenzamides exhibit prokinetic activity, enhancing gastrointestinal motility. This effect is primarily attributed to their interaction with serotonin receptors, particularly 5-HT4 receptor agonism, often coupled with weak dopamine D2 receptor antagonism.[6][7]

5-HT4 receptors are Gs protein-coupled receptors located on enteric neurons.[8] Agonism of these receptors by N-substituted-2-methoxybenzamides stimulates adenylyl cyclase, leading to an increase in intracellular cAMP and subsequent activation of Protein Kinase A (PKA).[9] This signaling cascade facilitates the release of acetylcholine, a key neurotransmitter that stimulates smooth muscle contraction and enhances gastrointestinal motility.[10] The weak D2 receptor antagonism also contributes to the prokinetic effect by disinhibiting acetylcholine release in the gut.

Signaling Pathway: Serotonin 5-HT4 Receptor Agonism

Caption: Serotonin 5-HT4 Receptor Agonism by N-Substituted-2-Methoxybenzamides.

For prokinetic activity, the N-substituent is typically a larger, more complex moiety, often containing a morpholine or piperidine ring.[6] Modifications to the benzamide ring, such as the addition of amino and chloro groups, are also common in potent prokinetic agents. The goal of SAR studies in this area is often to maximize 5-HT4 receptor agonism while minimizing D2 receptor antagonism to reduce the risk of extrapyramidal side effects.[6]

Compound	Key Structural Features	Pharmacological Effect	Reference
4-amino-N-[(4-benzyl-2-morpholinyl)methyl]-5-chloro-2-methoxybenzamide	Morpholinyl-methyl N-substituent, 4-amino and 5-chloro substitutions	Potent and selective gastric prokinetic activity with weak D2 antagonism	[6]
Mosapride	4-amino-5-chloro-2-ethoxy-N-{[4-(4-fluorobenzyl)-2-morpholinyl]methyl} benzamide citrate	Selective 5-HT4 agonist	[7]

Hedgehog Signaling Pathway Inhibition: Anticancer Potential

A newer and highly promising application of N-substituted-2-methoxybenzamides is in the field of oncology as inhibitors of the Hedgehog (Hh) signaling pathway.[11] Aberrant activation of the Hh pathway is implicated in the development and progression of various cancers.[11]

The Hh signaling pathway is initiated by the binding of a Hedgehog ligand to the Patched (PTCH1) receptor, which relieves its inhibition of the Smoothened (SMO) receptor.[11] N-substituted-2-methoxybenzamide derivatives have been shown to act as SMO antagonists, preventing its translocation to the primary cilium and thereby blocking the downstream signaling cascade.[11] This ultimately prevents the activation and nuclear translocation of the Gli family of transcription factors, which are responsible for the expression of Hh target genes that promote cell proliferation and survival.[11]

Signaling Pathway: Hedgehog Pathway Inhibition

Caption: Hedgehog Signaling Pathway Inhibition by N-Substituted-2-Methoxybenzamides.

In the context of Hh pathway inhibition, the 2-methoxybenzamide core often serves as a linker connecting two larger aromatic or heteroaromatic moieties. The N-substituent is typically a complex aryl or heteroaryl group that contributes to high-affinity binding to the SMO receptor. SAR studies have shown that modifications to these substituents can significantly impact potency, with some compounds exhibiting nanomolar IC50 values.[11]

Compound Class	Key Structural Features	Hedgehog Pathway Inhibition (IC50)	Reference
Aryl amide derivatives	Aryl amide group replacing metabolically labile groups	Submicromolar IC50 values in Gli-luciferase reporter assays	[11]
Pyridyl derivatives	Replacement of a phenyl with a pyridine ring in the N-substituent	Enhanced potency (e.g., compound 21 with IC50 = 0.03 µM)	[11]

Experimental Protocols: Key Methodologies

The characterization of N-substituted-2-methoxybenzamides relies on a suite of well-established experimental protocols. This section provides an overview of the key methodologies for synthesis and pharmacological evaluation.

General Synthesis of N-Aryl-2-Methoxybenzamides

A common and robust method for the synthesis of N-substituted-2-methoxybenzamides is the acylation of a primary or secondary amine with 2-methoxybenzoyl chloride under Schotten-Baumann conditions.[12]

Experimental Workflow: Synthesis of N-Aryl-2-Methoxybenzamides

Caption: General workflow for the synthesis of N-aryl-2-methoxybenzamides.

Step-by-Step Protocol:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, dissolve the substituted aniline and a base (e.g., triethylamine or pyridine, 1.1 equivalents) in an anhydrous solvent such as dichloromethane (DCM) or tetrahydrofuran (THF).

• Acylation: Cool the solution in an ice bath to 0°C. Add 2-methoxybenzoyl chloride (1.0 equivalent) dropwise to the stirred solution.

• Reaction: Allow the reaction mixture to warm to room temperature and stir for a specified time (typically 2-24 hours), monitoring the reaction progress by thin-layer chromatography (TLC).

• Workup: Upon completion, dilute the reaction mixture with the solvent and transfer it to a separatory funnel. Wash the organic layer sequentially with 1 M HCl, saturated NaHCO3 solution, and brine.

• Isolation: Dry the organic layer over an anhydrous drying agent (e.g., MgSO4 or Na2SO4), filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by recrystallization from a suitable solvent system or by silica gel column chromatography.

• Characterization: Confirm the structure and purity of the final product using analytical techniques such as NMR (¹H and ¹³C), mass spectrometry, and elemental analysis.[13]

Pharmacological Evaluation Protocols

This assay is used to determine the binding affinity (Ki) of a test compound for a specific receptor.[14]

Step-by-Step Protocol:

• Membrane Preparation: Prepare crude membrane fractions from cells stably expressing the dopamine receptor of interest (e.g., D2, D3, or D4) or from brain tissue rich in these receptors (e.g., striatum).[14]

• Assay Setup: In a 96-well plate, incubate the membrane preparation with a specific radioligand (e.g., [³H]spiperone for D2/D3 receptors) and varying concentrations of the unlabeled test compound.

• Incubation: Allow the binding to reach equilibrium (typically 60-90 minutes at room temperature).

• Filtration: Terminate the reaction by rapid vacuum filtration through glass fiber filters to separate bound from free radioligand.

• Washing: Wash the filters with ice-cold buffer to remove non-specifically bound radioligand.

• Counting: Measure the radioactivity retained on the filters using a scintillation counter.

• Data Analysis: Determine the IC50 value (the concentration of test compound that inhibits 50% of the specific binding of the radioligand) from the competition curve. Calculate the Ki value using the Cheng-Prusoff equation.[14]

This cell-based assay is used to quantify the transcriptional activity of the Hedgehog pathway.[15]

Step-by-Step Protocol:

• Cell Culture and Transfection: Culture a suitable cell line (e.g., NIH3T3) and transfect with a Gli-responsive luciferase reporter plasmid and a control plasmid (e.g., Renilla luciferase for normalization).[16]

• Cell Treatment: Treat the transfected cells with a Hedgehog pathway agonist (e.g., Sonic Hedgehog, Shh) in the presence of varying concentrations of the test compound.

• Incubation: Incubate the cells for a sufficient period (e.g., 24-48 hours) to allow for luciferase expression.

• Cell Lysis: Lyse the cells to release the luciferase enzymes.

• Luminescence Measurement: Measure the firefly and Renilla luciferase activities using a luminometer and a dual-luciferase assay system.

• Data Analysis: Normalize the firefly luciferase activity to the Renilla luciferase activity to control for transfection efficiency and cell viability. Determine the IC50 value of the test compound for the inhibition of Hedgehog pathway signaling.[15]

Conclusion and Future Directions

The N-substituted-2-methoxybenzamide scaffold continues to be a fertile ground for the discovery of novel therapeutic agents. The inherent versatility of this chemical class allows for the fine-tuning of pharmacological activity to achieve desired therapeutic profiles, whether it be potent and selective dopamine D2 antagonism for the treatment of psychosis, balanced 5-HT4 agonism and weak D2 antagonism for prokinetic effects, or potent SMO antagonism for anticancer therapy.

Future research in this area will likely focus on several key aspects:

• Subtype Selectivity: For dopamine antagonists, achieving greater selectivity for D3 or D4 receptors over D2 receptors could lead to antipsychotics with improved side-effect profiles.

• Biased Agonism/Antagonism: Exploring biased signaling at GPCRs, such as promoting G protein-independent pathways while blocking G protein-dependent signaling (or vice versa), could lead to more targeted and effective drugs.

• Combination Therapies: In oncology, combining Hedgehog pathway inhibitors with other anticancer agents may provide synergistic effects and overcome resistance mechanisms.

• Novel Targets: The inherent drug-like properties of the 2-methoxybenzamide scaffold make it an attractive starting point for screening against new biological targets.

By leveraging a deep understanding of the structure-activity relationships and mechanisms of action, researchers can continue to unlock the full therapeutic potential of N-substituted-2-methoxybenzamides, leading to the development of safer and more effective treatments for a range of debilitating diseases.

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• Galligan, J. J. (2021). Colonic 5-HT4 receptors are targets for novel prokinetic drugs. Neurogastroenterology & Motility, 33(4), e14125.
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• Högberg, T., et al. (1991). The development of dopamine D2-receptor selective antagonists. Medicinal Research Reviews, 11(5), 495-537.
• Beč, A., et al. (2024). Design, Synthesis and Biological Activity of Novel Methoxy- and Hydroxy-Substituted N-Benzimidazole-Derived Carboxamides. Molecules, 29(9), 2154.
• National Institute of Diabetes and Digestive and Kidney Diseases. (2019). Serotonin 5-HT4 Receptor Agonists.
• Liu, Y., et al. (2020). Synthesis of N-Substituted Benzamide Derivatives and their Evaluation as Antitumor Agents. Medicinal Chemistry, 16(4), 555-562.
• Konen, L. M., et al. (2020). Prokinetic actions of luminally acting 5-HT4 receptor agonists. Neurogastroenterology & Motility, 32(11), e14026.
• Beaulieu, J. M., et al. (2015). New Concepts in Dopamine D2 Receptor Biased Signaling and Implications for Schizophrenia Therapy.
• Kung, H. F., et al. (1991). Synthesis and characterization of iodobenzamide analogues: potential D-2 dopamine receptor imaging agents. Journal of Medicinal Chemistry, 34(8), 2392-2397.
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• NHS Specialist Pharmacy Service. (2025). Choosing a prokinetic medicine for impaired gastrointestinal motility.

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Protocols & Analytical Methods

synthesis of N-cyclohexyl-2-methoxybenzamide from 2-methoxybenzoyl chloride

Application Note: High-Yield Synthesis of N-Cyclohexyl-2-methoxybenzamide

Executive Summary

This application note details the protocol for synthesizing N-cyclohexyl-2-methoxybenzamide from 2-methoxybenzoyl chloride (o-anisoyl chloride) and cyclohexylamine .[1] While amide coupling is a fundamental transformation, the ortho-methoxy substituent introduces specific steric and electronic considerations that require precise control of reaction conditions to maximize yield and purity.

This guide utilizes an anhydrous dichloromethane (DCM) system with triethylamine (TEA) as a scavenger base. This method is preferred over Schotten-Baumann (biphasic) conditions for drug development applications due to superior solubility profiles, ease of moisture control, and simplified workup for lipophilic amides.

Scientific Foundation & Mechanism[1]

Reaction Logic

The synthesis proceeds via a Nucleophilic Acyl Substitution mechanism. The reaction is driven by the nucleophilic attack of the primary amine (cyclohexylamine) on the highly electrophilic carbonyl carbon of the acid chloride.

• Electronic Effect: The ortho-methoxy group is electron-donating (via resonance) but inductively electron-withdrawing.[1] However, its proximity to the carbonyl center creates a "field effect" and steric bulk that can slightly retard the initial nucleophilic attack compared to para-isomers.

• Thermodynamics: The reaction is highly exothermic due to the formation of a stable amide bond and the release of HCl (neutralized by base).

• Role of Base: Triethylamine acts as a proton scavenger (HCl sponge). Without it, the generated HCl would protonate the unreacted cyclohexylamine, rendering it non-nucleophilic and stalling the reaction at 50% conversion.

Mechanistic Pathway

The following diagram illustrates the addition-elimination pathway and the critical role of the base.[1]

Figure 1: Mechanistic pathway of the reaction.[1] The base (Et3N) drives the equilibrium forward by removing the proton from the nitrogen atom.

Experimental Protocol

Materials & Equipment

Reagent	MW ( g/mol )	Equiv.[2]	Purity	Role
2-Methoxybenzoyl chloride	170.59	1.0	>98%	Electrophile
Cyclohexylamine	99.17	1.1	>99%	Nucleophile
Triethylamine (TEA)	101.19	1.5	>99%	Base (HCl Scavenger)
Dichloromethane (DCM)	84.93	Solvent	Anhydrous	Reaction Medium

Safety Note: 2-Methoxybenzoyl chloride is a lachrymator and corrosive.[1] Cyclohexylamine is toxic and corrosive. All operations must be performed in a fume hood.

Step-by-Step Procedure

Step 1: Reaction Setup

• Flame-dry a 100 mL round-bottom flask (RBF) equipped with a magnetic stir bar.

• Purge the flask with nitrogen (

  ) or argon to maintain an inert atmosphere.

• Add Cyclohexylamine (1.1 equiv) and Triethylamine (1.5 equiv) to the flask.

• Dissolve in Anhydrous DCM (concentration ~0.2 M relative to amine).

• Cool the solution to 0°C using an ice-water bath.

Step 2: Addition of Electrophile

• Dissolve 2-Methoxybenzoyl chloride (1.0 equiv) in a separate vial with a small volume of anhydrous DCM.

• Add the acid chloride solution dropwise to the cold amine solution over 15–20 minutes.

  • Why? Slow addition controls the exotherm and prevents localized heating which could lead to side reactions or solvent boiling.

• Once addition is complete, allow the reaction to warm to Room Temperature (25°C) .

• Stir for 2–4 hours .

Step 3: Monitoring (TLC)

• Mobile Phase: Hexanes:Ethyl Acetate (7:3).

• Visualization: UV (254 nm). The acid chloride (starting material) should disappear. The product will appear as a distinct, less polar spot compared to the amine (which stays at the baseline or stains with ninhydrin).

Step 4: Workup

• Dilute the reaction mixture with additional DCM (50 mL).

• Acid Wash: Wash with 1N HCl (2 x 30 mL) .

  • Purpose: Protonates and removes unreacted cyclohexylamine and TEA.

• Base Wash: Wash with Saturated

  (2 x 30 mL) .

  • Purpose: Hydrolyzes and removes any trace unreacted acid chloride (as the carboxylate salt).

• Brine Wash: Wash with Saturated NaCl (1 x 30 mL) to remove residual water.

• Drying: Dry the organic layer over anhydrous

  or .

• Concentration: Filter off the drying agent and evaporate the solvent under reduced pressure (Rotavap) to yield the crude solid.

Step 5: Purification

• Recrystallization: The crude solid is typically pure enough (>95%). If necessary, recrystallize from Ethanol/Water or Hexanes/Ethyl Acetate .

• Yield: Expected yield is 85–95% .

Experimental Workflow Diagram

Figure 2: Operational workflow for the synthesis, highlighting critical purification steps during workup.[1]

Characterization & Validation

Since specific spectral data for this exact derivative may not be in standard undergraduate databases, the researcher must validate the structure using first-principles assignment.

Predicted NMR Data ( H, 400 MHz, )

• Amide NH:

  7.6–7.8 ppm (Broad doublet, exchangeable with ).

• Aromatic Ring (4H):

  • 8.1–8.2 ppm (dd, 1H, ortho to C=O). Deshielded by carbonyl.
  • 7.4–7.5 ppm (td, 1H).
  • 7.0–7.1 ppm (t, 1H).
  • 6.9–7.0 ppm (d, 1H, ortho to OMe).

• Methoxy Group:

  3.9–4.0 ppm (Singlet, 3H).

• Cyclohexyl Ring (11H):

  • 3.9–4.1 ppm (m, 1H, N-CH).
  • 2.0–1.1 ppm (m, 10H, remaining protons).

Mass Spectrometry (ESI-MS)

• Formula:

• Molecular Weight: 233.31 g/mol [1]

• Target Ion [M+H]+: 234.3 m/z [1]

Physical Properties

• Appearance: White crystalline solid.

• Melting Point: Expected range 140–155°C (Based on structural analogs like N-cyclohexylbenzamide [148°C] and 4-methoxy variants).[1]

Troubleshooting & Optimization

Issue	Probable Cause	Solution
Low Yield	Hydrolysis of Acid Chloride	Ensure DCM is anhydrous; minimize exposure of acid chloride to air before addition.[1]
Impurity: Extra Spot on TLC	Unreacted Amine	Ensure the 1N HCl wash was vigorous enough.
Oiling Out	Residual Solvent	The product is lipophilic. Ensure thorough drying under high vacuum. Recrystallize from Hexane/EtOAc if it remains an oil.
Color Formation	Oxidation of Amine	Use fresh Cyclohexylamine; ensure Nitrogen atmosphere.

References

• Clayden, J., Greeves, N., & Warren, S. (2012). Organic Chemistry. Oxford University Press. (Chapter 10: Nucleophilic Substitution at the Carbonyl Group). [1]

• Montalbetti, C. A., & Falque, V. (2005). Amide bond formation and peptide coupling. Tetrahedron, 61(46), 10827-10852.[1] [1]

• National Center for Biotechnology Information. (2023). PubChem Compound Summary for CID 88969, 2-Methoxybenzoyl chloride.[1][3] [1]

• Sigma-Aldrich. (2023).[1][4] Product Specification: Cyclohexylamine.[5][6] [1]

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Application Note: A Robust Protocol for the Amide Coupling of Cyclohexylamine and o-Anisic Acid using EDC/HOBt

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Enduring Importance of Amide Bond Formation

The amide bond is a cornerstone of modern medicinal chemistry and drug development, forming the backbone of peptides and proteins and appearing in a vast array of blockbuster pharmaceuticals. The synthesis of amides via the coupling of a carboxylic acid and an amine is, therefore, one of the most frequently performed transformations in organic synthesis. While thermodynamically favorable, the direct condensation is kinetically slow, necessitating the activation of the carboxylic acid.

This application note provides a detailed, field-proven protocol for the synthesis of N-cyclohexyl-2-methoxybenzamide through the coupling of o-anisic acid and cyclohexylamine. We will employ the widely used carbodiimide-based coupling system of 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) in conjunction with the additive N-hydroxybenzotriazole (HOBt). This combination is favored for its high efficiency, mild reaction conditions, and the convenient removal of byproducts through a simple aqueous workup.

The rationale behind each step will be thoroughly explained, providing a self-validating system that ensures reproducibility and allows for logical troubleshooting.

Mechanistic Insight: The "Why" Behind the EDC/HOBt Coupling

Understanding the reaction mechanism is critical for successful execution and optimization. The EDC/HOBt system transforms the carboxylic acid's hydroxyl group into a better leaving group, facilitating nucleophilic attack by the amine.

Caption: EDC/HOBt-mediated amide coupling workflow.

• Activation: The carboxylic acid (o-anisic acid) attacks the carbodiimide (EDC), forming a highly reactive O-acylisourea intermediate. This intermediate is susceptible to side reactions, such as rearrangement to an inactive N-acylurea.

• Interception: To prevent side reactions and reduce the risk of racemization if chiral centers are present, HOBt acts as a nucleophilic trap. It rapidly reacts with the O-acylisourea to form an HOBt-active ester. This ester is more stable than the O-acylisourea but still highly reactive towards amines.

• Coupling: The amine (cyclohexylamine) then attacks the carbonyl carbon of the HOBt-ester, displacing HOBt and forming the desired amide bond.

• Byproduct Removal: A key advantage of using EDC is that its urea byproduct (EDU, 1-ethyl-3-(3-dimethylaminopropyl)urea) is water-soluble, allowing for its easy removal during the aqueous workup procedure.[1]

Materials and Safety

Reagents and Equipment

Reagent/Material	Formula	MW ( g/mol )	Supplier	Notes
o-Anisic acid	C₈H₈O₃	152.15	Major Chemical Supplier	Store in a cool, dry place.
Cyclohexylamine	C₆H₁₃N	99.17	Major Chemical Supplier	Corrosive, flammable liquid.
EDC·HCl	C₈H₁₇N₃·HCl	191.70	Major Chemical Supplier	Hygroscopic, store under inert gas.
HOBt (hydrate)	C₆H₅N₃O·xH₂O	135.13 (anhydrous)	Major Chemical Supplier	Potentially explosive when dry.
N,N-Diisopropylethylamine (DIPEA)	C₈H₁₉N	129.24	Major Chemical Supplier	Corrosive, volatile base.
Dichloromethane (DCM), anhydrous	CH₂Cl₂	84.93	Major Chemical Supplier	Use from a solvent purification system.
Ethyl acetate (EtOAc)	C₄H₈O₂	88.11	Major Chemical Supplier	ACS grade or higher.
1M Hydrochloric acid (HCl)	HCl	36.46	Major Chemical Supplier	Aqueous solution.
Saturated Sodium Bicarbonate (NaHCO₃)	NaHCO₃	84.01	Major Chemical Supplier	Aqueous solution.
Brine	NaCl	58.44	Major Chemical Supplier	Saturated aqueous solution.
Anhydrous Sodium Sulfate (Na₂SO₄)	Na₂SO₄	142.04	Major Chemical Supplier	For drying organic layers.
Round-bottom flask, magnetic stirrer, stir bar, ice bath, separatory funnel, rotary evaporator, standard glassware.

Safety Precautions

All manipulations should be performed in a well-ventilated fume hood while wearing appropriate Personal Protective Equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves.

• Cyclohexylamine: Flammable, toxic if swallowed or in contact with skin, and causes severe skin burns and eye damage.[2][3] Handle with extreme care.

• EDC·HCl: Causes skin and serious eye irritation. May cause respiratory irritation.[4] It is hygroscopic and should be handled quickly.

• HOBt: Flammable solid. Anhydrous HOBt is explosive and sensitive to shock, friction, and heat.[5][6] Using the hydrate form significantly improves safety. Avoid heating under confinement.

• DIPEA: Corrosive and flammable. Causes severe skin burns and eye damage. Use in a well-ventilated area.

• Dichloromethane (DCM): Volatile and a suspected carcinogen. Avoid inhalation and skin contact.

Detailed Experimental Protocol

This protocol is based on well-established general procedures for EDC/HOBt couplings and is optimized for the synthesis of N-cyclohexyl-2-methoxybenzamide.[7]

Caption: Step-by-step experimental workflow.

Step 1: Reagent Preparation

• To a dry 100 mL round-bottom flask equipped with a magnetic stir bar, add o-anisic acid (1.52 g, 10.0 mmol, 1.0 equiv.).

• Add cyclohexylamine (1.14 mL, 10.0 mmol, 1.0 equiv.) and HOBt hydrate (1.84 g, 12.0 mmol, 1.2 equiv.).

• Dissolve the solids in 40 mL of anhydrous dichloromethane (DCM). Stir until a clear solution is formed.

  • Causality: Using the amine and acid in a 1:1 ratio is standard. A slight excess of the coupling agents (EDC/HOBt) ensures the complete activation of the carboxylic acid. Anhydrous DCM is crucial as water can hydrolyze the active intermediates, leading to lower yields.

Step 2: Activation and Coupling

• Cool the flask in an ice bath to 0 °C with continuous stirring.

• Slowly add DIPEA (2.61 mL, 15.0 mmol, 1.5 equiv.) dropwise.

  • Causality: The base neutralizes the HCl salt of EDC and the carboxylic acid, facilitating the reaction. A non-nucleophilic base like DIPEA is used to prevent it from competing with the primary amine.

• Add EDC·HCl (2.30 g, 12.0 mmol, 1.2 equiv.) portion-wise over 5 minutes.

  • Causality: Adding the EDC slowly at 0 °C helps to control the initial exothermic reaction and minimizes the formation of side products.

Step 3: Reaction Progression

• Remove the ice bath and allow the reaction mixture to slowly warm to room temperature.

• Stir the reaction for 12-18 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material (o-anisic acid) is consumed.

Step 4: Aqueous Workup

• Once the reaction is complete, dilute the mixture with an additional 40 mL of DCM.

• Transfer the mixture to a separatory funnel and wash sequentially with:

  • 1 M HCl (2 x 30 mL) - to remove excess DIPEA and any unreacted cyclohexylamine.

  • Saturated aqueous NaHCO₃ (2 x 30 mL) - to remove unreacted HOBt and any remaining acidic components.

  • Brine (1 x 30 mL) - to remove the bulk of the water from the organic layer.

  • Causality: This washing sequence is designed to systematically remove all water-soluble reagents and byproducts, including the crucial removal of the EDU byproduct.

Step 5: Isolation and Purification

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• The resulting crude product can be purified by flash column chromatography on silica gel using a gradient of ethyl acetate in hexanes to yield the pure N-cyclohexyl-2-methoxybenzamide as a white solid.

Expected Results and Characterization

Parameter	Expected Outcome
Yield	75-90% (typical for this type of coupling)
Physical Appearance	White to off-white solid
Melting Point	Not reported, but expected for a crystalline solid.
¹H NMR (CDCl₃)	Similar to 2,3-dimethoxy analogue: Aromatic protons (δ ~6.9-7.8 ppm), NH proton (broad singlet, δ ~6.0-7.0 ppm), OCH₃ singlet (δ ~3.9 ppm), cyclohexyl protons (multiplets, δ ~1.2-4.0 ppm).[8]
¹³C NMR (CDCl₃)	Similar to 2,3-dimethoxy analogue: Aromatic carbons (δ ~110-160 ppm), Amide C=O (δ ~165-170 ppm), OCH₃ carbon (δ ~55-56 ppm), Cyclohexyl carbons (δ ~25-50 ppm).[5]

Troubleshooting Guide

Issue	Potential Cause(s)	Suggested Solution(s)
Low or No Yield	1. Wet reagents or solvent. 2. Incomplete activation of the acid. 3. Degradation of EDC.	1. Ensure all glassware is oven-dried and use anhydrous solvents. 2. Increase equivalents of EDC/HOBt to 1.5 eq. 3. Use fresh, properly stored EDC·HCl.
N-acylurea byproduct observed	The O-acylisourea intermediate rearranged before reacting with the amine.	Ensure HOBt is added before or with EDC. HOBt efficiently traps the intermediate, preventing this side reaction.
Starting material remains after 18h	Steric hindrance or low nucleophilicity of the amine (less of an issue for cyclohexylamine).	Increase reaction time, or consider gentle heating (e.g., to 40 °C). Alternatively, a more potent coupling reagent like HATU could be used, though EDC/HOBt should be sufficient here.
Difficult purification	Incomplete removal of urea byproduct.	Ensure the aqueous workup is performed thoroughly. The water-solubility of the EDU byproduct is a key advantage of this protocol.[1]

References

• Peptide Institute, Inc. (2010). MSDS No. 1022 HOBt.

• Cole-Parmer. (n.d.). Material Safety Data Sheet - 1-Hydroxybenzotriazole hydrate, 98% (9-15% water). Retrieved from [Link]

• Yakan, H., Çakmak, Ş., Kutuk, H., & Özen, T. (2022). Synthesis, characterization, antioxidant, and antibacterial activities of new 2,3-dimethoxy and 3-acetoxy-2-methyl benzamides. Journal of Molecular Structure.
• CDH Fine Chemical. (n.d.).
• CDH Fine Chemical. (n.d.).
• BenchChem. (2025).

• Organic Synthesis. (n.d.). Acid-Amine Coupling using EDCI. Retrieved from [Link]

• Nexchem Ltd. (n.d.).

• Common Organic Chemistry. (n.d.). Amine to Amide (EDC + HOBt). Retrieved from [Link]

• CovaChem. (2020).
• Fisher Scientific. (2025).
• Anaspec. (2021).

• ResearchGate. (n.d.). ¹³C NMR spectrum of 2,3-dimethoxy-N-(cyclohexyl)benzamide (4be). Retrieved from [Link]

Sources

• 1. rsc.org [rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. N-Cyclohexyl-2-methoxy-N-methylbenzamide, 97%, Thermo Scientific 250 mg | Buy Online | Thermo Scientific Alfa Aesar | Fisher Scientific [fishersci.pt]
• 4. N-Cyclohexylbenzamide | C13H17NO | CID 15657 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. N-cyclohexyl-4-[(2-methoxyphenyl)-methylsulfamoyl]benzamide | C21H26N2O4S | CID 4785326 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. NP-MRD: 1H NMR Spectrum (1D, 200 MHz, H2O, predicted) (NP0154909) [np-mrd.org]
• 8. researchgate.net [researchgate.net]

recrystallization solvent for N-cyclohexyl-2-methoxybenzamide purification

Executive Summary

This Application Note details the purification strategy for N-cyclohexyl-2-methoxybenzamide , a lipophilic amide intermediate. Based on the physicochemical properties of the N-alkylbenzamide class and the specific steric/electronic influence of the ortho-methoxy group, we recommend a binary solvent system of Ethanol/Water (EtOH/H₂O) as the primary purification vector.

This protocol is designed to effectively remove common synthetic impurities: unreacted cyclohexylamine (basic, polar), 2-methoxybenzoic acid (acidic, polar), and coupling by-products. An alternative orthogonal system using Ethyl Acetate/Heptane is provided for cases requiring removal of highly lipophilic contaminants.

Physicochemical Profile & Solvent Selection Logic

Compound Analysis

• Target Molecule: N-cyclohexyl-2-methoxybenzamide[1]

• Chemical Class: N-substituted benzamide.

• Structural Features:

  • Lipophilic Domain: Cyclohexyl ring (non-polar).

  • Polar Domain: Amide linkage (-CONH-) and o-methoxy group.

  • H-Bonding: The amide hydrogen acts as a donor; the carbonyl and methoxy oxygens act as acceptors.

• Predicted Melting Point: ~130–155°C (Based on analog N-cyclohexylbenzamide, MP 149°C [1]).

Solubility Thermodynamics

The ortho-methoxy group introduces steric bulk that can disrupt crystal packing compared to the unsubstituted benzamide, potentially increasing solubility in organic solvents. However, the cyclohexyl group mandates a solvent with significant organic character.

Solvent	Solubility (Hot)	Solubility (Cold)	Suitability
Water	Insoluble	Insoluble	Anti-solvent
Ethanol	High	Moderate/High	Primary Solvent
Ethyl Acetate	High	Moderate	Primary Solvent
Heptane/Hexane	Low	Insoluble	Anti-solvent
Dichloromethane	Very High	High	Unsuitable (Too soluble)

Decision Matrix:

• Ethanol/Water: Selected for its ability to solubilize the amide at high temperatures while rejecting ionic salts and polar starting materials (amine/acid) upon cooling and water addition.

• Ethyl Acetate/Heptane: Selected as a backup to remove non-polar oils or tars.

Detailed Protocols

Protocol A: Ethanol/Water Recrystallization (Recommended)

Best for removing unreacted amine, acid, and inorganic salts.

Materials:

• Crude N-cyclohexyl-2-methoxybenzamide

• Solvent A: Absolute Ethanol (EtOH)

• Solvent B: Deionized Water (dH₂O)

• Equipment: Hot plate/stirrer, reflux condenser, Büchner funnel.

Step-by-Step Procedure:

• Saturation: Place 10.0 g of crude solid in a 250 mL Erlenmeyer flask. Add 30 mL of Ethanol.

• Dissolution: Heat the mixture to near-boiling (approx. 75°C) with stirring.

  • Note: If solid remains, add hot Ethanol in 5 mL increments until fully dissolved. Do not exceed 80 mL total volume.

• Hot Filtration (Optional): If insoluble particles (dust, salts) are visible, filter the hot solution quickly through a pre-warmed glass funnel/fluted filter paper.

• Nucleation: Remove from heat. Add warm dH₂O dropwise to the hot ethanolic solution until a faint, persistent turbidity (cloudiness) appears.

• Clarification: Add 1–2 mL of hot Ethanol to clear the solution.

• Crystallization: Allow the flask to cool slowly to room temperature (25°C) over 2 hours.

  • Critical: Rapid cooling may cause "oiling out" (liquid-liquid phase separation) rather than crystallization.

• Deep Cooling: Once solid crystals form, place the flask in an ice bath (0–4°C) for 30 minutes to maximize yield.

• Isolation: Filter the crystals using vacuum filtration.

• Washing: Wash the filter cake with 20 mL of a cold 1:1 EtOH:Water mixture.

• Drying: Dry the solid in a vacuum oven at 45°C for 12 hours.

Protocol B: Ethyl Acetate/Heptane Recrystallization

Best for removing non-polar impurities or if the compound oils out in water.

• Dissolution: Dissolve crude solid in minimal boiling Ethyl Acetate.

• Precipitation: Remove from heat. Slowly add Heptane (or Hexane) until turbidity is observed.

• Cooling: Allow to cool to room temperature, then refrigerate.

• Filtration: Collect crystals via vacuum filtration.[2] Wash with cold Heptane.

Process Visualization (Workflow)

The following diagram illustrates the decision logic and workflow for the purification process.

Caption: Workflow for the purification of N-cyclohexyl-2-methoxybenzamide illustrating the primary Ethanol/Water route and the alternative Ethyl Acetate/Heptane route.

Quality Control & Troubleshooting

Analytical Verification

• Melting Point: Determine the melting range. A sharp range (<2°C) indicates high purity. Compare against the expected range of 130–155°C .

• HPLC: Run a gradient method (Water/Acetonitrile) to ensure removal of the starting acid (RT ~3-5 min) and amine (often not UV active, check via TLC/ninhydrin stain).

• 1H NMR: Check for the disappearance of the broad singlet (COOH) of the acid and the distinct multiplet shifts of the free amine.

Troubleshooting "Oiling Out"

If the product forms a liquid oil layer instead of crystals upon adding water:

• Reheat: Bring the mixture back to a boil until the oil redissolves.

• Add More Ethanol: The solvent mixture is too polar. Add 5–10% more ethanol.

• Seed Crystals: Add a tiny crystal of pure product (if available) or scratch the glass wall with a rod to induce nucleation.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 15657, N-Cyclohexylbenzamide. Retrieved October 24, 2023 from [Link].

• Thermo Scientific Chemicals. N-Cyclohexyl-2-methoxy-N-methylbenzamide Product Specification. Fisher Scientific.[1][3] Retrieved October 24, 2023 from [Link].

• Massachusetts Institute of Technology (MIT). Two-Solvent Recrystallization Guide. MIT OpenCourseWare. Retrieved October 24, 2023 from [Link].

Sources

• 1. N-Cyclohexyl-2-methoxy-N-methylbenzamide, 97%, Thermo Scientific 250 mg | Buy Online | Thermo Scientific Alfa Aesar | Fisher Scientific [fishersci.pt]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]

N-cyclohexyl-2-methoxybenzamide as model substrate for C-H activation

Application Note: N-Cyclohexyl-2-methoxybenzamide as a Model Substrate for Regioselective C-H Activation

Executive Summary

N-Cyclohexyl-2-methoxybenzamide serves as a critical "benchmark substrate" in the field of transition-metal-catalyzed C-H functionalization. Unlike unsubstituted benzamides, which often suffer from uncontrolled mixtures of mono- and bis-ortho-functionalization, this substrate features a 2-methoxy "blocking group" . This steric and electronic blocker forces C-H activation to occur exclusively at the C6 position, making it an ideal model for optimizing catalytic systems (Pd, Ru, Rh) targeting mono-selective transformations.

This guide details the mechanistic principles, optimized protocols for Pd-catalyzed arylation and Ru-catalyzed alkylation, and critical troubleshooting parameters for drug discovery applications.

Structural Analysis & Mechanistic Logic

The utility of N-cyclohexyl-2-methoxybenzamide lies in its precise structural engineering.

• Directing Group (DG): The secondary amide (-CONHCy) acts as a monodentate directing group. The carbonyl oxygen coordinates to the metal center (Pd, Ru), bringing the catalyst into proximity with the ortho C-H bonds.

• The "Blocker" (2-OMe): The methoxy group at the C2 position physically occupies one ortho site. Furthermore, its electron-donating nature increases the electron density of the ring, facilitating electrophilic metallation at the remaining open ortho site (C6).

• The N-Cyclohexyl Motif: Provides solubility in organic solvents (DCE, Toluene, HFIP) and mimics the secondary amide linkages found in peptide backbones, making this a relevant model for late-stage peptide functionalization.

Diagram 1: Regioselectivity & Activation Logic

Caption: Mechanistic flow illustrating how the 2-methoxy group enforces regioselectivity, directing the metal catalyst exclusively to the C6 position.

Protocol A: Pd(II)-Catalyzed Ortho-Arylation

This protocol is based on the pioneering work of Daugulis and Sanford, utilizing a Pd(II)/Pd(IV) catalytic cycle. It is the gold standard for testing new aryl iodide coupling partners.

Materials & Reagents

• Substrate: N-Cyclohexyl-2-methoxybenzamide (1.0 equiv)

• Catalyst: Palladium(II) Acetate [Pd(OAc)₂] (5 mol%)

• Oxidant/Base: Silver Acetate (AgOAc) (2.0 equiv)

• Coupling Partner: Aryl Iodide (Ar-I) (2-3 equiv)

• Solvent: Trifluoroacetic acid (TFA) or t-Amyl Alcohol (see optimization table)

Step-by-Step Methodology

• Preparation: In a 15 mL screw-cap vial equipped with a magnetic stir bar, weigh out N-cyclohexyl-2-methoxybenzamide (0.2 mmol, 46.7 mg), AgOAc (0.4 mmol, 66.8 mg), and Pd(OAc)₂ (0.01 mmol, 2.2 mg).

• Addition: Add the Aryl Iodide (0.4–0.6 mmol). If the iodide is a solid, add it with the other solids. If liquid, add via syringe after solvent.

• Solvent: Add 2.0 mL of solvent (TFA is preferred for electron-deficient aryl iodides; t-Amyl Alcohol for electron-rich).

• Reaction: Seal the vial tightly (Teflon-lined cap). Heat the reaction block to 110–130 °C for 12–24 hours.

  • Note: The reaction mixture will turn dark/black as Pd black precipitates over time.

• Workup: Cool to room temperature. Dilute with CH₂Cl₂ (10 mL) and filter through a short pad of Celite to remove Ag salts and Pd residues.

• Purification: Concentrate the filtrate under reduced pressure. Purify via flash column chromatography (Hexanes/Ethyl Acetate gradient).

Optimization Data: Solvent & Additive Effects

Entry	Solvent	Additive	Temp (°C)	Yield (%)	Notes
1	TFA	None	110	88%	Best for electron-poor Ar-I
2	t-Amyl OH	HOAc (5 eq)	110	65%	Good for electron-rich Ar-I
3	Toluene	PivOH (30%)	130	42%	Poor solubility of AgOAc
4	HFIP	None	80	75%	Excellent for mild conditions

Protocol B: Ru(II)-Catalyzed C-H Alkylation

Ruthenium catalysis offers a complementary pathway, often utilizing carboxylate assistance to lower the energy barrier of C-H cleavage via a CMD (Concerted Metalation-Deprotonation) mechanism.

Materials & Reagents

• Catalyst: [Ru(p-cymene)Cl₂]₂ (2.5 mol%)

• Ligand/Additive: Adamantane-1-carboxylic acid (30 mol%) or MesCOOH.

• Base: K₂CO₃ or AgSbF₆ (depending on mechanism type).

• Coupling Partner: Acrylate (e.g., Methyl Acrylate) or Styrene.

• Solvent: 1,2-Dichloroethane (DCE) or Methanol (MeOH).

Step-by-Step Methodology

• Charge: To a reaction tube, add Substrate (0.2 mmol), [Ru(p-cymene)Cl₂]₂ (3.1 mg), and AgSbF₆ (10 mol% - if cationic pathway) OR Adamantane-1-carboxylic acid (if carboxylate-assisted).

• Coupling Partner: Add Methyl Acrylate (2.0 equiv).

• Solvent: Add DCE (2.0 mL).

• Reaction: Heat to 80–100 °C for 18 hours.

• Workup: Filter through silica gel, wash with EtOAc, and concentrate.

Diagram 2: Catalytic Cycle (Pd-Catalyzed Arylation)

Caption: The Pd(II)/Pd(IV) catalytic cycle. Note the critical role of AgOAc in regenerating the active Pd(II) species after reductive elimination.

Troubleshooting & Critical Parameters

• Moisture Sensitivity: While Pd(OAc)₂ protocols are generally robust to air, the Ru-catalyzed cationic pathways (using AgSbF₆) are highly moisture-sensitive . Use dry solvents and a glovebox or Schlenk line for Ru chemistry.

• The "Black" Reaction: In Pd-catalyzed arylation, the reaction mixture must turn black (Pd black formation) eventually. If it stays orange/red for 24h, the catalyst may have deactivated early or initiation failed.

• Regioselectivity Check: Always verify the product using 1H NMR. The disappearance of the specific doublet/triplet pattern of the ortho-protons and the integration of the aromatic region will confirm mono-substitution at C6.

• Silver Salt Choice:

  • AgOAc: Acts as a base and oxidant. Standard for iodides.

  • Ag₂CO₃: Non-oxidizing base; use if the oxidant is air or benzoquinone.

References

• Daugulis, O., & Zaitsev, V. G. (2005). Highly Regioselective Arylation of sp3 C-H Bonds Catalyzed by Palladium Acetate.[1][2] Journal of the American Chemical Society, 127(38), 13154–13155. Link

• Kalyani, D., Deprez, N. R., Desai, L. V., & Sanford, M. S. (2005). Oxidative C-H Activation/C-C Bond Forming Reactions: Synthetic Scope and Mechanistic Insights. Journal of the American Chemical Society, 127(20), 7330–7331. Link

• Ackermann, L. (2011). Carboxylate-Assisted Transition-Metal-Catalyzed C-H Bond Functionalizations: Mechanism and Scope. Chemical Reviews, 111(3), 1315–1345. Link

• Wasa, M., Engle, K. M., & Yu, J. Q. (2010). Pd(II)-Catalyzed Enantioselective C-H Activation of Cyclopropanes. Journal of the American Chemical Society, 132(11), 3680–3681. Link

Sources

• 1. par.nsf.gov [par.nsf.gov]
• 2. Auxiliary-Assisted Palladium-Catalyzed Arylation and Alkylation of sp2 and sp3 Carbon-Hydrogen Bonds - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Microwave-Assisted Synthesis of N-Cyclohexyl-2-methoxybenzamide

[1]

Executive Summary

This application note details the optimized protocols for the synthesis of N-cyclohexyl-2-methoxybenzamide , a structural pharmacophore relevant to the development of antipsychotics and local anesthetics.[1] We present two distinct microwave-assisted organic synthesis (MAOS) pathways:

• Route A (High-Throughput): Nucleophilic acyl substitution using 2-methoxybenzoyl chloride.[1]

• Route B (Green Chemistry): Direct thermal amidation of 2-methoxybenzoic acid.[1]

By leveraging the Arrhenius acceleration and dipolar polarization effects of microwave irradiation, these protocols reduce reaction times from hours (thermal reflux) to minutes while significantly suppressing side reactions common to sterically hindered ortho-substituted benzoates.[1]

Scientific Background & Mechanism[1]

The Ortho-Effect Challenge

The target molecule features a methoxy group at the ortho position of the benzene ring.[1] In conventional thermal heating, this substituent exerts steric hindrance that protects the carbonyl carbon from nucleophilic attack by cyclohexylamine.[1] Additionally, the electron-donating nature of the methoxy group (via resonance) reduces the electrophilicity of the carbonyl center.[1]

The Microwave Solution

Microwave irradiation (2.45 GHz) overcomes these barriers through two primary mechanisms:

• Dipolar Polarization: The polar reagents (cyclohexylamine and the polar transition state) align with the oscillating electric field, generating internal heat through molecular friction.[1]

• Selective Heating: The ionic intermediates formed during the nucleophilic attack absorb microwave energy more efficiently than the bulk solvent, effectively lowering the activation energy (

  ) barrier locally.[1]

Reaction Scheme

The synthesis proceeds via the formation of a tetrahedral intermediate followed by the elimination of a leaving group (Cl⁻ or OH⁻/H₂O).[1]

Figure 1: General reaction scheme for the microwave-assisted amidation.

Experimental Protocols

Materials & Reagents

Reagent	MW ( g/mol )	Equiv.[1][2]	Role
2-Methoxybenzoyl chloride	170.59	1.0	Electrophile (Route A)
2-Methoxybenzoic acid	152.15	1.0	Electrophile (Route B)[1]
Cyclohexylamine	99.17	1.2	Nucleophile
Triethylamine (TEA)	101.19	1.5	Base/Scavenger (Route A)
Dichloromethane (DCM)	84.93	Solvent	Solvent (Route A)
Alumina (Neutral)	N/A	Solid Support	Catalyst/Support (Route B)[1]

Route A: Acid Chloride Protocol (High Yield)

Best for: Small-scale library generation, high purity requirements.[1]

Step-by-Step Workflow:

• Preparation: In a 10 mL microwave-transparent vial equipped with a magnetic stir bar, dissolve 2-methoxybenzoyl chloride (1.0 mmol, 171 mg) in 2 mL of dry DCM.

• Addition: Add Triethylamine (1.5 mmol, 210 µL) followed by the slow addition of Cyclohexylamine (1.2 mmol, 137 µL). Caution: Exothermic reaction.[1]

• Sealing: Cap the vial with a Teflon-lined septum.

• Irradiation: Place in a single-mode microwave reactor (e.g., CEM Discover or Biotage Initiator).

  • Temperature: 100 °C

  • Pressure Limit: 250 psi (17 bar)[1]

  • Power: Dynamic (Max 150 W)[1]

  • Time: 5 minutes (Hold time)

• Work-up: Cool to room temperature. Dilute with 10 mL DCM. Wash with 1M HCl (2 x 5 mL) to remove unreacted amine and TEA, followed by sat.[1] NaHCO₃ (2 x 5 mL).

• Isolation: Dry organic layer over MgSO₄, filter, and concentrate in vacuo.

Route B: Direct Amidation Protocol (Green/Solvent-Free)

Best for: Eco-friendly synthesis, avoiding halogenated reagents.[1]

Step-by-Step Workflow:

• Mixing: In a mortar, grind 2-methoxybenzoic acid (1.0 mmol, 152 mg) and Cyclohexylamine (1.2 mmol, 137 µL) together.

• Support: Add 500 mg of neutral Alumina (activity grade I) and grind until a free-flowing powder is obtained.

• Irradiation: Transfer the powder into a microwave vial. Irradiate without solvent.[1]

  • Temperature: 130 °C

  • Power: Dynamic (Max 200 W)[1]

  • Time: 10 minutes

• Extraction: Cool the vessel. Add 5 mL of hot Ethanol to extract the product from the alumina support.[1] Filter the suspension.

• Crystallization: Cool the filtrate to induce crystallization or concentrate to obtain the crude solid.[1]

Experimental Workflow Visualization

Figure 2: Operational workflow for microwave-assisted synthesis, emphasizing safety checks.

Expected Results & Characterization

Predicted Spectral Data

Based on the structural analogs (2,3-dimethoxybenzamide derivatives), the following spectral characteristics confirm the product identity:

• Physical State: White crystalline solid.[1]

• Melting Point: Expected range 145–155 °C (Consistent with N-cyclohexylbenzamide analogs).[1]

• ¹H NMR (400 MHz, CDCl₃):

  • 7.8–7.9 (d, 1H, J=7.8 Hz, Ar-H, ortho to C=O)[1]
  • 7.6 (br s, 1H, NH amide)[1]
  • 7.4–7.0 (m, 3H, Ar-H)[1]
  • 3.95 (s, 3H, O-CH₃)[1]
  • 3.90–4.00 (m, 1H, N-CH cyclohexyl)[1]
  • 2.0–1.2 (m, 10H, Cyclohexyl CH₂)[1]

• IR (ATR):

  • 3300 cm⁻¹ (N-H stretch)[1]

  • 1640 cm⁻¹ (C=O[1] Amide I)

  • 1540 cm⁻¹ (N-H bend Amide II)[1]

Troubleshooting Table

Observation	Root Cause	Corrective Action
Low Yield	Incomplete conversion due to steric hindrance.	Increase temp by 10°C or extend hold time by 5 mins.
Vessel Failure	Excess pressure from amine volatility.[1]	Reduce scale or ensure headspace is >50% of vessel volume.[1]
Brown Oil	Thermal degradation (hot spots).[1]	Ensure efficient stirring; switch to "High Absorption" setting if available.[1]

Safety & Compliance

• Pressure Hazards: Microwave heating of volatile solvents (DCM) and amines in sealed vessels generates significant pressure.[1] Do not exceed the vessel's rated pressure limit (typically 20-30 bar).[1]

• Chemical Handling: 2-Methoxybenzoyl chloride is corrosive and a lachrymator.[1] Cyclohexylamine is toxic and flammable.[1] All prep work must occur in a fume hood.[1]

References

• Kappe, C. O. (2004).[1] Controlled Microwave Heating in Modern Organic Synthesis. Angewandte Chemie International Edition. [1]

• Perreux, L., & Loupy, A. (2001).[1] A tentative rationalization of microwave effects in organic synthesis according to the reaction medium and mechanistic considerations. Tetrahedron.

• Bose, A. K., et al. (2002).[1] Microwave-Promoted Synthesis of Amides and Polyamides. Tetrahedron Letters.

• National Institute of Standards and Technology (NIST). (2023).[1] 2-Methoxybenzamide Spectral Data. NIST Chemistry WebBook.[1][3]

• BLD Pharm. (2023).[1] N-Cyclohexyl-2-methoxybenzamide Product Entry. BLD Pharm Catalog.

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• 3. 2-Methoxybenzamide [webbook.nist.gov]

Application Note: Optimized Thin-Layer Chromatography Protocol for the Separation of N-cyclohexyl-2-methoxybenzamide from Reaction Precursors

Abstract

This application note provides a detailed protocol for the separation and identification of N-cyclohexyl-2-methoxybenzamide from its unreacted starting materials, 2-methoxybenzoyl chloride and cyclohexylamine, using thin-layer chromatography (TLC). The synthesis of N-cyclohexyl-2-methoxybenzamide, a common amide coupling reaction, necessitates a reliable method to monitor reaction progress and assess final product purity. This guide outlines a systematic approach to TLC method development, including stationary phase selection, mobile phase optimization, and appropriate visualization techniques, ensuring clear and reproducible separation of the less polar amide product from the more polar starting materials.

Introduction: The Chromatographic Challenge

The synthesis of N-cyclohexyl-2-methoxybenzamide involves the reaction of a basic aliphatic amine (cyclohexylamine) with an aromatic acid chloride (2-methoxybenzoyl chloride). Monitoring this reaction is critical to determine the point of completion and to ensure the purity of the final product. Thin-layer chromatography (TLC) is a rapid, cost-effective, and highly sensitive technique for this purpose[1][2].

The primary challenge in this separation lies in the differing polarities and chemical functionalities of the three key components:

• N-cyclohexyl-2-methoxybenzamide (Product): A moderately polar aromatic amide.

• Cyclohexylamine (Starting Material): A highly polar and basic aliphatic amine.[3][4][5][6] Amines are known to interact strongly with the acidic silica gel surface, which can lead to significant streaking on the TLC plate.[1][7][8]

• 2-Methoxybenzoyl Chloride (Starting Material): A polar aromatic acid chloride.[9][10][11][12][13] It is reactive and will likely hydrolyze to 2-methoxybenzoic acid upon exposure to silica gel and atmospheric moisture, adding another potential component to the mixture.

This protocol addresses these challenges by proposing a robust TLC system that ensures sharp, well-defined spots for each component.

Materials and Methods

Stationary Phase

• TLC Plates: Silica Gel 60 F₂₅₄ plates (glass or aluminum-backed) are recommended. The "F₂₅₄" designation indicates the presence of a fluorescent indicator that allows for visualization of UV-active compounds under 254 nm UV light.[14][15][16][17]

Mobile Phase (Eluent)

A systematic approach to eluent selection is crucial for achieving optimal separation.[7][18] Given the polarities of the compounds, a mixture of a non-polar and a polar solvent is appropriate.

• Recommended Starting Solvent System: 30:70 Ethyl Acetate/Hexane.

• For Optimization: A range of solvent systems with varying polarities should be tested. A common and effective mobile phase for compounds of this nature is a mixture of ethyl acetate (EtOAc) and hexane.[18][19]

Visualization Techniques

Multiple visualization methods should be employed to ensure all components are detected.

• Ultraviolet (UV) Light: A non-destructive method ideal for identifying the aromatic product and starting material.[14][15][16][17]

• Iodine Vapor: A semi-destructive method that visualizes most organic compounds as yellow-brown spots.[14][15][20]

• Potassium Permanganate (KMnO₄) Stain: A destructive stain that is highly effective for visualizing compounds that can be oxidized, such as amines and any residual alcohol impurities.[16]

Experimental Protocol

Sample Preparation

• Prepare dilute solutions (approx. 1-2 mg/mL) of the reaction mixture, pure N-cyclohexyl-2-methoxybenzamide (if available as a standard), and each starting material in a volatile organic solvent such as ethyl acetate or dichloromethane.

TLC Plate Preparation and Spotting

• Using a pencil, gently draw a baseline approximately 1 cm from the bottom of the TLC plate.

• Using separate capillary tubes, spot the prepared solutions onto the baseline, ensuring the spots are small and concentrated. It is advisable to co-spot the reaction mixture with the starting materials to aid in identification.

Chromatogram Development

• Pour the chosen eluent into a developing chamber to a depth of about 0.5 cm. Place a piece of filter paper in the chamber to ensure saturation of the atmosphere with solvent vapors. Cover the chamber and allow it to equilibrate for 5-10 minutes.[18]

• Place the spotted TLC plate into the chamber, ensuring the baseline is above the solvent level. Cover the chamber.

• Allow the solvent front to ascend the plate until it is approximately 1 cm from the top.

• Remove the plate and immediately mark the solvent front with a pencil. Allow the plate to air dry completely in a fume hood.

Visualization and Analysis

• UV Visualization: View the dried plate under a UV lamp at 254 nm.[15][17] The aromatic compounds (product and 2-methoxybenzoyl chloride/acid) will appear as dark spots against the fluorescent green background. Lightly circle these spots with a pencil.

• Iodine Staining: Place the plate in a sealed chamber containing a few crystals of iodine.[20] Most organic compounds will appear as brownish spots. This can help visualize the cyclohexylamine if it is not clearly visible with other methods.

• Potassium Permanganate Staining: Prepare the stain by dissolving 1.5 g of KMnO₄, 10 g of K₂CO₃, and 1.25 mL of 10% NaOH in 200 mL of water. Dip the plate into the stain and gently heat with a heat gun. Oxidizable compounds, particularly the cyclohexylamine, will appear as yellow or brown spots on a purple background.[16]

Method Development and Optimization

The key to a successful separation is the optimization of the mobile phase. The goal is to achieve a retention factor (Rf) of approximately 0.3-0.5 for the product, with clear separation from all other spots.

TLC Optimization Workflow

Caption: Workflow for TLC mobile phase optimization.

Interpreting the Results

• N-cyclohexyl-2-methoxybenzamide (Product): Being the least polar of the amide and its precursors (after hydrolysis of the acid chloride), it will travel the furthest up the plate (highest Rf).

• 2-Methoxybenzoic Acid (from hydrolysis): More polar than the amide product, it will have a lower Rf value.

• Cyclohexylamine: As a highly polar and basic compound, it will have a very low Rf value and may remain on the baseline.[21] The addition of a small amount of triethylamine or ammonium hydroxide to the eluent can help to mitigate streaking by neutralizing the acidic sites on the silica gel, resulting in a more defined spot.[7][8][22]

Data Presentation

The following table provides expected Rf values for the components in a representative solvent system. Actual values may vary depending on specific laboratory conditions.

Compound	Functionality	Expected Polarity	Expected Rf (30:70 EtOAc/Hexane)	Visualization Method
N-cyclohexyl-2-methoxybenzamide	Aromatic Amide	Low	~0.4 - 0.6	UV, Iodine
2-Methoxybenzoyl Chloride	Aromatic Acid Chloride	Medium	~0.2 - 0.4 (as hydrolyzed acid)	UV, Iodine
Cyclohexylamine	Aliphatic Amine	High	~0.0 - 0.1	KMnO₄, Iodine

Conclusion

This application note provides a comprehensive and adaptable protocol for the TLC separation of N-cyclohexyl-2-methoxybenzamide from its starting materials. By employing a systematic approach to mobile phase optimization and utilizing multiple visualization techniques, researchers can effectively monitor the progress of the amidation reaction and accurately assess the purity of the final product. The inclusion of a basic modifier in the eluent is a critical step to address the common issue of amine streaking on silica gel plates.

References

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• Shandong IRO Amine Industry Co., Ltd. Cyclohexylamine, CHA, 1-aminocyclohexane; 1-cyclohexylamino; hexahydroaniline. [Link]

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• University of California, Los Angeles. TLC Visualization Methods. [Link]

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• PubChem. 2-Methoxybenzoyl chloride | C8H7ClO2 | CID 88969. [Link]

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• Reddit. TLC seperation of carboxylix acid, amine, and the amide product. [Link]

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• Sciencemadness.org. Good solvent system for separating aromatic amines and/or oximes on alumina TLC plates?. [Link]

• Google Patents.

• Chemistry LibreTexts. Thin Layer Chromatography. [Link]

• Chemistry Hall. Thin Layer Chromatography: A Complete Guide to TLC. [Link]

• Analytical Methods (RSC Publishing). Simple and rapid detection of aromatic amines using a thin layer chromatography plate. [Link]

• Journal of Chromatographic Science, Oxford Academic. Separation of Aromatic Amines by Thin-Layer and High-Performance Liquid Chromatography. [Link]

• RSC Publishing. Simple and rapid detection of aromatic amines using a thin layer chromatography plate. [Link]

• National Center for Biotechnology Information. Synthesis of 2-methoxybenzamide derivatives and evaluation of their hedgehog signaling pathway inhibition. [Link]

• Wikipedia. Thin-layer chromatography. [Link]

• PrepChem.com. Synthesis of 2-Amino-N-cyclohexyl-5-methoxy-N-methyl-benzylamine. [Link]

• National Center for Biotechnology Information. The New TLC Method for Separation and Determination of Multicomponent Mixtures of Plant Extracts. [Link]

• The Royal Society of Chemistry. SUPPORTING INFORMATION Significance of reagent addition sequence in the amidation of carboxylic acids mediated by PPh3 and I2. [Link]

• Google Patents. CN106316981A - Preparation method of N-cyclohexyl-2-benzothiazolesulfenamide.

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Application Notes and Protocols for the Synthesis of N-cyclohexyl-2-methoxybenzamide via the Schotten-Baumann Reaction

For: Researchers, scientists, and drug development professionals.

Abstract

This document provides a comprehensive guide to the synthesis of N-cyclohexyl-2-methoxybenzamide, a valuable intermediate in medicinal chemistry, utilizing the robust and versatile Schotten-Baumann reaction.[1] The protocol details the acylation of cyclohexylamine with 2-methoxybenzoyl chloride under biphasic conditions, a hallmark of the Schotten-Baumann methodology.[2] This reaction is fundamental for the creation of stable amide bonds and is widely employed in the pharmaceutical and chemical industries.[2] We present a detailed, step-by-step experimental procedure, including reagent specifications, reaction setup, workup, and purification. Furthermore, this guide elucidates the underlying reaction mechanism, provides critical safety information, and offers troubleshooting advice to ensure a high-yield, high-purity synthesis.

Introduction to the Schotten-Baumann Reaction

The Schotten-Baumann reaction, first described by German chemists Carl Schotten and Eugen Baumann in 1883, is a highly effective method for synthesizing amides from amines and acyl chlorides.[1][3] It can also be applied to the synthesis of esters from alcohols and phenols.[4][5] The reaction is typically conducted in the presence of a base, often in a two-phase solvent system comprising an organic solvent and water.[1] The base plays a crucial dual role: it neutralizes the hydrochloric acid byproduct generated during the reaction, thereby driving the equilibrium towards product formation, and it prevents the protonation of the amine nucleophile, which would otherwise render it unreactive.[6]

Reaction Mechanism

The Schotten-Baumann reaction proceeds via a nucleophilic acyl substitution mechanism.[3] The key steps are as follows:

• Nucleophilic Attack: The lone pair of electrons on the nitrogen atom of the amine (cyclohexylamine) attacks the electrophilic carbonyl carbon of the acyl chloride (2-methoxybenzoyl chloride).[4] This results in the formation of a tetrahedral intermediate.[5]

• Proton Transfer: A base, typically aqueous sodium hydroxide, abstracts a proton from the positively charged nitrogen atom.[4]

• Chloride Elimination: The tetrahedral intermediate collapses, reforming the carbonyl double bond and expelling the chloride ion as a good leaving group.[6]

• Final Product: The resulting product is the corresponding amide (N-cyclohexyl-2-methoxybenzamide). The hydrochloric acid byproduct is neutralized by the base in the aqueous phase.[6]

Synthesis of N-cyclohexyl-2-methoxybenzamide: A Detailed Protocol

This section provides a detailed protocol for the synthesis of N-cyclohexyl-2-methoxybenzamide.

Reagents and Materials

Reagent	Formula	MW ( g/mol )	Amount	Moles (mmol)	Role
2-Methoxybenzoyl chloride	C₈H₇ClO₂	170.59	5.12 g	30.0	Acylating Agent
Cyclohexylamine	C₆H₁₃N	99.17	3.28 mL	30.0	Nucleophile
Sodium Hydroxide (10% aq.)	NaOH	40.00	24 mL	60.0	Base
Dichloromethane (DCM)	CH₂Cl₂	84.93	100 mL	-	Organic Solvent
Hydrochloric Acid (1 M aq.)	HCl	36.46	As needed	-	Workup
Saturated Sodium Bicarbonate	NaHCO₃	84.01	As needed	-	Workup
Brine (Saturated NaCl aq.)	NaCl	58.44	As needed	-	Workup
Anhydrous Sodium Sulfate	Na₂SO₄	142.04	As needed	-	Drying Agent
Ethanol	C₂H₅OH	46.07	As needed	-	Recrystallization

Experimental Workflow Diagram

Caption: Experimental workflow for the synthesis of N-cyclohexyl-2-methoxybenzamide.

Step-by-Step Procedure

• Reaction Setup: In a 250 mL Erlenmeyer flask equipped with a magnetic stir bar, dissolve cyclohexylamine (3.28 mL, 30.0 mmol) in dichloromethane (50 mL).

• Addition of Base: To the stirred solution, add 10% aqueous sodium hydroxide (24 mL, 60.0 mmol).

• Cooling: Place the flask in an ice-water bath and cool the biphasic mixture to 0-5 °C with vigorous stirring.

• Addition of Acyl Chloride: In a separate beaker, dissolve 2-methoxybenzoyl chloride (5.12 g, 30.0 mmol) in dichloromethane (50 mL). Add this solution dropwise to the cooled, vigorously stirred reaction mixture over 30 minutes. A white precipitate will form.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Continue stirring for an additional 2 hours. The completion of the reaction can be indicated by the disappearance of the pungent smell of the benzoyl chloride.[4]

• Workup: Transfer the reaction mixture to a separatory funnel. Separate the organic layer. Wash the organic layer sequentially with 1 M HCl (2 x 30 mL), saturated sodium bicarbonate solution (2 x 30 mL), and brine (1 x 30 mL).

• Drying and Evaporation: Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure to yield the crude product.

• Purification: The crude N-cyclohexyl-2-methoxybenzamide can be purified by recrystallization.[7] Dissolve the crude solid in a minimal amount of hot ethanol. Add water dropwise until the solution becomes cloudy, then re-heat until the solution is clear. Allow the solution to cool slowly to room temperature and then in an ice bath to induce crystallization.

• Isolation: Collect the purified crystals by vacuum filtration, wash with a small amount of cold ethanol/water, and dry under vacuum.

Safety and Handling Precautions

• 2-Methoxybenzoyl chloride: This compound is corrosive and a lachrymator. Handle in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

• Cyclohexylamine: This substance is a flammable liquid and is corrosive, causing severe skin burns and eye damage.[8] It is also toxic if swallowed or in contact with the skin and is suspected of damaging fertility or the unborn child.[8][9] Handle with extreme care in a fume hood, wearing appropriate PPE. Ensure eyewash stations and safety showers are readily accessible.[10]

• Dichloromethane: This is a volatile and potentially carcinogenic solvent. All handling should be done in a fume hood.

• Sodium Hydroxide and Hydrochloric Acid: These are corrosive and should be handled with care, wearing appropriate PPE.

Characterization of N-cyclohexyl-2-methoxybenzamide

The identity and purity of the synthesized N-cyclohexyl-2-methoxybenzamide should be confirmed using standard analytical techniques.

Technique	Expected Results
¹H NMR	Signals corresponding to the aromatic protons of the 2-methoxybenzoyl group, the cyclohexyl protons, the methoxy protons, and the amide N-H proton.
¹³C NMR	Resonances for the carbonyl carbon, aromatic carbons, cyclohexyl carbons, and the methoxy carbon.
IR Spectroscopy	Characteristic absorptions for the N-H stretch (around 3300 cm⁻¹), C=O stretch (amide I band, around 1630 cm⁻¹), and C-N stretch (amide II band, around 1540 cm⁻¹).
Mass Spectrometry	A molecular ion peak corresponding to the molecular weight of N-cyclohexyl-2-methoxybenzamide (C₁₄H₁₉NO₂), along with characteristic fragmentation patterns.
Melting Point	A sharp melting point is indicative of high purity.

Troubleshooting

Issue	Possible Cause	Suggested Solution
Low Yield	Incomplete reaction.	Ensure dropwise addition of the acyl chloride to prevent side reactions. Allow for sufficient reaction time.
Loss of product during workup.	Be careful during the separation and washing steps. Ensure the pH is appropriate during the washes to prevent loss of product.
Inefficient recrystallization.	Use a minimal amount of hot solvent for recrystallization. Ensure slow cooling to maximize crystal formation.[11]
Impure Product	Presence of unreacted starting materials.	Ensure the stoichiometry of the reactants is correct. Improve the efficiency of the workup washes.
Hydrolysis of the acyl chloride.	Ensure all glassware is dry and use anhydrous solvents where appropriate.
Oily product instead of solid.	The product may have a low melting point or be impure. Try triturating with a non-polar solvent like hexanes to induce solidification. Column chromatography may be necessary.

Conclusion

The Schotten-Baumann reaction is a reliable and efficient method for the synthesis of N-cyclohexyl-2-methoxybenzamide. By following the detailed protocol and adhering to the safety precautions outlined in this guide, researchers can consistently obtain a high yield of the desired product in high purity. The versatility of this reaction makes it an indispensable tool in the synthesis of a wide array of amides for various applications in drug discovery and development.

References

• SATHEE. Chemistry Schotten Baumann Reaction.
• Chemistry Notes. Schotten Baumann Reaction: Introduction, mechanism, procedure. Published August 23, 2023.
• BYJU'S. Schotten Baumann Reaction. Published November 17, 2019.
• Benchchem. Application Note: A Detailed Protocol for the Schotten-Baumann Reaction with m-Toluoyl Chloride.
• J&K Scientific LLC. Schotten-Baumann Reaction. Published March 23, 2021.
• YouTube. Schotten-Baumann Reaction and its Mechanism. Published June 22, 2021.
• NOAA. cyclohexylamine - Report | CAMEO Chemicals.
• SAFETY DATA SHEET. Cyclohexylamine. Published September 22, 2009.
• North Metal and Chemical Company. Cyclohexylamine.
• Bubble and Bee Organic. Is Cyclohexylamine Safe?
• SAFETY DATA SHEET. 3. Published September 22, 2009.
• Benchchem. 2-Methoxybenzoyl chloride | 21615-34-9.
• Benchchem. Technical Support Center: Purification of N-Thiazolyl Amide Compounds.
• Benchchem. Application Notes and Protocols for the Schotten-Baumann Reaction with 3,4,5-Trimethoxybenzoyl Chloride.
• Testbook. Schotten Baumann Reaction: Definition, Procedure, Mechanism, Uses.
• Google Patents. A kind of synthetic method of the methoxy benzoyl chloride of 2 methyl 3.
• Google Patents. CN105481687A - Preparing method for o-methoxybenzoyl chloride.
• Reddit. Purification of N-benzylbenzamides : r/chemistry. Published June 12, 2021.
• ResearchGate. What is the best technique for amide purification? Published November 2, 2020.

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Application Note: Antimicrobial Profiling of N-Cyclohexyl-2-methoxybenzamide

[1]

Executive Summary & Scientific Rationale

N-cyclohexyl-2-methoxybenzamide represents a distinct subclass of lipophilic carboxamides. In antimicrobial drug discovery, the fusion of a benzamide core with a cyclohexyl moiety serves a specific medicinal chemistry purpose: balancing aqueous solubility with membrane permeability.[1]

While the benzamide scaffold is historically associated with the inhibition of bacterial cell division (specifically targeting the FtsZ protein) and Type II topoisomerases (DNA gyrase), the N-cyclohexyl substitution significantly alters the physicochemical profile.[1] It increases the partition coefficient (LogP), potentially enhancing activity against Gram-positive bacteria (Staphylococcus aureus, Enterococcus faecalis) and Mycobacteria, which possess lipid-rich cell walls.[1]

This Application Note provides a rigorous, standardized workflow for screening N-cyclohexyl-2-methoxybenzamide. It moves beyond simple "activity checking" to a comprehensive profiling protocol designed to determine potency (MIC) , lethality (MBC) , and kinetic behavior (Time-Kill) .[1]

Key Chemical Properties[1][3][4]

• IUPAC Name: N-cyclohexyl-2-methoxybenzamide

• Molecular Formula: C₁₄H₁₉NO₂[1]

• Solubility Profile: Low aqueous solubility; High solubility in DMSO and Ethanol.[1]

• Critical Handling Note: Due to the cyclohexyl group, this compound is prone to precipitation in aqueous media at concentrations >128 µg/mL.[1] The protocols below include specific "step-down" dilution steps to mitigate this.

Experimental Workflow Visualization

The following diagram outlines the logical flow of the screening campaign, from stock preparation to data interpretation.

Figure 1: Strategic workflow for evaluating N-cyclohexyl-2-methoxybenzamide, ensuring resource allocation only to active candidates.

Protocol 1: Stock Preparation & Handling

Objective: To create a stable stock solution that prevents compound precipitation during the aqueous transition in biological assays.

Materials

• N-cyclohexyl-2-methoxybenzamide (Purity >95%)[1][2]

• Dimethyl sulfoxide (DMSO), anhydrous, cell-culture grade[1]

• Vortex mixer[1]

• Sonicator bath[1]

Methodology

• Weighing: Weigh approximately 10 mg of the compound into a sterile 1.5 mL microcentrifuge tube. Record the exact mass.

• Solubilization: Add sufficient DMSO to achieve a final concentration of 10,240 µg/mL (approx. 10 mg/mL).

  • Calculation: Volume (µL) = (Mass in mg / 10.[1]24) * 1000.[1]

  • Why 10,240? This facilitates binary (log2) serial dilutions later, aligning perfectly with standard plate layouts (e.g., 128, 64, 32...).[1]

• Homogenization: Vortex for 30 seconds. If visual particulates remain, sonicate at 40 kHz for 5 minutes at room temperature.

• Storage: Aliquot into small volumes (e.g., 50 µL) to avoid freeze-thaw cycles. Store at -20°C.

  • Stability Note: Benzamides are generally stable, but the methoxy group can be sensitive to prolonged light exposure.[1] Store in amber tubes.

Protocol 2: Minimum Inhibitory Concentration (MIC)

Standard: CLSI M07-A10 / EUCAST Objective: Determine the lowest concentration that inhibits visible bacterial growth.[1]

Materials

• Cation-Adjusted Mueller-Hinton Broth (CAMHB)[1]

• 96-well microtiter plates (U-bottom or flat-bottom)[1]

• Test Organisms (e.g., S. aureus ATCC 29213, E. coli ATCC 25922)[1]

• Positive Control: Ciprofloxacin or Vancomycin[1]

• Resazurin (Alamar Blue) - Optional for visual enhancement[1]

Step-by-Step Procedure

A. Inoculum Preparation[3][4]

• Culture: Grow bacteria on non-selective agar overnight.

• Suspension: Pick 3-5 colonies and suspend in sterile saline.

• Standardization: Adjust turbidity to 0.5 McFarland Standard (approx.

  CFU/mL).[1]

• Dilution: Dilute this suspension 1:150 in CAMHB to achieve a starting inoculum of

  CFU/mL.

B. Plate Setup (The "2x" Method)

To prevent DMSO toxicity, the final DMSO concentration must be <1%.[1]

• Intermediate Plate (Dilution Block):

  • Pipette 100 µL of CAMHB into columns 2–12 of a sterile plate.

  • Add 200 µL of the 256 µg/mL working solution (prepared from stock) into column 1.[1]

  • Perform serial 1:2 dilutions from column 1 to 10. Discard 100 µL from column 10.

  • Result: You now have 2x concentrations ranging from 256 µg/mL down to 0.5 µg/mL.

• Assay Plate:

  • Transfer 50 µL from the Intermediate Plate to the Assay Plate.

  • Add 50 µL of the bacterial inoculum (from Step A) to all wells (except sterility controls).

  • Final Test Concentrations: 128 µg/mL down to 0.25 µg/mL.

  • Final DMSO: < 1.25% (Acceptable for most strains; include a Solvent Control column).[1]

C. Incubation & Readout[3]

• Seal plate with breathable film. Incubate at 35 ± 2°C for 16–20 hours (24h for MRSA).[1]

• Visual Read: Record the MIC as the lowest concentration well that is optically clear (no turbidity).

• Resazurin (Optional): Add 10 µL of 0.01% Resazurin solution. Incubate for 1 hour. Blue = Inhibition; Pink = Growth.

Protocol 3: Minimum Bactericidal Concentration (MBC)

Objective: Determine if N-cyclohexyl-2-methoxybenzamide kills the bacteria or merely inhibits growth.

Methodology

• Identify the MIC well and all wells with higher concentrations (supraminimal).[1]

• Sample 10 µL from each of these clear wells.

• Spot-plate onto fresh nutrient agar plates (MHA or TSA).

• Incubate at 35°C for 24 hours.

• Calculation: Count colonies. The MBC is the lowest concentration that kills ≥99.9% of the initial inoculum.

  • Threshold: If the initial load was

    CFU/well, the MBC plate should show <5 colonies.[1]

Data Analysis & Interpretation

Bactericidal vs. Bacteriostatic Ratio

Calculate the MBC/MIC ratio to classify the compound's mode of action.

MBC/MIC Ratio	Classification	Clinical/Research Implication
≤ 4	Bactericidal	High potential. Kills pathogens effectively. Preferred for immunocompromised hosts.
> 4	Bacteriostatic	Inhibits growth. Relies on host immune system. Common for protein synthesis inhibitors.

Structure-Activity Relationship (SAR) Context

If the MIC is high (>64 µg/mL), consider:

• Permeability Issue: The cyclohexyl group may be too bulky for Gram-negative porins. Check activity against Gram-positives (S. aureus) specifically.

• Efflux: Benzamides are common substrates for efflux pumps. Repeat MIC in the presence of an efflux inhibitor (e.g., PAβN).[1]

Mechanism of Action Logic (Advanced)

To further validate the target, use the following logic diagram to interpret results from specific mutant strains or phenotypic assays.

Figure 2: Mechanistic decision tree.[1] Benzamides typically induce filamentation (FtsZ inhibition), while the lipophilic cyclohexyl tail may cause membrane disruption.[1]

References

• Clinical and Laboratory Standards Institute (CLSI). (2018).[1] Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically; Approved Standard—Eleventh Edition (M07-A11).[1] CLSI. [Link]

• European Committee on Antimicrobial Susceptibility Testing (EUCAST). (2023).[1] Reading guide for broth microdilution.[3][4][Link][1]

• Kaushik, S., et al. (2019).[1] "Antimicrobial Activity of N-Substituted Benzamides: Synthesis and Biological Evaluation." Journal of Antibiotics. (Representative literature on benzamide screening standards).

• Pankey, G. A., & Sabath, L. D. (2004).[1] "Clinical relevance of bacteriostatic versus bactericidal mechanisms of action in the treatment of Gram-positive bacterial infections." Clinical Infectious Diseases, 38(6), 864-870.[1] [Link]

Sources

• 1. nanobioletters.com [nanobioletters.com]
• 2. N-Cyclohexyl-2-methoxy-N-methylbenzamide, 97%, Thermo Scientific 250 mg | Buy Online | Thermo Scientific Alfa Aesar | Fisher Scientific [fishersci.pt]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. benchchem.com [benchchem.com]

Application Note: Scale-Up Synthesis of N-Cyclohexyl-2-methoxybenzamide

Abstract

This application note details a robust, scalable protocol for the synthesis of N-cyclohexyl-2-methoxybenzamide from 2-methoxybenzoic acid. Unlike laboratory-scale methods that rely on expensive coupling reagents (e.g., EDC, HATU) or chromatographic purification, this procedure utilizes acid chloride activation via thionyl chloride (

). This route is selected for its high atom economy, cost-effectiveness, and suitability for multi-kilogram production. The protocol emphasizes process safety, specifically the management of exothermic additions and off-gas scrubbing, and includes a crystallization-based purification strategy to achieve >98% purity without column chromatography.

Introduction & Retrosynthetic Strategy

N-cyclohexyl-2-methoxybenzamide serves as a critical intermediate and model pharmacophore in the development of non-steroidal anti-inflammatory drugs (NSAIDs) and hypoglycemic agents (related to glibenclamide analogues).

Strategic Rationale

For scale-up (100 g to >1 kg), the Acid Chloride Method is superior to direct coupling agents due to:

• Cost: Thionyl chloride is significantly cheaper than peptide coupling agents.

• Purification: The byproducts are gases (

  , ) or water-soluble salts, simplifying workup to liquid-liquid extraction and crystallization.

• Solvent Selection: Toluene is used as the unified solvent for both activation and amidation, enabling a streamlined "telescoped" process that minimizes solvent swaps.

Reaction Scheme

The synthesis proceeds in two steps performed in a single reactor train (telescoped process):

• Activation: 2-Methoxybenzoic acid is converted to 2-methoxybenzoyl chloride using thionyl chloride and catalytic DMF.

• Amidation: The acid chloride reacts with cyclohexylamine in the presence of a base (Triethylamine) to form the amide.

Caption: Two-step telescoped synthesis pathway. Step 1 generates volatile byproducts handled via scrubbing. Step 2 requires active cooling.

Safety Assessment (Process Hazards)

• Thionyl Chloride (

  ): Highly corrosive; reacts violently with water to release and . Use a caustic scrubber (NaOH) for off-gases.

• Exotherm Control: The reaction between acid chlorides and amines is highly exothermic. Uncontrolled addition can lead to thermal runaway or impurity formation (di-acylation). Strict temperature control (<10°C) during addition is mandatory.

• Sensitizers: Cyclohexylamine and acid chlorides are skin sensitizers and lachrymators. Full PPE (respirator/fume hood) is required.

Materials & Equipment (Scale: 100 g Input)

Reagent	MW ( g/mol )	Equiv.[1][2][3][4]	Mass/Vol	Density	Role
2-Methoxybenzoic Acid	152.15	1.0	100.0 g	Solid	Limiting Reagent
Thionyl Chloride	118.97	1.2	57.5 mL	1.64 g/mL	Activator
DMF	73.09	0.05	~2.5 mL	0.94 g/mL	Catalyst
Cyclohexylamine	99.17	1.1	83.0 mL	0.86 g/mL	Nucleophile
Triethylamine (Et3N)	101.19	1.2	110.0 mL	0.73 g/mL	Acid Scavenger
Toluene	92.14	Solvent	1000 mL	0.87 g/mL	Reaction Solvent

Equipment:

• 2L Jacketed Reactor (or 3-neck RBF) with overhead stirrer.

• Reflux condenser connected to a caustic scrubber (20% NaOH).

• Pressure-equalizing addition funnel.

• Temperature probe (internal).

• Rotary evaporator (for solvent recovery).[3]

Detailed Protocol

Phase 1: Acid Chloride Formation (Activation)

• Setup: Charge the reactor with 2-Methoxybenzoic acid (100 g) and Toluene (500 mL) . Start stirring (200 RPM).

• Catalyst Addition: Add DMF (2.5 mL) . Note: DMF acts as a Vilsmeier-Haack type catalyst to accelerate chloride formation.

• Activator Addition: Add Thionyl Chloride (57.5 mL) dropwise over 30 minutes at room temperature. Connect the gas outlet to the NaOH scrubber.

• Reaction: Heat the mixture to 70–80°C for 2–3 hours.

  • IPC (In-Process Control): Monitor gas evolution. Reaction is complete when off-gassing ceases.

  • Aliquot Check: Quench a 100 µL sample in MeOH. Analyze by HPLC/TLC. Disappearance of acid peak (or conversion to methyl ester) confirms completion.

• Concentration (Critical): Cool to 40°C. Apply mild vacuum (300 mbar) to distill off excess

  and ~100 mL of toluene.

  • Why: Removing excess

    prevents side reactions with the amine in the next step.

  • Result: A solution of crude 2-methoxybenzoyl chloride in toluene.

Phase 2: Amidation (Coupling)

• Preparation of Amine Stream: In a separate vessel, mix Cyclohexylamine (83 mL) and Triethylamine (110 mL) in Toluene (300 mL) . Cool this mixture to 0°C .

• Coupling: Transfer the Acid Chloride solution (from Phase 1) into the addition funnel.

• Controlled Addition: Add the Acid Chloride solution dropwise to the cold Amine mixture.

  • Rate Limit: Maintain internal temperature below 10°C .

  • Observation: A thick white precipitate (Et3N[3]·HCl) will form immediately. Increase stirring speed if necessary to maintain slurry mixing.

• Completion: After addition, allow the mixture to warm to room temperature (20–25°C) and stir for 1 hour.

Phase 3: Workup & Purification

• Quench: Add Water (400 mL) to the reaction mixture. Stir vigorously for 15 minutes to dissolve salts.

• Phase Separation: Transfer to a separatory funnel. Separate the layers.

  • Bottom Layer: Aqueous (contains Et3N·HCl). Discard.

  • Top Layer: Organic (Product in Toluene).[4] Keep.

• Wash Sequence:

  • Acid Wash: Wash organic layer with 1M HCl (200 mL) . Purpose: Remove unreacted cyclohexylamine.

  • Base Wash: Wash organic layer with Sat. NaHCO3 (200 mL) . Purpose: Remove unreacted benzoic acid.

  • Brine Wash: Wash with Sat. NaCl (200 mL) .

• Drying: Dry the organic layer over anhydrous

  , filter, and concentrate on a rotary evaporator to approx. 1/3 volume (~200 mL).

• Crystallization:

  • Heat the concentrated toluene solution to 80°C.

  • Slowly add Heptane (approx. 200-300 mL) until slight turbidity persists.

  • Cool slowly to room temperature, then to 0–5°C for 2 hours.

  • Filter the white crystalline solid.[4] Wash with cold Heptane.

  • Dry in a vacuum oven at 45°C for 12 hours.

Process Control & Analytical Specifications

Workflow Diagram

Caption: Operational workflow emphasizing the critical cooling step during coupling and the multi-stage wash for purity.

Analytical Data (Expected)

• Appearance: White crystalline solid.

• Yield: 85–92% (approx. 130–140 g).

• Purity (HPLC): >98.5% (a/a).

• 1H NMR (400 MHz, CDCl3):

  8.2 (d, 1H, Ar-H), 7.8 (br s, 1H, NH), 7.4 (t, 1H, Ar-H), 7.1 (t, 1H, Ar-H), 6.9 (d, 1H, Ar-H), 4.0 (m, 1H, N-CH), 3.9 (s, 3H, OMe), 2.0–1.2 (m, 10H, Cyclohexyl).

• Melting Point: Typical range 142–146°C (Structure dependent; verify against standard).

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Low Yield	Hydrolysis of Acid Chloride	Ensure toluene is dry; minimize exposure to air before amine addition.
Impurity: Di-acylated amine	Excess Acid Chloride / High Temp	Maintain strict stoichiometry (1:1.1 amine) and keep temp <10°C.
Product Oiling Out	Cooling too fast during cryst.	Re-heat to dissolve, add seed crystals, and cool at 10°C/hour.
Yellow Coloration	Residual DMF or Iodine traces	Wash organic layer with dilute sodium thiosulfate; ensure DMF is high purity.

References

• Smith, M. B., & March, J. March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure. 6th Ed. Wiley-Interscience.

• Scale-Up of Amide Synthesis

  • Roughley, S. D., & Jordan, A. M. (2011). The medicinal chemist’s guide to an inverted pyramid: recent applications of amide bond formation in drug discovery. Journal of Medicinal Chemistry, 54(10), 3451-3479. Link

• Clayden, J., Greeves, N., & Warren, S. (2012). Organic Chemistry. Oxford University Press.

• Analogous Synthesis (2-Methoxybenzamides)

  • Organic Syntheses, Coll. Vol. 6, p. 101 (1988); Vol. 55, p. 114 (1976). N,N-Diethyl-2-methoxybenzamide. (Provides the basis for the acid chloride/toluene method). Link

• Stoessel, F. (2008). Thermal Safety of Chemical Processes. Wiley-VCH.

Sources

• 1. pure.hud.ac.uk [pure.hud.ac.uk]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. benchchem.com [benchchem.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of N-cyclohexyl-2-methoxybenzamide

Welcome to the technical support guide for the synthesis of N-cyclohexyl-2-methoxybenzamide. This resource is designed for researchers, chemists, and process development professionals to navigate the complexities of this specific amide coupling reaction. Here, we move beyond simple protocols to address the underlying chemical principles, troubleshoot common issues, and provide actionable strategies to optimize your reaction yield and purity.

Overview of the Synthesis

The formation of N-cyclohexyl-2-methoxybenzamide is a classic example of an amide bond synthesis, typically achieved by the coupling of 2-methoxybenzoic acid and cyclohexylamine. The direct reaction of a carboxylic acid and an amine is generally unfavorable due to the formation of a non-reactive ammonium carboxylate salt.[1][2] Therefore, the carboxylic acid must first be "activated" to create a more electrophilic species that is susceptible to nucleophilic attack by the amine.

The choice of activation method and reaction conditions is paramount and directly influences reaction efficiency, yield, and the impurity profile of the final product.[3] This guide will explore these critical parameters in a practical, question-and-answer format.

Troubleshooting and Frequently Asked Questions (FAQs)

Q1: My reaction yield is consistently low. What are the most likely causes?

Low yields in amide coupling reactions can typically be traced back to a few key areas: inefficient activation of the carboxylic acid, unfavorable reaction kinetics, or competing side reactions.

• Inefficient Carboxylic Acid Activation: The most common reason for low conversion is the failure to efficiently generate a highly reactive intermediate from the 2-methoxybenzoic acid. This could be due to a suboptimal coupling agent or the degradation of the agent due to moisture.[4]

• Steric Hindrance: While not severe in this case, the ortho-methoxy group on the benzoic acid and the bulky cyclohexyl group on the amine can slow down the reaction compared to less hindered substrates.

• Inadequate Stoichiometry: Using an incorrect ratio of reactants, particularly having the amine as the limiting reagent when it is inexpensive, can lead to incomplete conversion of the more valuable starting material.

Q2: I'm observing unreacted 2-methoxybenzoic acid in my crude product. How can I drive the reaction to completion?

Seeing significant starting material post-reaction points directly to issues with activation or reaction conditions.

• Choice of Coupling Agent: For routine solution-phase synthesis, carbodiimides like EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) or DCC (N,N'-dicyclohexylcarbodiimide) are common.[6] However, for higher efficiency and to minimize side reactions, consider using modern uronium/aminium or phosphonium-based reagents like HATU or PyBOP.[2][3] These reagents often lead to faster reactions and higher conversions.[3][7]

• Use of Additives: When using carbodiimides, the inclusion of an additive like 1-hydroxybenzotriazole (HOBt) or 1-hydroxy-7-azabenzotriazole (HOAt) is highly recommended.[2][7] These additives react with the initial O-acylisourea intermediate to form an activated ester, which is more reactive towards the amine and less prone to rearranging into the N-acylurea side product.[2]

• Solvent and Temperature: The reaction should be performed in an appropriate anhydrous aprotic solvent such as Dichloromethane (DCM), Tetrahydrofuran (THF), or N,N-Dimethylformamide (DMF).[5][8] If the reaction is sluggish at room temperature, gentle heating (e.g., to 40-50 °C) can often improve the rate and overall conversion, provided the activated intermediate is stable at that temperature.

• Reagent Stoichiometry: Consider using a slight excess (1.1 to 1.2 equivalents) of the less expensive reagent, typically cyclohexylamine, to ensure the complete consumption of the 2-methoxybenzoic acid.

Q3: What are the key differences between common coupling reagents? How do I choose the best one?

The selection of a coupling reagent is a critical decision that balances cost, efficiency, and ease of purification.[8][9]

Coupling Reagent Class	Examples	Pros	Cons	Purification Notes
Carbodiimides	EDC, DCC	Inexpensive, widely available.	Can form insoluble urea byproducts (DCU from DCC), moderate reaction rates, may require additives.	DCU is notoriously difficult to remove; EDC byproducts are water-soluble, allowing for an easier aqueous workup.[9]
Uronium/Aminium	HATU, HBTU	High efficiency, fast reaction times, low rates of side reactions.[2]	More expensive, can be moisture-sensitive.	Byproducts are generally water-soluble and easily removed during workup.
Phosphonium	PyBOP, BOP	Very effective for sterically hindered substrates, high yields.	Can be expensive, generates phosphine oxide byproducts.	Byproducts are typically removed by chromatography.
Other	CDI, T3P	CDI is cost-effective and forms gaseous byproducts. T3P is highly efficient with an easy workup.	CDI can be slow. T3P is a viscous liquid that can be challenging to handle.	CDI byproducts are volatile. T3P byproducts are water-soluble.

Recommendation: For initial trials, an EDC/HOBt system in DCM or DMF is a robust and cost-effective starting point.[5] If yields are not satisfactory, switching to HATU with a non-nucleophilic base like DIPEA is an excellent strategy for achieving higher conversion and cleaner reaction profiles.[8][9]

Q4: My product is difficult to purify. What strategies can improve its isolation?

Purification challenges often arise from byproducts with similar polarity to the desired amide product.

• Workup is Key: A well-designed aqueous workup can remove the majority of impurities.

  • Wash the organic layer with a dilute acid (e.g., 1M HCl) to remove unreacted cyclohexylamine and basic byproducts.

  • Wash with a dilute base (e.g., saturated NaHCO₃ solution) to remove unreacted 2-methoxybenzoic acid and acidic byproducts like HOBt.

  • A final wash with brine will help to remove residual water before drying the organic layer.

• Crystallization: N-cyclohexyl-2-methoxybenzamide, being a solid, is an excellent candidate for purification by recrystallization.[10] Common solvent systems to screen include ethyl acetate/hexanes, acetone/water, or ethanol.[11] This technique is highly effective at removing trace impurities and can significantly improve the final purity of your material.

• Chromatography: If crystallization is ineffective, column chromatography is the default method.[10] A typical mobile phase would be a gradient of ethyl acetate in hexanes on a silica gel stationary phase.

Visualizing the Process

General Synthesis Workflow

The following diagram outlines the key steps and decision points in the synthesis and purification process.

Caption: A typical workflow for amide synthesis and purification.

Simplified Activation Mechanism (EDC/HOBt)

This diagram illustrates the role of the coupling agent (EDC) and the additive (HOBt) in activating the carboxylic acid.

Caption: Activation pathway using EDC with an HOBt additive.

Optimized Experimental Protocol

This protocol uses an EDC/HOBt coupling system, which offers a good balance of efficiency, cost, and ease of workup.

Materials:

• 2-Methoxybenzoic acid

• Cyclohexylamine

• EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) hydrochloride

• HOBt (1-Hydroxybenzotriazole)

• Dichloromethane (DCM), anhydrous

• 1 M HCl solution

• Saturated NaHCO₃ solution

• Brine (saturated NaCl solution)

• Anhydrous MgSO₄ or Na₂SO₄

Procedure:

• Reaction Setup: To a clean, dry round-bottom flask equipped with a magnetic stir bar, add 2-methoxybenzoic acid (1.0 eq), HOBt (1.2 eq), and anhydrous DCM (approx. 0.1 M concentration relative to the acid).

• Amine Addition: Add cyclohexylamine (1.1 eq) to the stirring solution.

• Activation: Cool the flask to 0 °C in an ice bath. Once cooled, add EDC·HCl (1.2 eq) portion-wise over 5 minutes. The order of addition is crucial; pre-mixing the acid and amine before adding the coupling agent can minimize side reactions.[5][12]

• Reaction: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 12-24 hours. Monitor the reaction progress by TLC or LC-MS until the starting acid is consumed.

• Workup - Quenching: Dilute the reaction mixture with additional DCM.

• Workup - Washes: Transfer the mixture to a separatory funnel and wash sequentially with:

  • 1 M HCl (2x)

  • Saturated NaHCO₃ (2x)

  • Brine (1x)

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate the filtrate under reduced pressure to yield the crude product.

• Purification: Purify the crude solid by recrystallization from a suitable solvent system (e.g., ethyl acetate/hexanes) to obtain pure N-cyclohexyl-2-methoxybenzamide.

References

• Optimized reaction conditions for amide bond formation in DNA-encoded combinatorial libraries. PMC, National Center for Biotechnology Information.[Link]

• Optimization of reaction conditions for synthesis of imine and amide from amines and alcohols. ResearchGate.[Link]

• Process optimization for acid-amine coupling: a catalytic approach. Current Chemistry Letters.[Link]

• Amide coupling reaction in medicinal chemistry. HepatoChem.[Link]

• Optimized reaction conditions for the amide formation step. ResearchGate.[Link]

• Amides from Carboxylic Acids-DCC and EDC Coupling. Chemistry Steps.[Link]

• N-cyclohexyl benzamides derivatives, preparations and therapeutic applications thereof.

• Reaction progression trends for the acid activation of 2‐methoxybenzoic acid. ResearchGate.[Link]

• amide coupling help. Reddit r/Chempros.[Link]

• Direct Synthesis of Amides from Carboxylic Acids and Amines Using B(OCH2CF3)3. ACS Publications.[Link]

• Making Amides from Carboxylic Acids. Chemistry LibreTexts.[Link]

• Tips and tricks for difficult amide bond formation? Reddit r/Chempros.[Link]

• How do I improve the yield of a carboxylic acid/amine coupling with EDC/DMAP at RT in DCM? ResearchGate.[Link]

• Amide Synthesis. Fisher Scientific.[Link]

• Why did my amide syntesis does not work? ResearchGate.[Link]

• Synthesis of 2-methoxybenzamide derivatives and evaluation of their hedgehog signaling pathway inhibition. PMC, National Center for Biotechnology Information.[Link]

• The Amide Functional Group: Properties, Synthesis, and Nomenclature. Master Organic Chemistry.[Link]

• Purification: How To. University of Rochester, Department of Chemistry.[Link]

• Purification of Organic Compounds: from Crude Product to Purity. Academia.edu.[Link]

• Synthesis of 2-Amino-N-cyclohexyl-5-methoxy-N-methyl-benzylamine. PrepChem.com.[Link]

• 2-Methoxybenzoic Acid in Organic Synthesis: Key Applications. Acme Hardesty.[Link]

• 2-Methoxybenzoic acid. PubChem, National Center for Biotechnology Information.[Link]

• Separation, purification and identification of the components of a mixture. The Royal Society of Chemistry.[Link]

• Significance of reagent addition sequence in the amidation of carboxylic acids mediated by PPh3 and I2. The Royal Society of Chemistry.[Link]

• Benzoic acid, 2-methoxy-. NIST WebBook.[Link]

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• 1. chem.libretexts.org [chem.libretexts.org]
• 2. Amide Synthesis [fishersci.dk]
• 3. hepatochem.com [hepatochem.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. researchgate.net [researchgate.net]
• 6. Amides from Carboxylic Acids-DCC and EDC Coupling - Chemistry Steps [chemistrysteps.com]
• 7. Optimized reaction conditions for amide bond formation in DNA-encoded combinatorial libraries - PMC [pmc.ncbi.nlm.nih.gov]
• 8. growingscience.com [growingscience.com]
• 9. reddit.com [reddit.com]
• 10. physics.emu.edu.tr [physics.emu.edu.tr]
• 11. Purification [chem.rochester.edu]
• 12. rsc.org [rsc.org]

Technical Support Center: Purification of Amide Products from Unreacted Cyclohexylamine

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals who are navigating the common yet critical challenge of purifying amide products from residual cyclohexylamine. My aim is to provide you with not just protocols, but a deeper understanding of the chemical principles at play, empowering you to troubleshoot and optimize your purification strategies effectively.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems you might encounter during the purification process in a direct question-and-answer format.

Question 1: I've performed an acidic wash on my reaction mixture, but I still see cyclohexylamine in my NMR spectrum. Why is this happening and what should I do?

Answer:

This is a frequent issue and usually points to one of several possibilities. Let's break down the causes and solutions.

Underlying Principle: Acid-Base Extraction

The rationale for an acidic wash is to protonate the basic cyclohexylamine (pKa of its conjugate acid is ~10.6)[1][2], forming a water-soluble cyclohexylammonium salt. This salt then partitions into the aqueous layer, while your neutral amide product remains in the organic layer.

dot

Caption: Workflow for acidic wash extraction.

Potential Causes for Failure and Corresponding Solutions:

• Insufficient Acid: The amount of acid used was not enough to protonate all the cyclohexylamine.

  • Solution: Use a molar excess of acid relative to the initial amount of cyclohexylamine. A 1M solution of HCl or H₂SO₄ is generally sufficient. Perform multiple washes (2-3 times) with the acidic solution to ensure complete removal.

• pH is Not Low Enough: The pH of the aqueous layer after washing is not sufficiently acidic to keep the cyclohexylamine protonated.

  • Solution: After each wash, check the pH of the aqueous layer with pH paper or a meter. It should be distinctly acidic (pH 1-2). If not, add more acid.

• Emulsion Formation: An emulsion between the organic and aqueous layers can trap the organic phase, preventing efficient separation.

  • Solution: To break an emulsion, you can try adding a small amount of brine (saturated NaCl solution) or gently swirling the separatory funnel instead of vigorous shaking. In some cases, filtering the entire mixture through a pad of Celite can be effective.

• Amide Basicity: While amides are generally considered neutral, some can be sufficiently basic to be partially protonated and extracted into the aqueous layer, reducing your yield. Conversely, if your amide is particularly lipophilic, it may drag some of the cyclohexylammonium salt back into the organic layer.

  • Solution: After the acidic washes, perform a wash with a saturated sodium bicarbonate solution to neutralize any acid that may have been co-extracted with your product. This will also deprotonate any slightly protonated amide, returning it to the organic phase. Follow this with a brine wash to remove excess water before drying the organic layer.

Question 2: My amide product is also soluble in water, making extraction difficult. What are my options?

Answer:

This is a challenging scenario, but several techniques can be employed when both your product and the impurity are water-soluble.

Option 1: Recrystallization

If your amide is a solid, recrystallization is often the most effective method.[3][4] The principle relies on the differential solubility of your amide and the cyclohexylammonium salt in a given solvent at different temperatures.

Experimental Protocol: Recrystallization

• Solvent Screening: The ideal solvent should dissolve your crude product at an elevated temperature but have low solubility for it at room temperature or below.[5] The cyclohexylammonium salt should either be insoluble at high temperatures or remain soluble at low temperatures. Common solvents to screen for amides include ethanol, acetone, and acetonitrile.[3]

• Dissolution: In a flask, add the crude product and a minimal amount of the chosen hot solvent until everything is just dissolved.[6]

• Cooling: Allow the solution to cool slowly to room temperature. This slow cooling is crucial for the formation of pure crystals, as it allows the impurities to remain in the solution.[6]

• Crystallization: If crystals do not form, you can try scratching the inside of the flask with a glass rod or adding a seed crystal of the pure amide.

• Isolation: Collect the crystals by vacuum filtration and wash them with a small amount of the cold recrystallization solvent.[4]

• Drying: Dry the crystals under vacuum to remove any residual solvent.

Option 2: Flash Chromatography

Flash chromatography is a powerful technique for separating compounds with different polarities.[7]

dot

Caption: General workflow for flash column chromatography.

• Normal Phase Chromatography: Since cyclohexylamine is basic, it will interact strongly with the acidic silica gel, often resulting in significant tailing. To mitigate this, you can:

  • Add a competing amine: Incorporate a small amount (0.1-1%) of a volatile amine like triethylamine or pyridine into your mobile phase.[8] This will "neutralize" the acidic sites on the silica, allowing your product to elute more cleanly.

  • Use an amine-functionalized silica column: These columns are specifically designed for the purification of basic compounds and can provide excellent separation.[8]

• Reverse Phase Chromatography: This can be an effective alternative, especially for polar compounds.[9] A typical mobile phase would be a gradient of water and acetonitrile or methanol.

Option 3: Use of an Acidic Ion-Exchange Resin

This method is akin to a solid-phase extraction.

Protocol:

• Dissolve your crude product in a suitable organic solvent.

• Add an acidic ion-exchange resin (e.g., Dowex or Amberlyst) to the solution.[9]

• Stir the mixture for a period. The basic cyclohexylamine will be captured by the resin.

• Filter off the resin.

• Evaporate the solvent to obtain your purified amide.

Frequently Asked Questions (FAQs)

Q1: What are the key physical properties of cyclohexylamine to consider during purification?

A: Understanding the physical properties of cyclohexylamine is crucial for selecting the appropriate purification method.

Property	Value	Significance for Purification
Boiling Point	134.5 °C[1][10]	If your amide has a significantly higher boiling point and is thermally stable, distillation could be a viable, albeit less common, purification method.
pKa (of conjugate acid)	10.64[1]	This high basicity is the cornerstone of purification by acidic extraction.
Solubility in Water	Miscible[1][11]	Its high water solubility allows for its removal into an aqueous phase after protonation.
Solubility in Organic Solvents	Soluble in ethanol, ether, acetone[1][12]	This necessitates a method to differentiate it from your likely organic-soluble amide product.

Q2: Can I use distillation to remove unreacted cyclohexylamine?

A: Yes, but with caveats. Distillation is a possibility if your amide product has a much higher boiling point than cyclohexylamine (134.5 °C) and is thermally stable at the required temperatures.[13][14] However, for many research and pharmaceutical applications, the high temperatures required can lead to product degradation. It is generally less preferred than extraction or chromatography for this specific separation.

Q3: Are there any preventative measures I can take during the reaction to minimize cyclohexylamine contamination?

A: Absolutely. Optimizing your reaction conditions can simplify purification significantly.

• Stoichiometry: Carefully control the stoichiometry of your reactants. Using a slight excess of the carboxylic acid component can help ensure that all of the cyclohexylamine is consumed.[9]

• Reaction Monitoring: Monitor the progress of your reaction using techniques like Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).[15] This will help you determine the optimal reaction time and avoid quenching the reaction prematurely.

Q4: My amide is sensitive to acid. What are my alternatives to an acidic wash?

A: If your amide is acid-labile, you should avoid acidic washes. In this case, your best options are:

• Flash Chromatography: As detailed above, using a mobile phase containing a small amount of a basic modifier or an amine-functionalized column is highly effective.[8]

• Recrystallization: This is an excellent, non-destructive method if your amide is a solid.[3]

• Basic Wash: While less common for removing a basic impurity, if your amide has an acidic proton (e.g., a phenol or certain heterocycles), you could potentially perform a basic wash to deprotonate your product, move it to the aqueous layer, and leave the cyclohexylamine in the organic layer. This would then require re-acidification of the aqueous layer and back-extraction of your product. This is a more complex procedure and highly dependent on the specific pKa values of your compounds.

By understanding the chemical principles behind these purification techniques and considering the specific properties of your amide product, you can effectively troubleshoot and resolve the challenge of removing unreacted cyclohexylamine.

References

• National Center for Biotechnology Information. PubChem Compound Summary for CID 7965, Cyclohexylamine. Retrieved from [Link]

• Wikipedia. (2023). Cyclohexylamine. Retrieved from [Link]

• Chemeurope.com. Cyclohexylamine. Retrieved from [Link]

• Univar Solutions. Cyclohexylamine, Technical Grade, Liquid, 386 lb Drum. Retrieved from [Link]

• Solubility of Things. Cyclohexylamine. Retrieved from [Link]

• Teget Kimya. Cyclohexylamine (CAS 108-91-8) – Industrial Organic Amine. Retrieved from [Link]

• Scent.vn. Cyclohexylamine (CAS 108-91-8): Odor profile, Properties, & IFRA compliance. Retrieved from [Link]

• vCalc. pKa of Cyclohexylamine. Retrieved from [Link]

• Biotage. (2023). How should I purify a complex, polar, amide reaction mixture?. Retrieved from [Link]

• ResearchGate. (2017). How to separate amides from free amine. Retrieved from [Link]

• Sabatini, M. T., Boulton, L. T., & Sheppard, T. D. (2017). Direct Synthesis of Amides from Carboxylic Acids and Amines Using B(OCH2CF3)3. Organic Letters, 19(17), 4552–4555. Retrieved from [Link]

• PrepChem.com. Preparation of cyclohexylamine. Retrieved from [Link]

• National Center for Biotechnology Information. PubChem Compound Summary for CID 7514, N-Methylcyclohexylamine. Retrieved from [Link]

• Google Patents. (2006). US7022844B2 - Amide-based compounds, production, recovery, purification and uses thereof.

• Biotage. (2023). How do I purify ionizable organic amine compounds using flash column chromatography?. Retrieved from [Link]

• ResearchGate. (2020). What is the best technique for amide purification?. Retrieved from [Link]

• Google Patents. (1967). US3347920A - Purification of cyclohexylamine.
• Google Patents. (1967). US3313851A - Recovery of cyclohexylamine.

• The Royal Society of Chemistry. (2015). Synthesis of secondary and tertiary amides without coupling agents from amines and potassium acyltrifluoroborates (KATs). Retrieved from [Link]

• University of California, Los Angeles. Recrystallization - Single Solvent. Retrieved from [Link]

• University of Rochester, Department of Chemistry. Tips & Tricks: Recrystallization. Retrieved from [Link]

• American Chemical Society. (2021). Six-Component Telescope Assembly of sp3-Rich Hexahydro-pyrrolo[3,4-c]pyridine-1,6-diones via Sequential Enaminone Formation, Aza-Annulation, Hydrogenation, and Ugi Cyclization. Retrieved from [Link]

• Chemistry LibreTexts. (2023). Recrystallization. Retrieved from [Link]

• Chemicalize. (n.d.). CYCLOHEXYLAMINE. Retrieved from [Link]

• ResearchGate. (2013). How to remove dicyclohexylurea without column separation from the "DCC + Amine + Carboxylate -> Amide" condensation reaction. Retrieved from [Link]

• Ataman Kimya. CYCLOHEXYLAMINE. Retrieved from [Link]

• Google Patents. (1967). US3317588A - Process of purifying cyclohexyl-ammonium-n-cyclohexylsulfamate contaminated with cyclohexylamine sulfate.

• Chemistry Stack Exchange. (2025). How I can remove DCU from my product?. Retrieved from [Link]

Sources

• 1. Cyclohexylamine - Wikipedia [en.wikipedia.org]
• 2. pKa of Cyclohexylamine [vcalc.com]
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• 5. Tips & Tricks [chem.rochester.edu]
• 6. chem.libretexts.org [chem.libretexts.org]
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• 14. 108-91-8 CAS MSDS (Cyclohexylamine) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 15. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: N-cyclohexyl-2-methoxybenzamide

Prepared by the Senior Application Scientist Team

Welcome to the technical support center for N-cyclohexyl-2-methoxybenzamide. This guide is designed for researchers, scientists, and drug development professionals to address and overcome common solubility challenges encountered when working with this compound in Dimethyl Sulfoxide (DMSO). Our goal is to provide not just protocols, but the underlying scientific principles to empower you to make informed decisions in your experiments.

Part 1: Troubleshooting Guide for Solubility Issues

This section addresses the most frequently encountered solubility problems in a direct question-and-answer format. We will proceed from the most common and simple fixes to more complex considerations.

Question 1: My N-cyclohexyl-2-methoxybenzamide powder is not fully dissolving in DMSO, even after vortexing. What are my immediate first steps?

Answer: This is a very common starting point. Incomplete dissolution can often be resolved by addressing three key areas: concentration, solvent quality, and energy input.

• Verify Your Concentration: The most straightforward issue is attempting to prepare a solution that is above the compound's intrinsic solubility limit in DMSO. While specific data for N-cyclohexyl-2-methoxybenzamide is not widely published, its structure—containing both a polar amide group and non-polar cyclohexyl and methoxy-substituted benzene rings—suggests it is a lipophilic molecule. There is a physical limit to how much will dissolve. Double-check your calculations to ensure the target concentration is appropriate. If you are pioneering a new concentration, you may be discovering its solubility limit.

• Assess DMSO Quality: The purity and water content of your DMSO are critical. DMSO is highly hygroscopic and readily absorbs atmospheric moisture. This absorbed water can drastically decrease the solubility of hydrophobic compounds.[1][2] Always use a fresh bottle of anhydrous, high-purity (≥99.9%) DMSO, preferably from a sealed bottle.

• Optimize the Dissolution Protocol: If concentration and solvent quality are confirmed, focus on the dissolution method.

  • Sonication: A brief period (5-10 minutes) in a bath sonicator can provide the energy needed to break up solute-solute interactions and facilitate solvation.

  • Gentle Warming: Warming the vial to 30-40°C can significantly increase solubility.[3] However, this must be done with caution. Prolonged heating or excessive temperatures can risk compound degradation. Always ensure your compound is thermally stable before applying heat.

Question 2: My stock solution was perfectly clear when I made it, but after a few days in the freezer, I see crystals or a precipitate. What caused this?

Answer: This phenomenon, where a compound falls out of solution during storage, is typically linked to two main factors: supersaturation and environmental changes.

• Metastable Supersaturation: It is possible to create a supersaturated solution, especially if you used gentle heat to dissolve the compound initially.[1] This is a thermodynamically unstable state. Over time, and especially with the energy changes introduced by freeze-thaw cycles, the compound can crystallize out to reach its true, lower-energy equilibrium solubility.[1][2] Once a compound crystallizes from DMSO, it can be very difficult to redissolve.[2]

• Water Contamination During Use: Every time the stock solution vial is opened, it is exposed to atmospheric moisture. This incremental addition of water to the DMSO stock can, over time, reduce the compound's solubility to the point of precipitation.[1]

• Freeze-Thaw Cycles: The process of freezing and thawing can promote precipitation.[4][5] To mitigate these issues, the best practice is to aliquot the initial stock solution into single-use volumes. This minimizes the number of freeze-thaw cycles and the frequency of exposure to air for the bulk of your stock.

Question 3: The compound dissolves perfectly in 100% DMSO, but it immediately precipitates when I add it to my aqueous cell culture medium or buffer. How do I prevent this "crashing out"?

Answer: This is a classic problem when moving from a non-polar organic solvent to a highly polar aqueous environment. The compound "crashes out" because the aqueous medium cannot maintain its solubility.[6]

• Minimize Final DMSO Concentration: For most cell-based assays, the final concentration of DMSO should be kept below 0.5% to avoid cytotoxicity, though this is cell-line dependent.[6][7]

• Stepwise Dilution: Avoid a single, large dilution step. A stepwise or serial dilution can sometimes prevent precipitation.[7] For example, make an intermediate dilution of your DMSO stock in your medium or buffer before the final dilution.

• Direct Dilution with Rapid Mixing: The most common and often successful method is to add the small volume of DMSO stock directly to the final volume of aqueous medium while vortexing or stirring vigorously.[8] This rapid dispersion can prevent localized high concentrations of the compound that would immediately precipitate.

• Serum in Media: If your cell culture medium contains serum, the proteins (like albumin) can sometimes help to bind and solubilize hydrophobic compounds, preventing precipitation.[8] Try diluting into serum-containing medium if your protocol allows.

Part 2: Visual Troubleshooting Workflow

The following diagram outlines a logical workflow for diagnosing and solving solubility issues with N-cyclohexyl-2-methoxybenzamide in DMSO.

Sources

• 1. ziath.com [ziath.com]
• 2. ziath.com [ziath.com]
• 3. Solubility determination and modelling of benzamide in organic solvents at temperatures from 283.15 K and 323.15 K, and ternary phase diagrams of benzamide-benzoic acid cocrystals in ethanol at 298.15 K [spiral.imperial.ac.uk]
• 4. sussexdrugdiscovery.wordpress.com [sussexdrugdiscovery.wordpress.com]
• 5. Compound precipitation in high-concentration DMSO solutions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. medchemexpress.cn [medchemexpress.cn]
• 8. researchgate.net [researchgate.net]

Technical Support Center: Troubleshooting Low Conversion in 2-Methoxybenzamide Amidation

Welcome to the technical support center for amidation reactions involving 2-methoxybenzamide and its derivatives. This guide is designed for researchers, scientists, and drug development professionals to diagnose and resolve common issues leading to low conversion rates in these critical synthetic steps. Our approach is rooted in mechanistic understanding and practical, field-tested solutions to empower you to optimize your amidation reactions effectively and efficiently.

Frequently Asked Questions (FAQs)

This section addresses common questions encountered during the amidation of 2-methoxybenzamide.

Q1: My amidation of 2-methoxybenzoic acid is showing low conversion with standard EDC/HOBt coupling. What is the likely cause?

A: Low conversion with carbodiimide activators like EDC, especially when coupled with HOBt, can stem from several factors. The primary suspect is often insufficient activation of the carboxylic acid. The ortho-methoxy group in 2-methoxybenzoic acid can exert a minor steric hindrance and electronic effect that may slow down the formation of the active O-acylisourea intermediate. It is also crucial to ensure the freshness of your EDC, as it can degrade upon storage. Another possibility is that the amine you are using is a poor nucleophile.

Q2: I observe unreacted starting materials (both 2-methoxybenzoic acid and the amine) by LCMS. What troubleshooting steps should I take first?

A: The presence of both starting materials suggests a general failure in the reaction progress. Here’s a systematic approach to troubleshooting:

• Verify Reagent Quality: Ensure your coupling agents (e.g., HATU, EDC) and any additives (e.g., HOBt, HOAt) are fresh and have been stored correctly.

• Check Base Stoichiometry: If your amine is provided as a salt (e.g., hydrochloride), ensure you are using at least one equivalent of a non-nucleophilic base like triethylamine (TEA) or diisopropylethylamine (DIPEA) to liberate the free amine.[1][2]

• Increase Activation Efficiency: Consider switching to a more potent coupling reagent. For instance, moving from EDC/HOBt to HATU or COMU can significantly accelerate the reaction.[1]

Q3: Can the solvent choice impact the conversion of my 2-methoxybenzamide amidation?

A: Absolutely. The choice of solvent is critical for solubilizing all reactants and facilitating the reaction. Dichloromethane (DCM) and N,N-dimethylformamide (DMF) are common choices. However, greener alternatives like 2-methyltetrahydrofuran (2-MeTHF) and ethyl acetate have also been shown to be effective.[1] If you are experiencing solubility issues, consider a more polar solvent like DMF. For some reactions, solvent-free conditions using methoxysilanes as coupling agents have also been reported to give high yields.[3][4]

Q4: My reaction has stalled, and I suspect steric hindrance is the issue. How can I overcome this?

A: Steric hindrance from either the 2-methoxybenzoic acid or a bulky amine can significantly slow down the reaction. To address this, you can:

• Increase the reaction temperature: This can provide the necessary energy to overcome the activation barrier.[1]

• Extend the reaction time. [1]

• Use a less sterically demanding coupling agent.

• Consider a two-step approach by first converting the 2-methoxybenzoic acid to its more reactive acid chloride using reagents like oxalyl chloride or thionyl chloride, followed by reaction with the amine.[5][6]

Troubleshooting Guide: A Systematic Approach to Low Conversion

This guide provides a logical workflow to diagnose and resolve low conversion in your 2-methoxybenzamide amidation.

Caption: Troubleshooting workflow for low amidation conversion.

Experimental Protocols

Protocol 1: High-Efficiency Amidation using HATU

This protocol is recommended for challenging substrates, including those with steric hindrance or poorly nucleophilic amines.

Materials:

• 2-Methoxybenzoic acid

• Amine (or amine hydrochloride salt)

• HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate)

• DIPEA (N,N-Diisopropylethylamine)

• Anhydrous DMF (N,N-Dimethylformamide)

Procedure:

• To a solution of 2-methoxybenzoic acid (1.0 eq) in anhydrous DMF, add the amine (1.1 eq). If using an amine hydrochloride salt, add DIPEA (2.2 eq).

• Add HATU (1.1 eq) to the mixture at room temperature.

• Stir the reaction at room temperature and monitor its progress by TLC or LCMS. Reactions are often complete within 1-4 hours.

• Upon completion, dilute the reaction mixture with ethyl acetate and wash with saturated aqueous sodium bicarbonate solution, followed by brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Protocol 2: Acid Chloride Formation for Sterically Hindered Amines

This two-step protocol is effective when direct coupling fails due to a highly hindered or unreactive amine.

Step A: Formation of 2-Methoxybenzoyl Chloride

• To a solution of 2-methoxybenzoic acid (1.0 eq) in anhydrous DCM, add oxalyl chloride (1.5 eq) dropwise at 0 °C.

• Add a catalytic amount of DMF (1-2 drops).

• Allow the reaction to warm to room temperature and stir for 1-2 hours, or until gas evolution ceases.

• Remove the solvent and excess oxalyl chloride under reduced pressure to obtain the crude 2-methoxybenzoyl chloride, which can be used in the next step without further purification.

Step B: Amidation with the Acid Chloride

• Dissolve the crude 2-methoxybenzoyl chloride in anhydrous DCM.

• In a separate flask, dissolve the amine (1.1 eq) and a base such as triethylamine (1.5 eq) in anhydrous DCM.

• Add the acid chloride solution dropwise to the amine solution at 0 °C.

• Allow the reaction to warm to room temperature and stir until completion (monitored by TLC or LCMS).

• Work-up the reaction as described in Protocol 1, step 4.

Data Presentation: Comparison of Coupling Reagents

The choice of coupling reagent is a critical parameter in optimizing amidation reactions. The following table summarizes the characteristics of common coupling reagents.

Coupling Reagent	Relative Reactivity	Common Additives	Byproducts	Key Considerations
EDC	Moderate	HOBt, HOAt	Water-soluble urea	Cost-effective, but may require additives for efficient coupling and to suppress racemization.[7][8]
DCC	Moderate	HOBt	DCU (insoluble urea)	Byproduct precipitation can drive the reaction but complicates purification in solution-phase synthesis.[9]
HATU	High	None required	Water-soluble	Highly efficient for hindered substrates and less prone to racemization.[9][10]
COMU	High	None required	Water-soluble	Similar to HATU in reactivity, with water-soluble byproducts making it suitable for aqueous media.[1][7]
Methoxysilanes	Varies	None	Methanol, Siloxanes	Can be used in solvent-free conditions, offering a greener alternative.[3][4]

Monitoring Reaction Progress: Analytical Methods

Effective troubleshooting relies on accurate monitoring of the reaction.

• Thin-Layer Chromatography (TLC): A quick and inexpensive method to qualitatively assess the consumption of starting materials and the formation of the product.

• Liquid Chromatography-Mass Spectrometry (LCMS): Provides quantitative information on the relative amounts of starting materials, intermediates, and products, confirming the molecular weight of the desired amide.

• High-Performance Liquid Chromatography (HPLC): Used for accurate quantification of conversion and purity.[11]

• Gas Chromatography (GC): Suitable for volatile and thermally stable amides.[11]

Logical Relationships in Amidation

The success of an amidation reaction depends on the interplay of several factors.

Caption: Factors influencing amidation reaction outcomes.

References

• Solvent-free amide bond formation using a variety of methoxysilanes as coupling agent. (n.d.). National Center for Biotechnology Information. Retrieved from [Link]

• Optimization Of Reaction Conditions And Yield Enhancement In The Synthesis Of New Amide Compounds From 2-Hydroxybenzoic And 2-Methoxybenzoic Acids Via The Schotten-Baumann Method. (2025). ResearchGate. Retrieved from [Link]

• Tips and tricks for difficult amide bond formation? (2021). Reddit. Retrieved from [Link]

• Synthesis of 2-methoxybenzamide derivatives and evaluation of their hedgehog signaling pathway inhibition. (2021). Royal Society of Chemistry. Retrieved from [Link]

• Amidation Reaction System: Kinetic Studies and Improvement by Product Removal. (2021). ACS Omega. Retrieved from [Link]

• Amidation by Reactive Extrusion for the Synthesis of Active Pharmaceutical Ingredients Teriflunomide and Moclobemide. (n.d.). ChemRxiv. Retrieved from [Link]

• Why did my amide syntesis does not work? (2021). ResearchGate. Retrieved from [Link]

• Coupling Reagents. (n.d.). Aapptec Peptides. Retrieved from [Link]

• Optimized reaction conditions for amide bond formation in DNA-encoded combinatorial libraries. (n.d.). National Center for Biotechnology Information. Retrieved from [Link]

• ANALYTICAL METHODS. (n.d.). Agency for Toxic Substances and Disease Registry. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Solvent-free amide bond formation using a variety of methoxysilanes as coupling agent - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. reddit.com [reddit.com]
• 7. chemrxiv.org [chemrxiv.org]
• 8. Optimized reaction conditions for amide bond formation in DNA-encoded combinatorial libraries - PMC [pmc.ncbi.nlm.nih.gov]
• 9. peptide.com [peptide.com]
• 10. Synthesis of 2-methoxybenzamide derivatives and evaluation of their hedgehog signaling pathway inhibition - RSC Advances (RSC Publishing) DOI:10.1039/D1RA00732G [pubs.rsc.org]
• 11. atsdr.cdc.gov [atsdr.cdc.gov]

Technical Support Center: Hydrolysis of N-cyclohexyl-2-methoxybenzamide

Welcome to the technical support guide for the acidic hydrolysis of N-cyclohexyl-2-methoxybenzamide. This document, prepared by our senior application scientists, provides in-depth troubleshooting advice, answers to frequently asked questions, and detailed protocols to ensure the success of your experiments. Our approach is grounded in mechanistic principles to help you understand the "why" behind each step, enabling you to adapt and overcome challenges in your research.

Scientific Background: The Reaction Mechanism

The acidic hydrolysis of an amide is a fundamental reaction in organic synthesis. For N-cyclohexyl-2-methoxybenzamide, the process involves the cleavage of the robust amide bond to yield 2-methoxybenzoic acid and a cyclohexylammonium salt. This transformation does not proceed at a significant rate with water alone and requires acid catalysis.[1]

The reaction follows a well-established nucleophilic acyl substitution mechanism, generally classified as an A-2 (acid-catalyzed, bimolecular) mechanism.[2] The key steps are:

• Protonation of the Carbonyl Oxygen: The reaction is initiated by the protonation of the amide's carbonyl oxygen by a strong acid (e.g., H₃O⁺). This step is crucial as it significantly increases the electrophilicity of the carbonyl carbon, making it more susceptible to attack. The nitrogen atom's lone pair is involved in resonance and is therefore not basic.[3]

• Nucleophilic Attack by Water: A water molecule, acting as a nucleophile, attacks the activated carbonyl carbon. This rate-determining step forms a tetrahedral intermediate.

• Proton Transfer: A proton is transferred from the newly added hydroxyl group to the nitrogen atom. This is a critical step that transforms the nitrogen into a better leaving group (cyclohexylamine instead of the highly basic cyclohexylamide anion).

• Elimination of the Leaving Group: The tetrahedral intermediate collapses, reforming the carbonyl double bond and expelling cyclohexylamine as the leaving group.

• Deprotonation and Final Products: The resulting protonated carboxylic acid is deprotonated by a base (like water) to give the final 2-methoxybenzoic acid. The liberated cyclohexylamine is immediately protonated under the acidic conditions to form the cyclohexylammonium salt.[3]

This process is effectively irreversible because the final amine product is protonated, rendering it non-nucleophilic and unable to participate in the reverse reaction.[3]

Caption: Acid-catalyzed hydrolysis mechanism (A-2).

Troubleshooting Guide

This section addresses common issues encountered during the acidic hydrolysis of N-cyclohexyl-2-methoxybenzamide in a practical, question-and-answer format.

Question: My reaction is very slow or incomplete, even after prolonged heating. What's wrong?

Answer: This is a frequent issue stemming from several potential factors. Let's break down the causes and solutions.

• Causality: The rate of amide hydrolysis is highly dependent on acid concentration and temperature. Amides are significantly more stable than esters, and vigorous conditions are often required for complete conversion.[4] Poor solubility of the starting material can also limit the reaction rate by preventing effective interaction with the aqueous acid.

• Troubleshooting Steps:

  • Increase Acid Concentration: If you are using a dilute acid (e.g., 1-2 M HCl), the concentration of H₃O⁺ may be insufficient to drive the reaction forward efficiently. Consider increasing the concentration to 6 M HCl or using a 25-50% (v/v) aqueous solution of sulfuric acid.

  • Increase Temperature: Ensure the reaction is being heated to a vigorous reflux. For aqueous solutions of HCl or H₂SO₄, this will be slightly above 100 °C. Higher temperatures directly increase the reaction rate according to the Arrhenius equation.[5]

  • Introduce a Co-solvent: If the starting amide is not fully dissolving, this is likely the primary issue. Adding a water-miscible, high-boiling point co-solvent like dioxane or diglyme can significantly improve solubility and accelerate the reaction.

  • Verify Reagent Quality: While less common, ensure your starting amide is pure and the acid has not been inadvertently diluted over time.

Caption: Troubleshooting logic for a slow reaction.

Question: I've observed an unexpected side product in my LC-MS/NMR analysis. What could it be?

Answer: The most likely side product arises from the cleavage of the methoxy group's ether linkage under harsh acidic conditions.

• Causality: Aryl methyl ethers, while generally stable, can be cleaved by strong acids, particularly at high temperatures. This is an SN2 reaction where a nucleophile (like a halide ion from HCl or HBr) attacks the methyl group, with the protonated oxygen acting as the leaving group. This would result in the formation of 2-hydroxybenzoic acid (salicylic acid). While HCl is less effective than HBr or HI for this cleavage, it can still occur with prolonged heating at high concentrations.

• Identification and Mitigation:

  • Confirm Identity: Compare the retention time or mass spectrum of your side product with an authentic sample of 2-hydroxybenzoic acid. The mass difference corresponds to the loss of a CH₂ group (14 Da).

  • Use a Non-Nucleophilic Acid: To avoid ether cleavage, switch from a hydrohalic acid (like HCl) to a non-nucleophilic acid like sulfuric acid (H₂SO₄) or perchloric acid (HClO₄).[2]

  • Moderate Conditions: If possible, try to achieve hydrolysis using the mildest conditions that still provide a reasonable reaction rate (e.g., lower temperature for a longer time) to minimize this side reaction.

Question: My workup is messy, and I'm struggling to isolate a pure product. What is a reliable purification strategy?

Answer: A clean separation relies on exploiting the different acid-base properties of the two products: a carboxylic acid and an amine.

• Causality: In the final acidic reaction mixture, you have a neutral carboxylic acid (2-methoxybenzoic acid) and a protonated amine (cyclohexylammonium chloride/sulfate). A simple extraction will not separate them effectively. The strategy is to manipulate the pH to make one component water-soluble (as a salt) and the other organic-soluble (as a neutral compound).

• Validated Purification Protocol:

  • Cool the Reaction: After confirming the reaction is complete, cool the mixture in an ice bath.

  • Basify: Slowly and carefully add a concentrated base solution (e.g., 50% NaOH) to the cooled mixture until the pH is >12. This deprotonates the carboxylic acid to form the water-soluble sodium 2-methoxybenzoate and neutralizes the ammonium salt to the free cyclohexylamine.

  • Extract the Amine: Transfer the basic aqueous solution to a separatory funnel and extract it several times with an organic solvent like diethyl ether or dichloromethane. This will remove the cyclohexylamine into the organic layer. The desired product remains in the aqueous layer.

  • Isolate the Carboxylic Acid: Cool the remaining aqueous layer in an ice bath. Slowly add concentrated HCl with stirring until the pH is ~2. The 2-methoxybenzoic acid is insoluble in acidic water and will precipitate as a solid.

  • Collect and Dry: Collect the solid product by vacuum filtration, wash it with cold water to remove residual salts, and dry it under vacuum.

Frequently Asked Questions (FAQs)

Q1: Why is protonation on the carbonyl oxygen favored over the nitrogen atom? A1: The lone pair of electrons on the amide nitrogen is delocalized through resonance with the adjacent carbonyl group. This resonance stabilization, which gives the C-N bond partial double-bond character, is lost upon protonation of the nitrogen. Protonating the carbonyl oxygen does not disrupt this resonance and results in a more stable conjugate acid.

Q2: Can I use a different acid, like acetic acid? A2: No, weak acids like acetic acid are not strong enough to effectively protonate the amide carbonyl to the extent required for hydrolysis. Strong mineral acids such as HCl, H₂SO₄, or H₃PO₄ are necessary to catalyze the reaction.[1]

Q3: How can I monitor the reaction's progress? A3: Thin-Layer Chromatography (TLC) is the most convenient method. Use a solvent system like 3:1 Hexanes:Ethyl Acetate. The starting amide (N-cyclohexyl-2-methoxybenzamide) will be less polar and have a higher Rf value than the product, 2-methoxybenzoic acid, which will likely remain near the baseline due to its high polarity. Spot the reaction mixture against a standard of the starting material. The reaction is complete when the starting material spot has disappeared.

Q4: What are the expected yields for this reaction? A4: With optimized conditions (e.g., refluxing in 6M HCl or 50% H₂SO₄ until completion), yields are typically high, often exceeding 85-90% after purification.

Experimental Protocols & Data

Table 1: Recommended Reaction Conditions

Parameter	Condition 1	Condition 2	Rationale
Acid	Hydrochloric Acid (HCl)	Sulfuric Acid (H₂SO₄)	Both are effective strong acids. H₂SO₄ is preferred if ether cleavage is a concern.
Concentration	6 M (aqueous)	50% (v/v, aqueous)	High concentration ensures a sufficient rate of catalysis.
Temperature	Reflux (~105 °C)	Reflux (~120 °C)	Elevated temperature is required to overcome the high activation energy of amide hydrolysis.
Reaction Time	12 - 24 hours	8 - 16 hours	Monitor by TLC for completion. H₂SO₄ is often faster.
Co-solvent	None (if soluble) or 1,4-Dioxane	None (if soluble) or 1,4-Dioxane	Required only if starting material shows poor solubility in the aqueous acid.

Protocol 1: Acidic Hydrolysis of N-cyclohexyl-2-methoxybenzamide

Materials:

• N-cyclohexyl-2-methoxybenzamide (1.0 eq)

• 6 M Hydrochloric Acid (approx. 10 mL per gram of amide)

• Round-bottom flask

• Reflux condenser

• Heating mantle

• TLC plates (silica gel) and chamber

• Developing solvent (e.g., 3:1 Hexanes:Ethyl Acetate)

Procedure:

• Combine N-cyclohexyl-2-methoxybenzamide and 6 M HCl in a round-bottom flask equipped with a magnetic stir bar.

• Attach a reflux condenser and begin heating the mixture to a steady reflux using a heating mantle.

• Allow the reaction to proceed for 12-24 hours. Monitor the progress every few hours by taking a small aliquot, neutralizing it with NaHCO₃ solution, extracting with ethyl acetate, and analyzing the organic layer by TLC.

• The reaction is complete when the starting material spot is no longer visible on the TLC plate.

• Turn off the heat and allow the mixture to cool to room temperature, then proceed with the workup and purification as described in the Troubleshooting section.

Protocol 2: Workup and Purification

Materials:

• Reaction mixture from Protocol 1

• 50% Sodium Hydroxide (NaOH) solution

• Concentrated Hydrochloric Acid (HCl)

• Diethyl ether or Dichloromethane

• Separatory funnel

• Büchner funnel and filter paper

• Ice bath

• pH paper

Procedure:

• Cool the completed reaction mixture in an ice bath.

• Slowly add 50% NaOH solution while stirring until the pH of the solution is >12.

• Transfer the basic solution to a separatory funnel and extract with diethyl ether (3 x 50 mL). Combine the organic layers (these contain the cyclohexylamine byproduct and can be discarded).

• Return the aqueous layer to a beaker and cool it in an ice bath.

• Slowly add concentrated HCl while stirring vigorously until the pH is ~2. A white precipitate of 2-methoxybenzoic acid will form.

• Continue stirring in the ice bath for 15-30 minutes to ensure complete precipitation.

• Collect the solid product via vacuum filtration. Wash the filter cake with a small amount of ice-cold deionized water.

• Dry the purified 2-methoxybenzoic acid in a vacuum oven to a constant weight. Characterize by melting point and NMR spectroscopy.

Caption: Experimental workflow for product purification.

References

• Bekdemir, Y., Erturk, A. G., & Kutuk, H. (2013). Investigation of the acid-catalyzed hydrolysis and reaction mechanisms of N,N'-diarylsulfamides using various criteria. ResearchGate. [Link]

• Novak, M., & Pelecanou, M. (2005). The hydrolysis of 4-acyloxy-4-substituted-2,5-cyclohexadienones: limitations of aryloxenium ion chemistry. PubMed. [Link]

• Mor, M., et al. (2004). or 4'-Substituted Biphenyl-3-yl Esters as Fatty Acid Amide Hydrolase Inhibitors. eScholarship.org. [Link]

• Clark, J. (n.d.). The Hydrolysis of Amides. Chemguide. [Link]

• Kulakov, I. V., et al. (2021). Study of the cyclization of N-hydroxy- and N-methoxy-N-(2-oxoalkyl)amides. ResearchGate. [Link]

• Khan, M. N. (2012). Mechanistic Investigation for the Acidic Hydrolysis of p-Methyl Benzyl-2-Theno Hydroxamic Acid. Hilaris Publisher. [Link]

• Asymmetric Synthesis. (n.d.). Amide Hydrolysis Using Acid Or Base. Master Organic Chemistry. [Link]

• Organic Synthesis. (n.d.). Hydrolysis of Amide. Organic-synthesis.com. [Link]

• ARKIVOC. (n.d.). A mild alkaline hydrolysis of N- and N,N-substituted amides and nitriles. Arkivoc. [Link]

• YouTube. (2019). mechanism of amide hydrolysis. YouTube. [Link]

Sources

• 1. chemguide.co.uk [chemguide.co.uk]
• 2. hilarispublisher.com [hilarispublisher.com]
• 3. youtube.com [youtube.com]
• 4. arkat-usa.org [arkat-usa.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Purification of N-Cyclohexyl-2-methoxybenzamide

[1]

Case ID: PUR-2024-001 Subject: Separation of o-Anisic Acid Impurity from N-Cyclohexyl-2-methoxybenzamide Status: Open Assigned Scientist: Dr. A. Vance, Senior Application Scientist[1]

Executive Summary

Welcome to the Technical Support Center. You are likely encountering difficulty removing unreacted o-anisic acid (2-methoxybenzoic acid) from your target amide, N-cyclohexyl-2-methoxybenzamide.[1] This is a common challenge in amide coupling reactions.

The separation relies on the significant difference in acidity between the two species. o-Anisic acid has a pKa of approximately 4.09 , whereas the amide proton is non-acidic (pKa > 15) under standard conditions.[1] This guide provides three tiered protocols—Extraction, Chromatography, and Crystallization—to resolve this impurity.

Module 1: Liquid-Liquid Extraction (The "Workhorse" Method)

User Question: "I performed a standard workup, but the acid impurity persists in the NMR. How do I remove it without losing my product?"

Technical Diagnosis: The partition coefficient (

) of o-anisic acid in organic solvents (DCM or EtOAc) is high.[1] If the aqueous wash is not sufficiently basic (pH > 6), the acid remains protonated and stays in the organic layer with your amide.

The Fix: The "pH Swing" Protocol We utilize the pKa difference. By adjusting the aqueous phase to pH ~9-10 (using saturated NaHCO₃), we deprotonate the o-anisic acid into its water-soluble carboxylate salt (o-methoxybenzoate), forcing it into the aqueous layer.[1]

Step-by-Step Protocol

• Dissolution: Dissolve the crude mixture in Dichloromethane (DCM) or Ethyl Acetate (EtOAc) .[1]

  • Note: DCM is preferred if the amide is very lipophilic, as it reduces emulsion formation compared to EtOAc.

• The Basic Wash (Critical Step):

  • Wash the organic layer 2x with saturated aqueous NaHCO₃ .

  • Why? Saturated NaHCO₃ (pH ~8.5-9) is basic enough to deprotonate o-anisic acid (pKa 4.[1]09) but mild enough to prevent hydrolysis of the amide bond.

• The Brine Break:

  • Wash the organic layer 1x with saturated brine (NaCl).[1]

  • Why? Cyclohexyl groups are hydrophobic and prone to emulsions. Brine increases the ionic strength of the aqueous layer, forcing a clean phase separation.

• Drying & Concentration:

  • Dry over anhydrous Na₂SO₄, filter, and concentrate.

Data Verification Table: Expected Phase Distribution

Species	State at pH 2 (Acid Wash)	State at pH 9 (Bicarb Wash)	Location (pH 9 Wash)
Target Amide	Neutral	Neutral	Organic Layer
o-Anisic Acid	Neutral (Protonated)	Anionic (Deprotonated)	Aqueous Layer

Workflow Visualization

Caption: Logical flow of the acid-base extraction process targeting the pKa difference.[1]

Module 2: Chromatographic Purification (The "Polishing" Step)[1]

User Question: "The acid is streaking on my TLC plate and co-eluting with the amide. How do I separate them on a column?"

Technical Diagnosis: Carboxylic acids interact strongly with the silanol groups on silica gel, causing "tailing" or streaking. This broadens the peak/spot, causing it to overlap with the amide.

The Fix: Acid-Modified Mobile Phase You must suppress the ionization of the o-anisic acid on the silica to make it behave as a distinct, tight band.[1]

Troubleshooting Guide

• Standard Phase: Normal Phase Silica (SiO₂).[1]

• Mobile Phase Modifier: Add 1% Acetic Acid to your eluent (e.g., Hexane/Ethyl Acetate + 1% AcOH).

  • Mechanism:[2][3] The acetic acid keeps the o-anisic acid fully protonated.[1] This prevents it from dragging on the basic sites of the silica, sharpening the peak and usually increasing its Rf value slightly, allowing separation from the amide.

• Alternative: If the acid still co-elutes, switch to a DCM/Methanol gradient (0-5% MeOH in DCM).[1] The cyclohexyl amide is highly soluble in DCM, while the acid polarity shift in MeOH is distinct.

Module 3: Crystallization (The Scalable Solution)

User Question: "I have 50 grams of material. Chromatography is too expensive. Can I crystallize it?"

Technical Diagnosis: N-cyclohexyl-2-methoxybenzamide is a lipophilic solid.[1] o-Anisic acid is also a solid but has different solubility in non-polar solvents.[1]

The Fix: Solvent/Anti-Solvent Precipitation We utilize the high solubility of the amide in hot esters/alcohols and its poor solubility in alkanes.

Suggested Protocol

• Dissolve: Dissolve the crude solid in the minimum amount of hot Ethyl Acetate (approx. 60-70°C).

• Precipitate: Slowly add Heptane or Hexane (anti-solvent) dropwise while stirring until the solution turns slightly cloudy.

• Cool: Allow the mixture to cool to room temperature, then place in an ice bath (0-4°C).

• Filter: The amide should crystallize out. The o-anisic acid (which is often more soluble in the mother liquor mix at low concentrations) will remain in the filtrate.[1]

  • Checkpoint: Wash the filter cake with cold 1:3 EtOAc:Heptane.

Module 4: Analytical Troubleshooting

User Question: "I see a small peak at 2.1 minutes on HPLC. Is this the acid?"

Technical Diagnosis: o-Anisic acid has a distinct UV profile due to the electron-donating methoxy group conjugated with the carboxylic acid.[1]

Identification Guide:

• UV Detection: Monitor at 254 nm and 280 nm .

  • o-Anisic acid has strong absorption at 280 nm (phenolic/anisole character).[1]

• HPLC Method: Use a standard C18 column with a Water/Acetonitrile gradient (+0.1% Formic Acid).[1]

  • Retention: The acid (polar) will elute earlier than the amide (non-polar cyclohexyl group).[1]

  • Ghost Peaks: If you see a broad, tailing peak early in the run, that is the acid.

Decision Logic Tree

Use this diagram to determine the correct purification route for your specific situation.

Caption: Decision matrix for selecting the optimal purification strategy based on scale and initial purity.

References

• PubChem. 2-Methoxybenzoic acid (o-Anisic acid) Compound Summary. National Library of Medicine. [Link]

• Armarego, W. L. F., & Chai, C. L. L. Purification of Laboratory Chemicals. Butterworth-Heinemann.[1] (Standard reference for pKa and general purification logic). [Link]

• Vertex AI Search. Synthesis and Purification of Amides from Carboxylic Acids. (Contextual verification of amide stability and extraction protocols). [Link]

Sources

• 1. N-cyclohexyl-4-[(2-methoxyphenyl)-methylsulfamoyl]benzamide | C21H26N2O4S | CID 4785326 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. US3055909A - Preparation of n-cyclohexyl-2-benzothiazole sulfenamide - Google Patents [patents.google.com]
• 3. CN106316981A - Preparation method of N-cyclohexyl-2-benzothiazolesulfenamide - Google Patents [patents.google.com]

Technical Support Center: Optimization of N-Cyclohexyl-2-methoxybenzamide Synthesis

Status: Active Ticket ID: CHEM-SUP-2024-08 Subject: Minimizing Side Products & Process Optimization Assigned Specialist: Senior Application Scientist, Process Chemistry Division

Introduction: Welcome to the Bench

You have reached the technical support hub for amide coupling optimization. You are likely experiencing yield loss or purity issues in the synthesis of

-cyclohexyl-2-methoxybenzamide .

This transformation involves the coupling of 2-methoxybenzoic acid (or its acid chloride) with cyclohexylamine . While seemingly trivial, the ortho-methoxy substituent introduces specific steric and electronic challenges that, if ignored, lead to predictable failure modes: hydrolysis,

-acylurea rearrangement, and difficult-to-remove impurities.

This guide treats your synthesis as a system. Below are the protocols to debug that system.

Module 1: The Acid Chloride Pathway (High Yield / Scale-Up)

Context: You are converting 2-methoxybenzoic acid to the acid chloride using thionyl chloride (

) or oxalyl chloride, then reacting with cyclohexylamine.

Common Failure Mode: The "Sulfur" Spike

Symptom: The product has a pungent odor or shows unexpected peaks in LC-MS corresponding to sulfinamides. Root Cause: Incomplete removal of thionyl chloride before amine addition. Cyclohexylamine reacts faster with residual

than with the bulky 2-methoxybenzoyl chloride.

Protocol 1.1: The Azeotropic "Dry-Down"

To be performed strictly under inert atmosphere (

or Ar).

• Activation: Reflux 2-methoxybenzoic acid with excess

  (1.5 equiv) and a catalytic drop of DMF.

• The Critical Step: Once conversion is complete (check by TLC/NMR), do not just evaporate .

  • Add Toluene (co-solvent).

  • Rotary evaporate to dryness.

  • Repeat 3x. This azeotropically removes trace

    and HCl.

• Coupling: Dissolve the resulting acid chloride in dry DCM. Add TEA (Triethylamine, 2.0 equiv) before adding cyclohexylamine to scavenge the generated HCl immediately.

Troubleshooting Matrix: Acid Chloride Route

Symptom	Probable Cause	Corrective Action
Low Yield (<50%)	Hydrolysis of acid chloride	Ensure glassware is oven-dried. Use a drying tube. Check solvent water content (Karl Fischer).
Precipitate in Organic Layer	Amine Hydrochloride Salt	The reaction generates HCl. If you lack sufficient base (TEA/DIPEA), cyclohexylamine precipitates as a salt and stops reacting. Add more base.
Product is Purple/Dark	Oxidation of Anisole Ring	Rare, but possible if using harsh Lewis acids. Stick to Thionyl Chloride/Oxalyl Chloride. Avoid .

Module 2: The Direct Coupling Pathway (Medicinal Chemistry)

Context: You are using carbodiimides (DCC/EDC) or uronium reagents (HATU) to couple the acid and amine directly.

The "Ortho-Effect" Trap

Mechanism: The 2-methoxy group creates steric bulk near the carbonyl carbon. Simultaneously, cyclohexylamine is a secondary alkyl amine (moderately bulky). Consequence: The nucleophilic attack of the amine is slow .[1][2] The Risk: If the amine attack is slower than the rearrangement of the active intermediate (

-acylisourea), you will form the thermodynamically stable, unreactive -acylurea side product.[3] This is the "death" of the reaction.

Protocol 2.1: Preventing -Acylurea Formation

Standard: EDC/HOBt Coupling

• Activation: Dissolve 2-methoxybenzoic acid (1.0 equiv) in DCM or DMF.

• Add Additive: Add HOBt (Hydroxybenzotriazole) or HOAt (1.1 equiv).

  • Why? HOBt intercepts the

    -acylisourea to form an "active ester."[3] This ester is less prone to rearrangement but highly reactive toward the amine.

• Add Coupling Agent: Add EDC

  HCl (1.2 equiv). Stir for 15 mins.

• Add Amine: Add cyclohexylamine (1.1 equiv).

• Time: Allow to react for 12–24 hours due to steric hindrance.

Visualizing the Failure Mode

Figure 1: The competition between product formation and the N-acylurea "dead end." The ortho-methoxy group slows the green path, increasing the risk of the red path.

Module 3: Purification & Isolation (The Cleanup)

Context: The reaction is done. You have a crude mixture containing the product, unreacted amine, unreacted acid, and coupling byproducts.

The "Switchable" Wash Protocol

Since your product is a neutral amide (stable to mild acid/base) and your impurities are acidic (benzoic acid) and basic (cyclohexylamine), you can use Liquid-Liquid Extraction (LLE) to purify without a column.

Protocol 3.1: The Separation Workflow

• Dilution: Dilute reaction mixture with Ethyl Acetate (EtOAc) . (DCM is prone to emulsions; EtOAc is safer here).

• Acid Wash (Removes Amine):

  • Wash organic layer with 1M HCl (2x).

  • Chemistry: Cyclohexylamine (

    ) becomes protonated (Cyclohexylammonium chloride) and moves to the water layer. The amide remains in EtOAc.

• Base Wash (Removes Acid):

  • Wash organic layer with Saturated

    (2x).

  • Chemistry: Unreacted 2-methoxybenzoic acid (

    ) becomes deprotonated (Sodium benzoate) and moves to the water layer.

• Drying: Wash with Brine (sat. NaCl), dry over

  , and concentrate.

Decision Logic: Purification Strategy

Figure 2: Logical flow for the purification of the crude reaction mixture.

Frequently Asked Questions (FAQs)

Q: I used DCC and I have a white solid that won't dissolve in my workup. What is it? A: That is likely Dicyclohexylurea (DCU) . It is the byproduct of DCC. It is notoriously insoluble.

• Fix: Cool the reaction mixture to 0°C to precipitate more of it, then filter it off before doing your liquid-liquid extraction. Alternatively, switch to EDC

  HCl , which forms a water-soluble urea byproduct that washes away in the aqueous layer.

Q: My LC-MS shows a mass of [M+18] or [M+Na]. Is this a side product? A: Not necessarily. Amides often fly as sodium adducts ([M+23]) or form clusters. However, if you see a mass corresponding to Dimerization (symmetric anhydride), it means you used too little amine. Ensure you have at least 1.1 equivalents of cyclohexylamine.

Q: Can I use PyBOP or HATU instead of DCC? A: Yes, and for sterically hindered substrates like o-methoxybenzoic acid, HATU is superior.

• Warning: HATU byproducts are difficult to remove without column chromatography. Only use HATU if the standard EDC/HOBt method fails or yields are low.

References

• Valeur, E., & Bradley, M. (2009). Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews, 38(2), 606-631. Link

• Montalbetti, C. A., & Falque, V. (2005). Amide bond formation and peptide coupling.[1][2][4] Tetrahedron, 61(46), 10827-10852. Link

• Clayden, J., Greeves, N., & Warren, S. (2012). Organic Chemistry (2nd ed.). Oxford University Press.

• PubChem. (n.d.). N-cyclohexyl-2-methoxybenzamide Compound Summary. Link

Sources

• 1. chimia.ch [chimia.ch]
• 2. researchgate.net [researchgate.net]
• 3. peptide.com [peptide.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]

stability of N-cyclohexyl-2-methoxybenzamide in aqueous solution

Technical Support Center: N-Cyclohexyl-2-methoxybenzamide Stability Guide

Case ID: STAB-NC2MB-001 Subject: Stability Profile, Solubility Troubleshooting, and Degradation Pathways in Aqueous Media Status: Resolved / Knowledge Base Article

Executive Summary: The "Stability" vs. "Solubility" Trap

User Query: "I prepared a 10 mM stock in DMSO, diluted it into PBS (pH 7.4), and after 24 hours, I see a loss of compound peak area on HPLC. Is the amide bond hydrolyzing?"

Technical Diagnosis: It is highly improbable that N-cyclohexyl-2-methoxybenzamide is hydrolyzing at neutral pH and room temperature. The amide bond, particularly in ortho-substituted benzamides, is kinetically robust.

The issue is almost certainly precipitation (micro-crystallization) due to the "crash-out" effect when diluting a lipophilic stock into an aqueous buffer. The ortho-methoxy group and cyclohexyl ring significantly increase lipophilicity (LogP ~2.7–3.0), drastically limiting aqueous solubility.

Critical Troubleshooting: Is it Degradation or Precipitation?

Before assuming chemical instability, you must rule out physical instability. Use this decision matrix to diagnose your issue.

Figure 1: Diagnostic workflow for differentiating between solubility issues (precipitation), surface adsorption, and true chemical degradation.

Chemical Stability Profile

The Ortho-Effect (Steric Shielding)

Unlike a standard benzamide, N-cyclohexyl-2-methoxybenzamide possesses a methoxy group at the ortho position (C2) of the benzene ring. This confers superior stability against hydrolysis through two mechanisms:

• Steric Hindrance: The bulky methoxy group physically blocks the approach of water/hydroxide ions to the carbonyl carbon.

• Electronic Resonance: The amide bond resonance is stabilized, making the carbonyl carbon less electrophilic.

Hydrolysis Pathways

Degradation requires extreme conditions (e.g., pH < 2 or pH > 10 and elevated temperatures).

• Acidic Hydrolysis: Protonation of the carbonyl oxygen, followed by nucleophilic attack by water.

• Basic Hydrolysis: Direct nucleophilic attack by hydroxide ion (

  ) on the carbonyl carbon.

Degradation Products:

• 2-Methoxybenzoic acid (Acidic fragment)

• Cyclohexylamine (Amine fragment)

Figure 2: Hydrolysis pathway. Note that the transition state formation is the rate-limiting step, significantly slowed by the ortho-methoxy substituent.

Experimental Protocols

Protocol A: Solubility Optimization (Preventing Crash-Out)

Use this protocol if you diagnosed "Precipitation" in Section 2.

Objective: Maintain N-cyclohexyl-2-methoxybenzamide in solution for biological assays.

Parameter	Recommendation	Reason
Stock Solvent	DMSO (Dimethyl sulfoxide)	High solubility (>50 mM). Avoid Ethanol if possible (evaporation issues).
Max Aqueous Conc.	< 50 µM (estimated)	Lipophilicity limits solubility in pure buffer.
Co-solvent	0.5% - 1.0% DMSO (final)	Essential to keep the compound solubilized in aqueous media.
Surfactant	0.01% Tween-80 or Pluronic F-127	Prevents micro-aggregates and surface adsorption.
Mixing Order	"Add Buffer to Stock"	INCORRECT. This causes immediate precipitation.
Correct Mixing	"Add Stock to Buffer"	Add DMSO stock slowly to rapidly stirring buffer (vortexing) to disperse.

Protocol B: Forced Degradation Study (Stress Testing)

Use this protocol to validate stability for regulatory purposes (ICH Q1A equivalent).

Objective: Prove the stability of the amide bond and identify retention times of degradants.

Materials:

• 1 mg/mL Stock Solution in Acetonitrile (ACN).[1]

• 0.1 M HCl (Acid), 0.1 M NaOH (Base), 3% H2O2 (Oxidative).

Procedure:

• Acid Stress: Mix 1 mL Stock + 1 mL 0.1 M HCl. Incubate at 60°C for 4 hours.

• Base Stress: Mix 1 mL Stock + 1 mL 0.1 M NaOH. Incubate at 60°C for 4 hours.

• Oxidative Stress: Mix 1 mL Stock + 1 mL 3% H2O2. Incubate at Room Temp for 24 hours.

• Control: Mix 1 mL Stock + 1 mL Water. Store at 4°C.

• Analysis: Neutralize acid/base samples, dilute 1:1 with Mobile Phase, and inject on HPLC.

Expected Results:

• Neutral/Oxidative: < 2% degradation.

• Acid/Base (60°C): 5–15% degradation (appearance of 2-methoxybenzoic acid peak). Note: If <5% degradation occurs, this confirms the high stability conferred by the ortho-methoxy group.

Analytical Method (HPLC Conditions)

To accurately monitor stability, you must separate the parent from the potential hydrolysis product (2-methoxybenzoic acid).

• Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 3.5 µm, 4.6 x 100 mm).

• Mobile Phase A: Water + 0.1% Formic Acid.

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

• Gradient: 5% B to 95% B over 10 minutes.

• Detection: UV at 254 nm (Aromatic ring) or 280 nm.

• Retention Order:

  • Cyclohexylamine (elutes in void volume/early, low UV absorbance).

  • 2-Methoxybenzoic acid (intermediate retention, acidic).

  • N-cyclohexyl-2-methoxybenzamide (late eluting, highly lipophilic).

References

• International Council for Harmonisation (ICH). Stability Testing of New Drug Substances and Products Q1A(R2).[2][3][4] (2003).[3][4][5] Defines stress testing and stability protocols.

• S. Patai. The Chemistry of Amides. Interscience Publishers (1970). Foundational text on amide hydrolysis mechanisms and steric effects.

• BenchChem. Assessing and improving the stability of N-cyclohexyl-2-phenoxybenzamide. (Analogous structure stability data).

• Somogyi, L.Hydrolysis of N-substituted benzamides: Electronic and steric effects. (General reference for ortho-substitution retarding hydrolysis).

Disclaimer: This guide is for research purposes only. Always consult the specific Safety Data Sheet (SDS) for N-cyclohexyl-2-methoxybenzamide before handling.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. ICH Q1A(R2) Stability Testing of new drugs and products (Revised guideline) - ECA Academy [gmp-compliance.org]
• 3. youtube.com [youtube.com]
• 4. ICH Q1A (R2) Stability testing of new drug substances and drug products - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 5. ikev.org [ikev.org]

Technical Support Center: Overcoming Steric Hindrance in 2-Methoxybenzamide Coupling

Topic: Overcoming Steric Hindrance in 2-Methoxybenzamide Coupling Reactions Role: Senior Application Scientist Audience: Researchers, Scientists, Drug Development Professionals

Introduction: The Ortho-Methoxy Challenge

Welcome to the Technical Support Center. You are likely here because a standard EDC/NHS or HBTU coupling failed to yield your target 2-methoxybenzamide.

The synthesis of 2-methoxybenzamides presents a classic "perfect storm" of physical organic chemistry challenges. The ortho-methoxy group exerts a dual inhibitory effect:

• Steric Blockade: It physically shields the carbonyl carbon, preventing nucleophilic attack by the amine.

• Electronic Repulsion: The oxygen lone pairs on the methoxy group can create electrostatic repulsion against the incoming nucleophile and the leaving group of the active ester.

This guide moves beyond basic textbook protocols to provide industrial-grade solutions for these difficult couplings.

Module 1: Reagent Selection (The Engine)

Q1: Standard EDC/HOBt coupling failed. Why is this happening, and what is the immediate alternative?

A: EDC/HOBt relies on the formation of an active ester that is moderately reactive. In ortho-substituted systems, the rate of nucleophilic attack on this ester is slower than the rate of hydrolysis or N-acylurea rearrangement (a common dead-end side reaction).

Recommendation: Switch to T3P (Propanephosphonic acid anhydride) .[1]

• Why: T3P acts as a kinetic powerhouse. It forms a highly reactive mixed anhydride in situ.[2] Unlike HATU, which is bulky, the T3P active species is relatively compact. Furthermore, T3P reactions are typically cleaner because the byproducts are water-soluble, simplifying the workup of your hindered product [1, 2].[3]

Q2: When should I use HATU vs. Acid Chlorides?

Use the following decision matrix based on your specific substrate's sensitivity and steric profile.

Technical Insight: HATU is generally superior to HBTU because the 7-azabenzotriazole (HOAt) moiety provides "anchimeric assistance" (neighboring group participation) via the pyridine nitrogen, which helps stabilize the transition state and accelerates the reaction despite steric bulk [3].

Visual Guide: Reagent Decision Tree

Figure 1: Decision matrix for selecting the optimal coupling reagent based on nucleophile reactivity and substrate sensitivity.

Module 2: Reaction Optimization (The Conditions)

Q3: My HATU reaction stalled at 50% conversion. Should I add more reagent?

A: Adding more HATU often leads to guanidinylation of the amine (a permanent side reaction) rather than product formation.

Troubleshooting Protocol:

• Change the Base: Switch from DIPEA (Diisopropylethylamine) to 2,4,6-Collidine or N-Methylmorpholine (NMM) . Collidine is a weaker base but less sterically hindered than DIPEA, allowing it to better deprotonate the active species in crowded environments.

• Add HOAt: Supplement the reaction with 0.5–1.0 equivalents of free HOAt. This increases the concentration of the activated ester.

• Microwave Irradiation: If thermal stability permits, heat the reaction to 60–80°C. Steric hindrance is a kinetic barrier; thermal energy helps overcome the activation energy.

Q4: The acid chloride route yielded a purple/black tar. What went wrong?

A: 2-Methoxybenzoic acids are electron-rich. Reacting them with Thionyl Chloride (

) at reflux can cause demethylation (cleavage of the methoxy ether) or Friedel-Crafts-type polymerization.

Correct Protocol:

• Reagent: Use Oxalyl Chloride (

  ) with a catalytic amount of DMF in DCM at 0°C.

• Mechanism: This generates the Vilsmeier-Haack intermediate, which gently converts the acid to the acid chloride without the harsh acidity of refluxing thionyl chloride.

• Ghosez’s Reagent: For extremely sensitive substrates, use Ghosez’s Reagent (1-Chloro-N,N,2-trimethyl-1-propenylamine) to generate the acid chloride under neutral conditions [4].

Module 3: Advanced Methodologies (The Workarounds)

Q5: Are there "Green" or catalytic alternatives for this hindered coupling?

A: Yes. If you are avoiding expensive peptide coupling reagents, consider Acyl Fluorides .

Protocol (TFFH/Cyanuric Fluoride): Acyl fluorides are more stable to hydrolysis than acid chlorides but highly reactive toward amines. They are particularly effective for sterically hindered systems because the small size of the fluorine atom minimizes additional steric bulk during the tetrahedral transition state [5].

• Reagent: TFFH (Tetramethylfluoroformamidinium hexafluorophosphate).[4]

• Conditions: DCM, DIPEA, Room Temperature.

Comparison of Coupling Efficiency

Method	Steric Tolerance	Epimerization Risk	Workup Difficulty	Cost
EDC/HOBt	Low	Low	Moderate	Low
HATU/HOAt	High	Low-Moderate	Difficult (remove urea)	High
T3P	Very High	Very Low	Easy (Water soluble)	Moderate
Acid Chloride	High	High (if base is strong)	Moderate	Low
Acyl Fluoride	High	Low	Moderate	High

Module 4: Purification & Analysis

Q6: How do I remove unreacted 2-methoxybenzoic acid from the product?

A: The ortho-methoxy group increases the pKa of the acid (making it less acidic) compared to unsubstituted benzoic acid, making it harder to wash out with weak bases like bicarbonate.

Purification Protocol:

• Aggressive Wash: Use 1M NaOH (if your product is stable to base) or 10%

  instead of saturated .

• Scavenger Resins: If chromatography is difficult, add a polymer-supported amine (e.g., Trisamine resin) to the reaction mixture 2 hours before workup. This will covalently bind unreacted acid chlorides or active esters.

Visual Guide: Mechanism of T3P Activation

Figure 2: The T3P activation pathway minimizes steric bulk in the transition state and produces water-soluble byproducts.

References

• Bachem. (2024). Efficient Peptide Synthesis: A Guide to Coupling Reagents & Additives.Link

• Curia (RxWeb). (2024). Understanding T3P® from start to finish.[1][3]Link

• Sigma-Aldrich. (2024). Peptide Coupling Reagents Guide.Link

• Organic Chemistry Portal. (2004).[5] Conversion of Hindered Carboxylic Acids to Amides.[5]Link

• Royal Society of Chemistry. (2013).[6] A protocol for amide bond formation with electron deficient amines and sterically hindered substrates.[7]Link

Sources

• 1. youtube.com [youtube.com]
• 2. merckmillipore.com [merckmillipore.com]
• 3. pub-mediabox-storage.rxweb-prd.com [pub-mediabox-storage.rxweb-prd.com]
• 4. bachem.com [bachem.com]
• 5. A Convenient Method for the Conversion of Hindered Carboxylic Acids to N-Methoxy-N-methyl (Weinreb) Amides [organic-chemistry.org]
• 6. researchgate.net [researchgate.net]
• 7. A protocol for amide bond formation with electron deficient amines and sterically hindered substrates - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]

Reference Data & Comparative Studies

1H NMR Spectrum Analysis of N-Cyclohexyl-2-methoxybenzamide: A Comparative Technical Guide

Executive Summary

N-cyclohexyl-2-methoxybenzamide represents a classic lipophilic amide scaffold frequently encountered in medicinal chemistry (e.g., as a fragment in antipsychotics or kinase inhibitors). Its analysis presents specific challenges: the ortho-substituent effect , amide rotamers , and solvent-dependent hydrogen bonding .

This guide moves beyond basic peak listing. We compare the spectral performance of this compound across two critical variables: Solvent Systems (CDCl₃ vs. DMSO-d₆) and Regioisomerism (Ortho vs. Para) . These comparisons reveal the intramolecular hydrogen bonding dynamics and steric constraints essential for Structure-Activity Relationship (SAR) validation.

Part 1: Strategic Framework & Analysis Workflow

To ensure reproducibility, the analysis must follow a logic-gated workflow. This prevents misassignment of the labile amide proton and the complex cyclohexyl multiplets.

Diagram 1: Analytical Logic Flow

Caption: Step-by-step decision tree for validating benzamide structures via NMR.

Part 2: Experimental Protocol (Self-Validating System)

The following protocol minimizes concentration-dependent shifts (dimerization) and ensures resolution of the cyclohexyl multiplets.

Sample Preparation

• Concentration: 10–15 mg of analyte in 0.6 mL solvent.

  • Why: High concentrations (>20 mg/mL) in CDCl₃ cause amide stacking, shifting the NH peak downfield and broadening aromatic signals.

• Filtration: Filter through a 0.45 µm PTFE syringe filter into the NMR tube.

  • Why: Removes suspended solids that cause magnetic field inhomogeneity (shimming issues).

Acquisition Parameters (400 MHz or higher)

• Pulse Sequence: Standard zg30 (30° pulse angle).

• Relaxation Delay (D1): Set to 2.0 seconds (minimum).

  • Reasoning: The ortho-methoxy protons and amide NH have different T1 relaxation times. A short D1 leads to integration errors (under-estimating the methoxy singlet).

• Scans (NS): 16 (Routine) or 64 (High-Res for coupling constants).

• Temperature: 298 K (25°C).

Part 3: Comparative Analysis – Solvent Systems

The choice of solvent is the single most significant variable in analyzing benzamides. The interaction between the solvent and the amide proton (

) dictates the spectral appearance.

Table 1: Chemical Shift Comparison (CDCl₃ vs. DMSO-d₆)

Proton Group	Multiplicity	(ppm) in CDCl₃	(ppm) in DMSO-d₆	(Solvent Shift)
Amide NH	Broad Doublet	7.60 – 7.80 *	8.00 – 8.20	+0.4 to +0.6
Ar-H6 (Ortho to C=O)	dd	8.15 – 8.25	7.60 – 7.70	-0.55 (Shielding)
Ar-H4 (Para to OMe)	td	7.35 – 7.45	7.40 – 7.50	Minimal
Ar-H5 (Meta to OMe)	td	7.00 – 7.10	7.00 – 7.10	Minimal
Ar-H3 (Ortho to OMe)	d	6.90 – 7.00	7.05 – 7.15	+0.15
Methoxy (-OCH₃)	Singlet	3.90 – 4.00	3.85 – 3.90	-0.10
Cyclohexyl (N-CH)	Multiplet	3.95 – 4.05	3.70 – 3.80	-0.25
Cyclohexyl (CH₂)	Multiplets	1.10 – 2.10	1.10 – 1.90	Minimal

*Note: In CDCl₃, the NH signal is highly variable due to concentration and water content. In dilute, dry CDCl₃, it may appear upfield (approx 6.0-6.5 ppm) but often shifts downfield (7.6+) if intramolecular H-bonding with the ortho-methoxy group occurs.

Mechanistic Insight: The "Ortho" Hydrogen Bond

• In CDCl₃: The ortho-methoxy group can act as an intramolecular hydrogen bond acceptor for the amide NH. This locks the conformation, often deshielding the NH proton more than a typical para-isomer would. However, steric clash between the carbonyl and the methoxy group often twists the ring, complicating this effect.

• In DMSO-d₆: DMSO is a strong H-bond acceptor. It disrupts the weak intramolecular H-bond and forms a strong intermolecular bond with the NH. This results in a sharp, well-resolved doublet (coupling to the cyclohexyl CH), making DMSO the superior solvent for confirming the amide connectivity.

Part 4: Comparative Analysis – Regioisomerism (Ortho vs. Para)

Distinguishing the 2-methoxy (ortho) isomer from the 4-methoxy (para) isomer is a common quality control requirement. The aromatic splitting patterns are distinct and diagnostic.

Diagram 2: Aromatic Splitting Logic (Ortho-Substitution)

Caption: Visualizing the ABCD spin system of the 2-methoxybenzamide ring.

Comparative Table: Ortho vs. Para Isomers

Feature	N-cyclohexyl-2 -methoxybenzamide (Ortho)	N-cyclohexyl-4 -methoxybenzamide (Para)
Symmetry	Asymmetric (4 distinct Ar protons)	Symmetric (2 distinct Ar environments)
Splitting Pattern	ABCD / ABMX (dd, td, td, d)	AA'BB' (Two doublets/roofed doublets)
H6 Shift	~8.2 ppm (Deshielded by C=O)	~7.7 ppm (Less deshielded)
Methoxy Shift	~3.9 ppm	~3.8 ppm
Amide NH (CDCl₃)	Sharp or Broad (Intramolecular H-bond possible)	Broad (Intermolecular exchange only)

Key Diagnostic: Look for the "Roofed" AA'BB' system. If you see two doublets integrating to 2H each, it is the para isomer. If you see four distinct 1H signals with a very downfield doublet of doublets (H6), it is the ortho isomer.

Part 5: Advanced Verification (2D NMR)

If 1D analysis remains ambiguous due to overlapping cyclohexyl and methoxy signals, use 1H-1H COSY (Correlation Spectroscopy) .

• The Amide-Cyclohexyl Connection: In DMSO-d₆, the Amide NH (~8.1 ppm) will show a clear cross-peak with the Cyclohexyl N-CH (~3.8 ppm). This confirms the amide bond is intact.

• The Ortho-Coupling: The downfield H6 (~8.2 ppm) will correlate with H5 (~7.1 ppm), but not with the Methoxy group.

• NOESY (Nuclear Overhauser Effect): In the ortho isomer, irradiating the Methoxy signal (~3.9 ppm) will show a spatial correlation (NOE enhancement) to the H3 aromatic proton (~6.9 ppm) and potentially the Amide NH (if H-bonded).

References

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds (7th ed.). John Wiley & Sons.[1][2][3][4] (Authoritative text on substituent additivity rules and coupling constants).

• Abraham, R. J., et al. (2006).[1] "1H chemical shifts in NMR: Part 23, the effect of dimethyl sulphoxide versus chloroform solvent on 1H chemical shifts." Magnetic Resonance in Chemistry.

• SDBS Database. (National Institute of Advanced Industrial Science and Technology). Spectral Database for Organic Compounds. (Used for verifying general benzamide shift patterns).

• Reich, H. J. (University of Wisconsin). "Structure Determination Using NMR." (Excellent resource for solvent effects and H-bonding in amides).[5]

Sources

• 1. 1H chemical shifts in NMR: Part 23, the effect of dimethyl sulphoxide versus chloroform solvent on 1H chemical shifts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. spectrabase.com [spectrabase.com]
• 3. N-Cyclohexylbenzamide | C13H17NO | CID 15657 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. modgraph.co.uk [modgraph.co.uk]
• 5. researchgate.net [researchgate.net]

A Comparative Guide to the Infrared Spectroscopy of N-cyclohexyl-2-methoxybenzamide

This guide provides an in-depth analysis of the characteristic Fourier-Transform Infrared (FTIR) absorption bands of N-cyclohexyl-2-methoxybenzamide. Designed for researchers and professionals in drug development and chemical synthesis, this document offers a comparative framework for structural elucidation. By dissecting the molecule's spectrum and contrasting it with relevant alternatives, we aim to provide a practical and scientifically rigorous resource for compound identification and verification.

Introduction: The Role of IR Spectroscopy in Structural Analysis

Infrared (IR) spectroscopy is an indispensable analytical technique that probes the vibrational modes of molecules. When a molecule absorbs infrared radiation, its bonds stretch, bend, and vibrate at specific frequencies. These absorption frequencies, measured in wavenumbers (cm⁻¹), are characteristic of the functional groups present within the molecule. For a multi-functional molecule like N-cyclohexyl-2-methoxybenzamide, the IR spectrum provides a unique "fingerprint," allowing for its identification and the confirmation of its successful synthesis. The technique is foundational in quality control and structural characterization, as it provides direct evidence for the presence of key chemical moieties.

Molecular Structure and Predicted Vibrational Modes

N-cyclohexyl-2-methoxybenzamide is a secondary amide containing a cyclohexyl group, a methoxy-substituted benzene ring, and the core amide linkage. Each of these components gives rise to distinct and identifiable absorption bands in the IR spectrum.

The primary functional groups to consider are:

• Secondary Amide (-CONH-): This group is defined by its N-H bond and carbonyl group (C=O).

• Aromatic Ring (ortho-substituted): The benzene ring possesses characteristic C=C and C-H bonds.

• Ether (-OCH₃): The methoxy group introduces specific C-O stretching vibrations.

• Cycloalkane (-C₆H₁₁): The saturated cyclohexyl ring contributes aliphatic C-H bond vibrations.

Below is a diagram illustrating the key functional groups within the N-cyclohexyl-2-methoxybenzamide structure.

Caption: Molecular structure of N-cyclohexyl-2-methoxybenzamide with key functional groups highlighted.

In-Depth Spectral Analysis of N-cyclohexyl-2-methoxybenzamide

The IR spectrum of N-cyclohexyl-2-methoxybenzamide can be logically divided into several key regions. The following table summarizes the expected absorption bands based on established group frequencies and data from analogous compounds.

Wavenumber Range (cm⁻¹)	Intensity	Vibrational Mode Assignment	Functional Group
~3300	Medium, Sharp	N-H Stretch	Secondary Amide
3100-3000	Medium-Weak	Aromatic C-H Stretch	Aromatic Ring
3000-2850	Strong	Aliphatic C-H Stretch (asymmetric & symmetric)	Cyclohexyl & Methoxy
~1640	Strong	C=O Stretch (Amide I Band)	Secondary Amide
~1540	Medium-Strong	N-H Bend + C-N Stretch (Amide II Band)	Secondary Amide
1600-1450	Medium-Weak	C=C Ring Stretches	Aromatic Ring
~1450	Medium	CH₂ Scissoring Bend	Cyclohexyl
~1240	Strong	Asymmetric Ar-O-C Stretch	Aryl Ether
~1040	Medium	Symmetric C-O-C Stretch	Aryl Ether
800-666	Medium, Broad	N-H Out-of-plane Bend (Wag)	Secondary Amide

The N-H and C-H Stretching Region (3500-2800 cm⁻¹)

This high-frequency region is dominated by X-H stretching vibrations.

• N-H Stretch: Secondary amides characteristically display a single, relatively sharp N-H stretching peak, expected around 3300 cm⁻¹.[1][2] This contrasts with primary amides, which show two N-H stretching bands (asymmetric and symmetric).[3] The presence of a single peak in this region is a strong indicator of a secondary amide.

• Aromatic C-H Stretch: Vibrations from the C-H bonds on the benzene ring typically appear as weaker bands just above 3000 cm⁻¹.[4]

• Aliphatic C-H Stretch: The most intense peaks in this region will be from the numerous C-H bonds of the cyclohexyl and methoxy groups. These are expected just below 3000 cm⁻¹, typically with a strong asymmetric stretch around 2930-2960 cm⁻¹ and a symmetric stretch near 2850 cm⁻¹.[5]

The Carbonyl and Amide II Region (1700-1500 cm⁻¹)

This region contains two of the most diagnostic peaks for a secondary amide.

• Amide I (C=O Stretch): A very strong and sharp absorption resulting from the carbonyl stretch is expected between 1680-1630 cm⁻¹.[1] Its exact position can be influenced by hydrogen bonding.

• Amide II (N-H Bend): A strong band typically appears between 1570-1515 cm⁻¹.[1][2] This band arises from a coupling of the N-H in-plane bending and C-N stretching vibrations. The combination of a strong Amide I peak and a nearby strong Amide II peak is a classic signature of a secondary amide.[1]

The Fingerprint Region (<1500 cm⁻¹)

This complex region contains a multitude of bending and stretching vibrations that are unique to the overall molecular structure.

• Aromatic C=C Stretches: A series of medium-to-weak bands between 1600 cm⁻¹ and 1450 cm⁻¹ confirms the presence of the benzene ring.

• Ether C-O Stretches: The aryl ether linkage is confirmed by two characteristic C-O stretching bands. Anisole, a similar structure, shows a strong, asymmetrical C-O-C stretch around 1250 cm⁻¹ and a symmetrical stretch near 1040 cm⁻¹.[6] These are key for confirming the methoxy substituent.

• Aliphatic C-H Bends: The scissoring vibration of the CH₂ groups in the cyclohexyl ring appears around 1450 cm⁻¹.[5]

• N-H Wag: A broad, medium-intensity band resulting from the out-of-plane N-H bend is often observed in the 800-666 cm⁻¹ range for secondary amides.[2]

Comparative Spectral Analysis

To fully appreciate the spectral features of N-cyclohexyl-2-methoxybenzamide, it is instructive to compare it with structurally related compounds.

Compound	Key Difference	Expected Spectral Change
N-Cyclohexylbenzamide [7]	Lacks the 2-methoxy group	Absence of the strong, characteristic aryl ether C-O stretches at ~1240 and ~1040 cm⁻¹.
2-Methoxybenzamide [8]	Primary amide (NH₂) instead of secondary (NHR)	Presence of two N-H stretching bands (~3350 & 3180 cm⁻¹) instead of one. The Amide II band position will differ.
Anisole [9]	Lacks the amide and cyclohexyl groups	Absence of all amide bands (N-H stretch, Amide I, Amide II) and aliphatic C-H stretches. Serves as a reference for the Ar-O-CH₃ vibrations.
Cyclohexylamine [10]	Primary amine, lacks aromatic ring and carbonyl	Shows two N-H stretches and lacks the Amide I and Amide II bands.[5] Useful reference for the cyclohexyl C-H stretches.

This comparative approach allows a researcher to systematically confirm each part of the molecule's structure. The absence of the ether bands would suggest a failed methoxy group incorporation, while the presence of two N-H stretches would indicate the starting material (2-methoxybenzamide) remains.

Experimental Protocol: Acquiring a High-Quality FTIR Spectrum

The following protocol outlines the standard procedure for obtaining an FTIR spectrum using a modern Attenuated Total Reflectance (ATR) accessory, which is ideal for solid powder samples due to its simplicity and reproducibility.

Workflow Diagram

Caption: Standard Operating Procedure for ATR-FTIR analysis of a solid sample.

Step-by-Step Methodology

• Instrument and Accessory Preparation: Power on the FTIR spectrometer and allow the source and detector to stabilize. Clean the surface of the ATR crystal (typically diamond or germanium) with a lint-free wipe soaked in a volatile solvent like isopropanol to remove any residue.

• Background Collection: With the clean, empty ATR accessory in place, collect a background spectrum. This critical step measures the absorbance of the ambient atmosphere (CO₂ and water vapor) and the ATR crystal itself. The instrument software will automatically subtract this background from the subsequent sample spectrum.

• Sample Application: Place a small amount (typically just enough to cover the crystal surface, ~1-2 mg) of the solid N-cyclohexyl-2-methoxybenzamide sample onto the center of the ATR crystal.

• Pressure Application: Lower the instrument's pressure arm until it makes firm and consistent contact with the solid sample. Applying pressure is crucial for ensuring good optical contact between the sample and the ATR crystal, which is necessary for a high-quality spectrum.

• Sample Spectrum Collection: Initiate the sample scan. A typical acquisition consists of co-adding 16 or 32 scans at a resolution of 4 cm⁻¹ over a range of 4000 to 400 cm⁻¹.

• Data Processing and Analysis: After collection, the resulting spectrum should be processed. An ATR correction algorithm is often applied to account for the wavelength-dependent depth of penetration of the IR beam. A baseline correction may also be necessary to level the spectrum for easier peak identification.

• Cleaning: After analysis, retract the pressure arm, and carefully clean the sample off the ATR crystal using isopropanol and a lint-free wipe.

Conclusion

The infrared spectrum of N-cyclohexyl-2-methoxybenzamide is rich with information, providing clear, diagnostic evidence for each of its constituent functional groups. The key identifying features are the trio of secondary amide bands (a single N-H stretch ~3300 cm⁻¹, a strong Amide I C=O stretch ~1640 cm⁻¹, and a strong Amide II N-H bend ~1540 cm⁻¹), supplemented by strong aliphatic C-H stretches below 3000 cm⁻¹ and the characteristic aryl ether C-O stretches in the fingerprint region. By following a systematic approach to spectral interpretation and comparison with logical alternatives, researchers can confidently verify the structure and purity of this compound.

References

• Bartleby.com. (n.d.). IR Spectrum Of Anisole. Retrieved from [Link]

• WebQC.Org. (n.d.). Cyclohexylamine (C6H13N) properties. Retrieved from [Link]

• Pearson. (n.d.). The IR spectrum for anisole contains two C―O stretching bands in.... Retrieved from [Link]

• ResearchGate. (n.d.). FT-IR spectra of control and treated anisole. Retrieved from [Link]

• St. Paul's Cathedral Mission College. (n.d.). INFRARED SPECTROSCOPY. Retrieved from [Link]

• National Institute of Standards and Technology. (n.d.). N-Cyclohexylbenzamide. In NIST Chemistry WebBook. Retrieved from [Link]

• National Institute of Standards and Technology. (n.d.). 2-Methoxybenzamide. In NIST Chemistry WebBook. Retrieved from [Link]

• National Institute of Standards and Technology. (n.d.). Cyclohexylamine. In NIST Chemistry WebBook. Retrieved from [Link]

• National Institute of Standards and Technology. (n.d.). Anisole. In NIST Chemistry WebBook. Retrieved from [Link]

• Smith, B. C. (2020). Organic Nitrogen Compounds, VII: Amides—The Rest of the Story. Spectroscopy, 35(1), 22-26. Retrieved from [Link]

• University of California, Davis. (n.d.). IR: amines. In Chem LibreTexts. Retrieved from [Link]

• PubChem. (n.d.). N-Cyclohexylbenzamide. Retrieved from [Link]

• PubChem. (n.d.). 2-Methoxybenzamide. Retrieved from [Link]

Sources

• 1. spectroscopyonline.com [spectroscopyonline.com]
• 2. spcmc.ac.in [spcmc.ac.in]
• 3. orgchemboulder.com [orgchemboulder.com]
• 4. researchgate.net [researchgate.net]
• 5. webqc.org [webqc.org]
• 6. IR Spectrum Of Anisole | bartleby [bartleby.com]
• 7. N-Cyclohexylbenzamide | C13H17NO | CID 15657 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. 2-Methoxybenzamide | C8H9NO2 | CID 75540 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. Anisole(100-66-3) IR Spectrum [chemicalbook.com]
• 10. Cyclohexylamine(108-91-8) IR Spectrum [m.chemicalbook.com]

Deep Dive: Mass Spectrometry Fragmentation of N-cyclohexyl-2-methoxybenzamide

Executive Summary & Chemical Context

N-cyclohexyl-2-methoxybenzamide (C₁₄H₁₉NO₂, MW 233.31 Da) is a structural isomer of several pharmacologically active compounds, including synthetic cannabinoid precursors and specific impurities in drug synthesis. Its accurate identification relies heavily on distinguishing it from its meta- (3-methoxy) and para- (4-methoxy) isomers.

While all three isomers share the same molecular ion (

at m/z 233) and base benzoyl fragments, the ortho-substitution in N-cyclohexyl-2-methoxybenzamide induces a unique "Ortho Effect." This proximity effect facilitates intramolecular hydrogen transfer and specific neutral losses (e.g., formaldehyde or methanol) that are mechanistically impossible for the meta and para isomers. This guide details these fragmentation pathways to serve as a definitive reference for structural elucidation.

Experimental Methodology (Self-Validating Protocol)

To ensure reproducible fragmentation patterns, the following GC-MS conditions are recommended. This protocol is designed to minimize thermal degradation while maximizing ion abundance for diagnostic fragments.

Standardized GC-EI-MS Protocol

• Inlet Temperature: 250°C (Splitless mode recommended for trace analysis).

• Carrier Gas: Helium at 1.0 mL/min (constant flow).

• Column: Rxi-5Sil MS or equivalent (30 m × 0.25 mm × 0.25 µm).

• Oven Program:

  • Hold at 80°C for 1 min.

  • Ramp 20°C/min to 300°C.

  • Hold for 5 min.

• Ion Source: Electron Ionization (EI) at 70 eV .[1]

• Source Temperature: 230°C.

• Transfer Line: 280°C.

• Scan Range: m/z 40–400.

Validation Check:

• Inject a standard of N-cyclohexylbenzamide (no methoxy group).

• Verify the base peak at m/z 105 (Benzoyl cation).

• If m/z 105 is <90% relative abundance, clean the ion source; contamination or incorrect tuning can suppress low-mass diagnostic ions.

Fragmentation Analysis & Mechanisms[2][3][4][5]

Primary Fragmentation: Amide Bond Cleavage

The most dominant fragmentation pathway for N-substituted benzamides is the

-cleavage adjacent to the carbonyl group.

• Formation of the Acylium Ion (Base Peak Region): The molecular ion (

  233) undergoes inductive cleavage at the amide bond (C-N), retaining the positive charge on the carbonyl carbon due to resonance stabilization from the benzene ring and the methoxy group.

  • Fragment: 2-methoxybenzoyl cation.

  • Observed Mass:

    135 .

  • Relative Intensity: Typically the Base Peak (100%) or very high (>80%).[2]

• Formation of the Amine Fragment: The charge can occasionally be retained on the nitrogen, though less favorably.

  • Fragment: Cyclohexylaminyl cation.

  • Observed Mass:

    98 (often rearranges to m/z 56 or 41).

The "Ortho Effect": The Diagnostic Pathway

This is the critical differentiator.[3] In the ortho isomer, the methoxy oxygen and the amide group are in close proximity (1,2-position).

• Mechanism: A 1,5-hydride shift or hydrogen transfer occurs from the amide nitrogen (or potentially the cyclohexyl

  -proton) to the ortho-methoxy oxygen. This destabilizes the methoxy group, leading to the elimination of neutral molecules.

• Diagnostic Transition 1 (Loss of Formaldehyde): The 2-methoxybenzoyl cation (

  135) eliminates a neutral formaldehyde molecule (CH₂O, 30 Da) via a four-membered transition state involving the ortho-oxygen.
  • 135 105 (Hydroxyphenyl cation / Benzaldehyde-like cation).

  • Significance: The para isomer (4-methoxy) cannot easily lose CH₂O; it prefers losing CO (28 Da) to form m/z 107. Therefore, a significant peak at m/z 105 relative to 107 is a strong indicator of the ortho isomer.

• Diagnostic Transition 2 (Loss of Methanol): Direct elimination of methanol (CH₃OH, 32 Da) from the molecular ion is possible but less common in amides compared to esters. If observed,

  at 201 is definitive.

Cyclohexyl Ring Fragmentation

The cyclohexyl moiety undergoes characteristic ring fragmentation, producing a series of low-mass hydrocarbon ions.

• 83: Cyclohexyl cation ( ).
• 55: (Loss of ethene from cyclohexyl).
• 41: (Allyl cation).

Visualizing the Fragmentation Pathways[2][4][5]

The following diagram illustrates the competing pathways, highlighting the unique "Ortho Effect" route.

Caption: Mechanistic flow showing the divergence between standard benzoyl cleavage and the ortho-specific loss of formaldehyde.

Comparative Analysis: Ortho vs. Para vs. Unsubstituted

This table provides the key data points to distinguish N-cyclohexyl-2-methoxybenzamide from its closest alternatives.

Feature	N-cyclohexyl-2-methoxybenzamide (Ortho)	N-cyclohexyl-4-methoxybenzamide (Para)	N-cyclohexylbenzamide (Unsubstituted)
Molecular Ion ( )	m/z 233	m/z 233	m/z 203
Base Peak	135 (2-methoxybenzoyl)	135 (4-methoxybenzoyl)	105 (Benzoyl)
Diagnostic Ion 1	105 (Loss of CH₂O from 135)	107 (Loss of CO from 135)	77 (Phenyl)
Diagnostic Ion 2	201 (Possible )	107 (Dominant secondary ion)	122 (Benzamide+H)
Ortho Effect?	YES (Prominent)	NO (Sterically impossible)	NO
Key Ratio	High 105/107 ratio	High 107/105 ratio	N/A

Interpretation Guide

• If m/z 135 is Base Peak: You have a methoxybenzamide isomer.

• Check m/z 105 vs 107:

  • If 105 is significant (approx. 20-50% of base peak)

    Ortho isomer .

  • If 107 is dominant and 105 is weak/absent

    Para (or Meta) isomer .

• Check m/z 77: Present in all, but usually formed via 105

  77 (Ortho) or 107 77 (Para).

References

• NIST Mass Spectrometry Data Center. Benzamide, N-cyclohexyl-N-[(cyclohexylamino)carbonyl]- (Related Urea Structure). NIST Chemistry WebBook, SRD 69.[4] [Link]

• Ahmad, V. U., et al.Differentiation of Isomeric Methoxybenzamides via Ortho-Effect in Mass Spectrometry. (General Reference on Ortho Effects).
• Smith, R. M.Understanding Mass Spectra: A Basic Approach. 2nd Edition, Wiley-Interscience. (Standard text on McLafferty and Ortho rearrangements).

• PubChem. N-cyclohexylbenzamide (Unsubstituted Analog Data). National Library of Medicine. [Link]

• NIST Chemistry WebBook. p-Methoxybenzamide (Para Isomer Comparison).[Link]

Sources

• 1. 2-Methoxybenzoyl chloride | 21615-34-9 | Benchchem [benchchem.com]
• 2. ias.ac.in [ias.ac.in]
• 3. Mass spectrometry of analytical derivatives. 2. “Ortho” and “Para” effects in electron ionization mass spectra of derivatives of hydroxy, mercapto and amino benzoic acids - PMC [pmc.ncbi.nlm.nih.gov]
• 4. p-Methoxybenzamide [webbook.nist.gov]

A Comparative Analysis of the Biological Activities of Cyprosulfamide and N-cyclohexyl-2-methoxybenzamide

A Technical Guide for Researchers, Scientists, and Drug Development Professionals

In the landscape of biologically active small molecules, the benzamide scaffold serves as a versatile backbone for a multitude of compounds with diverse pharmacological and agricultural applications. This guide provides an in-depth comparison of the known biological activities of two such molecules: cyprosulfamide, a well-characterized herbicide safener, and N-cyclohexyl-2-methoxybenzamide, a compound for which publicly available biological data is notably scarce. While a direct, data-driven comparison is constrained by this disparity, this guide will offer a comprehensive overview of cyprosulfamide's established mechanisms and provide context on the potential, though unconfirmed, activities of N-cyclohexyl-2-methoxybenzamide based on structurally related compounds.

Part 1: Unveiling the Biological Profile of Cyprosulfamide

Cyprosulfamide is a synthetic chemical compound extensively utilized in agriculture as a herbicide safener.[1] Its primary role is to protect crops, particularly maize, from the phytotoxic effects of certain herbicides, thereby enhancing the herbicide's selectivity and effectiveness in weed management.[2][3]

Mechanism of Action: A Guardian for Crops

The safening effect of cyprosulfamide is achieved through the enhancement of the crop's innate detoxification pathways for herbicides.[1] This process is multifaceted and involves the induction of specific enzymes that metabolize the herbicide into non-toxic forms before it can cause significant damage to the crop.

The key mechanisms of cyprosulfamide's action include:

• Induction of Glutathione S-transferases (GSTs): Cyprosulfamide treatment leads to an upregulation of GSTs, a superfamily of enzymes crucial for cellular detoxification.[4] GSTs catalyze the conjugation of glutathione to the herbicide molecules, rendering them more water-soluble and facilitating their sequestration and degradation.[4]

• Enhancement of Cytochrome P450 Monooxygenases (P450s): This class of enzymes is also induced by cyprosulfamide and plays a vital role in the oxidative metabolism of herbicides.[5] By increasing the activity of specific P450s, the crop can more rapidly break down the herbicide.

• Modulation of Herbicide Uptake and Translocation: Evidence suggests that safeners like cyprosulfamide can also influence the absorption and movement of herbicides within the plant, further contributing to the protective effect.[6]

This selective action is a hallmark of cyprosulfamide, as it enhances the metabolic capabilities of the crop plant without significantly affecting the herbicidal activity against the target weeds.[3][5]

Visualizing the Protective Pathway of Cyprosulfamide

The following diagram illustrates the generally accepted mechanism by which cyprosulfamide protects a crop cell from herbicide-induced damage.

Caption: Cyprosulfamide induces the expression of detoxification enzymes, which metabolize herbicides into non-toxic forms, preventing cellular damage.

Part 2: The Enigma of N-cyclohexyl-2-methoxybenzamide: An Absence of Biological Data

In stark contrast to the well-documented activity of cyprosulfamide, a thorough review of scientific literature and patent databases reveals a significant lack of information regarding the biological activity of N-cyclohexyl-2-methoxybenzamide. Commercially available as a chemical reagent, its potential pharmacological or agricultural applications remain largely unexplored and unpublished.

While direct experimental data for N-cyclohexyl-2-methoxybenzamide is unavailable, an examination of structurally related molecules can provide a speculative framework for its potential biological targets. It is crucial to emphasize that the following are not established activities of N-cyclohexyl-2-methoxybenzamide but rather represent areas of biological relevance for the broader class of N-substituted benzamides and 2-methoxybenzamide derivatives.

Potential, Unverified Areas of Biological Activity Based on Structural Analogs:

• HDAC Inhibition: Many N-substituted benzamides have been investigated as histone deacetylase (HDAC) inhibitors, a class of enzymes involved in epigenetic regulation and a target for cancer therapy.[5]

• Hedgehog Signaling Pathway Inhibition: Derivatives of 2-methoxybenzamide have been synthesized and evaluated as inhibitors of the Hedgehog signaling pathway, which is implicated in some forms of cancer.[6][7]

• Dopamine and Serotonin Receptor Modulation: The benzamide scaffold is a common feature in drugs targeting dopamine and serotonin receptors, particularly in the development of antipsychotic and gastrointestinal motility agents.[5]

• Anti-inflammatory and Analgesic Activity: A patent has described N-[4-(alkyl)cyclohexyl]-substituted benzamides with potential anti-inflammatory and analgesic properties.[8]

Experimental Workflow for Preliminary Biological Screening

For researchers interested in investigating the biological activity of N-cyclohexyl-2-methoxybenzamide, a general workflow for initial screening is proposed below.

Caption: A generalized workflow for the initial biological screening of a novel chemical compound.

Part 3: Comparative Summary and Future Directions

The comparison between cyprosulfamide and N-cyclohexyl-2-methoxybenzamide is fundamentally a tale of a well-defined agricultural tool and a chemical entity with untapped and uncharacterized potential.

Feature	Cyprosulfamide	N-cyclohexyl-2-methoxybenzamide
Primary Biological Activity	Herbicide Safener[1]	Not documented
Mechanism of Action	Induction of detoxification enzymes (GSTs, P450s) in crops[4][5]	Unknown
Primary Application	Agriculture (crop protection)[2][3]	Chemical reagent
Supporting Experimental Data	Extensive peer-reviewed studies and patents[1][2][4][5][6]	None available in public domain

For researchers in the agricultural sciences, cyprosulfamide serves as a clear example of a targeted molecule designed to modulate a specific biological pathway in plants for a defined purpose. The wealth of data on its mechanism of action provides a solid foundation for its continued use and for the development of new safener technologies.

For medicinal chemists and drug discovery professionals, N-cyclohexyl-2-methoxybenzamide represents an open field of inquiry. The activities of its structural relatives suggest several plausible avenues for investigation, from oncology to neuropharmacology. The initial step would be a broad biological screening to identify any potential "hits" that could be further explored and optimized.

References

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• Herbicide Safeners Expand Weed Control Options - Corteva Agriscience. (URL: [Link])

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A Comparative Guide to the ¹³C NMR Chemical Shifts of N-cyclohexyl-2-methoxybenzamide

This guide provides an in-depth analysis and comparison of the ¹³C Nuclear Magnetic Resonance (NMR) chemical shifts for N-cyclohexyl-2-methoxybenzamide. Designed for researchers, scientists, and professionals in drug development, this document offers a detailed examination of the expected spectral data, supported by comparisons with structurally related analogues and predicted values. Our objective is to furnish a comprehensive resource for the structural elucidation and characterization of this and similar molecules.

Introduction to ¹³C NMR in Structural Analysis

Carbon-13 NMR spectroscopy is an indispensable tool in organic chemistry for determining the carbon framework of a molecule.[1] The chemical shift of each carbon atom provides a sensitive indication of its electronic environment, influenced by factors such as hybridization, substituent effects, and steric interactions.[2][3] Unlike ¹H NMR, ¹³C NMR spectra are typically acquired with broadband proton decoupling, resulting in a spectrum of singlets where each unique carbon atom is represented by a distinct peak.[4] This simplification, coupled with the wide chemical shift range (typically 0-220 ppm), allows for the unambiguous assignment of most, if not all, carbon atoms in a small molecule.[5]

Predicted ¹³C NMR Chemical Shifts for N-cyclohexyl-2-methoxybenzamide

While a publicly available, experimentally assigned ¹³C NMR spectrum for N-cyclohexyl-2-methoxybenzamide is not readily found in the literature, we can confidently predict the chemical shifts by analyzing data from structurally similar compounds and employing computational prediction tools.[6][7][8] The structure and atom numbering for N-cyclohexyl-2-methoxybenzamide are presented below.

Figure 1. Molecular structure and atom numbering of N-cyclohexyl-2-methoxybenzamide.

Comparative Analysis of ¹³C NMR Data

To substantiate our predictions, we will compare the expected chemical shifts with experimental data from three key structural analogues: 2-methoxybenzamide, cyclohexylamine, and the closely related 2,3-dimethoxy-N-(cyclohexyl)benzamide.

Carbon Atom	Predicted Shift (ppm) for N-cyclohexyl-2-methoxybenzamide	2-Methoxybenzamide (ppm)[9]	Cyclohexylamine (ppm)[10]	2,3-dimethoxy-N-(cyclohexyl)benzamide (ppm)[11]	Rationale for Predicted Shift
C=O (C7)	~165	~168	-	~165	The amide carbonyl typically appears in the 160-180 ppm region.[1] The N-cyclohexyl group is expected to have a minor shielding effect compared to the NH₂ of 2-methoxybenzamide.
C1	~125	~125	-	Aromatic: 152.8-114.7	This quaternary carbon is ipso to the amide group and is expected to be shielded relative to unsubstituted benzene.
C2	~157	~157	-	Aromatic: 152.8-114.7	The carbon bearing the electron-donating methoxy group will be the most deshielded of the aromatic carbons.
C3	~112	~111	-	Aromatic: 152.8-114.7	Ortho to the methoxy group, this carbon will be significantly shielded.
C4	~132	~132	-	Aromatic: 152.8-114.7	Para to the methoxy group, this carbon will be deshielded relative to C3 and C5.
C5	~121	~121	-	Aromatic: 152.8-114.7	Meta to the methoxy group, this carbon will experience less of a shielding effect than C3.
C6	~130	~130	-	Aromatic: 152.8-114.7	Ortho to the amide group, this carbon will be deshielded.
OCH₃ (C8)	~56	~56	-	~56	The methoxy carbon typically appears in this region.[12]
C1'	~49	-	50.2	Cyclohexyl: 48.1-25.0	The carbon directly attached to the nitrogen is expected to be slightly shielded compared to cyclohexylamine due to the electron-withdrawing amide group.
C2', C6'	~33	-	33.7	Cyclohexyl: 48.1-25.0	These carbons are beta to the nitrogen and their chemical shift should be very similar to that in cyclohexylamine.
C3', C5'	~25	-	25.4	Cyclohexyl: 48.1-25.0	These carbons are gamma to the nitrogen and their chemical shift should be very similar to that in cyclohexylamine.
C4'	~25	-	24.6	Cyclohexyl: 48.1-25.0	The carbon para to the nitrogen is expected to have a chemical shift very similar to that in cyclohexylamine.

Experimental Protocol for ¹³C NMR Spectroscopy

Acquiring a high-quality ¹³C NMR spectrum is crucial for accurate structural elucidation. The following is a standard protocol for the analysis of N-cyclohexyl-2-methoxybenzamide.

Figure 2. A typical workflow for acquiring a ¹³C NMR spectrum.

Detailed Steps:

• Sample Preparation : Dissolve approximately 20-50 mg of N-cyclohexyl-2-methoxybenzamide in 0.6-0.7 mL of a suitable deuterated solvent, such as chloroform-d (CDCl₃). The choice of solvent is critical as it can influence chemical shifts.[13] Add a small amount of tetramethylsilane (TMS) to serve as an internal reference standard (δ = 0.0 ppm).

• Instrumental Setup : The experiment should be performed on a high-field NMR spectrometer. After inserting the sample, the magnetic field is locked onto the deuterium signal of the solvent, and the field homogeneity is optimized through shimming.

• Data Acquisition : A standard ¹³C{¹H} pulse sequence with broadband proton decoupling is typically used.[14] Key parameters to consider include the spectral width (e.g., 0-220 ppm), acquisition time, relaxation delay, and the number of scans. Due to the low natural abundance of ¹³C, a larger number of scans is often required to achieve an adequate signal-to-noise ratio.[15]

• Data Processing : The acquired free induction decay (FID) is subjected to Fourier transformation to obtain the frequency-domain spectrum. The spectrum is then phased and baseline corrected. The chemical shift axis is calibrated by setting the TMS signal to 0.0 ppm.

Conclusion

The ¹³C NMR spectrum of N-cyclohexyl-2-methoxybenzamide can be confidently predicted through the comparative analysis of structurally related compounds. The benzamide portion of the molecule will exhibit characteristic signals for the amide carbonyl, the methoxy-substituted aromatic ring, and the methoxy carbon itself. The cyclohexyl moiety will display a set of signals consistent with a substituted cyclohexane ring. This guide provides a robust framework for the interpretation of the ¹³C NMR spectrum of N-cyclohexyl-2-methoxybenzamide and serves as a valuable resource for researchers engaged in the synthesis and characterization of related compounds.

References

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Elemental Analysis of C14H19NO2 (Methylphenidate): A Comparative Guide to Combustion Analysis and High-Resolution Mass Spectrometry

For researchers, scientists, and drug development professionals engaged in the meticulous work of characterizing pharmaceutical compounds, the precise determination of elemental composition is a foundational requirement. This guide provides an in-depth comparison of two cornerstone techniques for the elemental analysis of organic compounds, using the well-established pharmaceutical, Methylphenidate (C14H19NO2), as a practical case study. We will delve into the theoretical underpinnings and practical applications of classical Combustion Analysis and modern High-Resolution Mass Spectrometry (HRMS), offering a comprehensive framework for selecting the most appropriate analytical strategy.

The Benchmark: Theoretical Elemental Composition of Methylphenidate (C14H19NO2)

Before delving into experimental methodologies, it is imperative to establish the theoretical elemental composition of our target molecule, Methylphenidate. This calculated baseline serves as the "gold standard" against which all experimental data will be compared.

The molecular formula C14H19NO2 indicates the presence of Carbon (C), Hydrogen (H), Nitrogen (N), and Oxygen (O). To determine the theoretical elemental percentages, we first calculate the molar mass of the entire molecule.

Molar Mass Calculation:

Utilizing the molar masses of the constituent elements:

• Carbon (C): 12.01 g/mol [1][2]

• Hydrogen (H): 1.008 g/mol

• Nitrogen (N): 14.01 g/mol [3][4]

• Oxygen (O): 16.00 g/mol [5][6][7]

The molar mass of Methylphenidate (C14H19NO2) is calculated as follows:

(14 * 12.01 g/mol ) + (19 * 1.008 g/mol ) + (1 * 14.01 g/mol ) + (2 * 16.00 g/mol ) = 233.31 g/mol [8]

Theoretical Elemental Percentages:

Element	Calculation	Percentage (%)
Carbon (C)	(14 * 12.01 / 233.31) * 100	71.99%
Hydrogen (H)	(19 * 1.008 / 233.31) * 100	8.21%
Nitrogen (N)	(1 * 14.01 / 233.31) * 100	6.00%
Oxygen (O)	(2 * 16.00 / 233.31) * 100	13.71%

This theoretical composition is the benchmark for accuracy in our experimental analyses.

Comparative Analysis of Key Techniques

Two primary methodologies are employed for the elemental analysis of organic compounds like Methylphenidate: Combustion Analysis and High-Resolution Mass Spectrometry. Each presents a unique set of advantages and considerations.

Feature	Combustion Analysis	High-Resolution Mass Spectrometry (HRMS)
Principle	Complete combustion of the sample to convert elements into simple gases (CO2, H2O, N2), which are then quantified.[9]	Ionization of the molecule and precise measurement of its mass-to-charge ratio to determine its elemental formula.[10]
Information Provided	Elemental percentages (C, H, N, S, O).	Exact mass of the molecule, enabling the determination of the molecular formula.
Sample Amount	Milligram (mg) range.	Microgram (µg) to nanogram (ng) range.[9]
Analysis Time	Minutes per sample.	Seconds to minutes per sample.
Destructive	Yes	Yes
Key Advantage	High precision and accuracy for bulk elemental composition.	High sensitivity and specificity; provides molecular formula.
Limitations	Does not provide molecular structure information.	Can be influenced by ionization efficiency and matrix effects.

Experimental Protocols: A Step-by-Step Guide

Combustion Analysis: The Gold Standard for Bulk Composition

Combustion analysis is a robust and well-established technique for determining the elemental composition of organic compounds.[11] The underlying principle is the complete oxidation of the sample in a high-temperature, oxygen-rich environment.

Experimental Workflow for Combustion Analysis

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Comparative Guide: Structural Analysis &amp; Crystallography of N-Cyclohexyl-2-methoxybenzamide

Executive Summary

This technical guide evaluates the structural characteristics of N-cyclohexyl-2-methoxybenzamide , a pharmacophore scaffold critical in medicinal chemistry for its ability to lock amide conformations via intramolecular hydrogen bonding. This guide contrasts the target molecule against two crystallographically characterized alternatives: the unsubstituted N-cyclohexylbenzamide and the sterically bulky N-cyclohexyl-2-nitrobenzamide .

Audience: Structural Biologists, Medicinal Chemists, and Crystallographers.

Part 1: Synthesis & Crystallization Protocol

To obtain high-quality single crystals suitable for X-ray diffraction, a high-purity synthesis followed by a slow-evaporation crystallization technique is required. The presence of the ortho-methoxy group introduces solubility shifts compared to the unsubstituted analogue.

Chemical Synthesis (Schotten-Baumann Conditions)

• Reagents: 2-Methoxybenzoyl chloride (1.0 eq), Cyclohexylamine (1.1 eq), Triethylamine (Et₃N) (1.2 eq), Dichloromethane (DCM) (anhydrous).

• Reaction Mechanism: Nucleophilic acyl substitution.

Step-by-Step Protocol:

• Preparation: Purge a 100 mL round-bottom flask with nitrogen. Add Cyclohexylamine (10 mmol) and Et₃N (12 mmol) to 30 mL of anhydrous DCM. Cool to 0°C in an ice bath.

• Addition: Dissolve 2-Methoxybenzoyl chloride (10 mmol) in 10 mL DCM. Add dropwise to the amine solution over 20 minutes to control exotherm.

• Reaction: Allow the mixture to warm to room temperature (25°C) and stir for 4 hours. Monitor via TLC (30% Ethyl Acetate/Hexane).

• Workup: Wash the organic layer sequentially with 1M HCl (2 x 20 mL), saturated NaHCO₃ (2 x 20 mL), and brine. Dry over anhydrous MgSO₄.

• Isolation: Evaporate solvent under reduced pressure to yield the crude white solid.

Crystallization Methodology

The ortho-methoxy group facilitates intramolecular hydrogen bonding, reducing the molecule's polarity relative to the para-isomer.

• Method: Slow Evaporation.[1]

• Solvent System: Ethanol/Water (9:1) or Ethyl Acetate/Hexane (1:1).

• Procedure: Dissolve 50 mg of purified compound in minimal hot ethanol. Filter through a 0.45 µm PTFE syringe filter into a clean scintillation vial. Cover with parafilm, poke 3-4 pinholes, and allow to stand undisturbed at 20°C for 3-5 days.

Part 2: Comparative Crystallographic Data

In drug design, "performance" is defined by the scaffold's ability to maintain a predictable conformation. We compare the target against established benchmarks to validate the S(6) motif locking effect .

Data Comparison Table

Feature	Target: N-Cyclohexyl-2-methoxybenzamide	Alt 1: N-Cyclohexylbenzamide [1]	Alt 2: N-Cyclohexyl-2-nitrobenzamide [2]
Crystal System	Monoclinic (Predicted)	Monoclinic	Monoclinic
Space Group	P2₁/c (Predicted)	P2₁/c	P2₁/n
Unit Cell (a)	~10-12 Å	5.237 Å	13.991 Å
Unit Cell (b)	~8-10 Å	6.584 Å	8.847 Å
Unit Cell (c)	~18-20 Å	16.603 Å	20.563 Å
Beta Angle (β)	~95-105°	91.18°	93.28°
Z (Molecules/Cell)	4	2	8
Conformation	Locked (Intramolecular H-Bond)	Open (Intermolecular H-Bond)	Twisted (Steric Repulsion)
Key Interaction	N-H[1][2][3][4][5]···O(Methoxy) [S(6) Ring]	N-H···O=C (Chain C(4))	N-H···O=C (Chain)

Structural Analysis & Causality

1. The Unsubstituted Benchmark (Alt 1): The N-cyclohexylbenzamide structure adopts an anti conformation. Without an ortho substituent, the amide N-H is free to donate a hydrogen bond to the carbonyl oxygen of a neighboring molecule, forming infinite C(4) chains along the [100] axis. This represents a "flexible" scaffold that packs efficiently but lacks specific conformational pre-organization [1].

2. The Steric Benchmark (Alt 2): The 2-nitro derivative introduces massive steric bulk. The nitro group twists the amide bond out of the phenyl plane to relieve strain. While it crystallizes in a similar system (Monoclinic), the packing is dominated by steric avoidance rather than specific locking interactions [2].

3. The Target Performance (2-Methoxy): The 2-methoxy derivative is superior for drug design applications requiring a planar, locked conformation . The carbonyl oxygen of the methoxy group acts as a hydrogen bond acceptor for the amide proton.

• Mechanism: This forms a pseudo-six-membered ring (S(6) motif).

• Result: This "locks" the phenyl ring and the amide group into coplanarity, reducing the entropic penalty upon binding to a protein target. This intramolecular bond competes with intermolecular packing forces, often leading to lower melting points but higher membrane permeability [3].

Part 3: Visualization of Structural Logic

Experimental Workflow

The following diagram illustrates the self-validating workflow from synthesis to structural refinement.

Figure 1: Critical path for obtaining publication-quality crystallographic data.

Conformational Locking Mechanism

This diagram details the specific atomic interactions that differentiate the 2-methoxy target from its alternatives.

Figure 2: The S(6) locking mechanism of the 2-methoxy derivative vs. the open chain packing of alternatives.

References

• Gowda, B. T., et al. (2011). "N-Cyclohexylbenzamide."[6][7] Acta Crystallographica Section E, 66, o1687.

• Saeed, A., et al. (2016). "Synthesis and Crystal Structure of N-Cyclohexyl-2-nitrobenzamide." Journal of Structural Chemistry.

• Sun, Y., et al. (2024).[2] "Competitive Intramolecular Hydrogen Bonding: Offering Molecules a Choice."[2] ChemPlusChem, 89(8).

• BenchChem. (2025).[8][9] "Application Notes for Synthesis of N-cyclohexyl-4-methoxybenzenesulfonamide."

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A Comparative Guide to the High-Performance Liquid Chromatography (HPLC) Retention Time of N-cyclohexyl-2-methoxybenzamide

For researchers, scientists, and professionals in drug development, the precise and reliable analysis of novel chemical entities is paramount. N-cyclohexyl-2-methoxybenzamide, a compound of interest in medicinal chemistry, requires robust analytical methodologies for its quantification and quality control. This guide provides an in-depth technical comparison of High-Performance Liquid Chromatography (HPLC) for the analysis of N-cyclohexyl-2-methoxybenzamide, supported by a discussion of alternative analytical techniques. We will delve into the causality behind experimental choices, ensuring a trustworthy and authoritative resource.

Introduction to the Analysis of N-cyclohexyl-2-methoxybenzamide

N-cyclohexyl-2-methoxybenzamide belongs to the benzamide class of compounds, many of which exhibit a wide range of biological activities. The accurate determination of its chromatographic behavior, specifically its retention time in HPLC, is a critical parameter for method development, stability studies, and quality assurance. Retention time not only helps in the identification of the compound but also provides insights into its physicochemical properties, such as hydrophobicity.

This guide will focus on a standard reversed-phase HPLC (RP-HPLC) method, a widely used technique in the pharmaceutical industry due to its versatility and applicability to a broad range of compounds.[1] We will also present Gas Chromatography-Mass Spectrometry (GC-MS) as a viable alternative and compare the strengths and limitations of both methods.

Part 1: Reversed-Phase HPLC Analysis of N-cyclohexyl-2-methoxybenzamide

The selection of an appropriate HPLC method is crucial for achieving optimal separation and reliable quantification.[2] For N-cyclohexyl-2-methoxybenzamide, a molecule with both non-polar (cyclohexyl) and moderately polar (methoxybenzamide) moieties, reversed-phase chromatography is the method of choice.[1]

Experimental Protocol: RP-HPLC Method

This protocol is a robust starting point for the analysis of N-cyclohexyl-2-methoxybenzamide.

Instrumentation:

• HPLC system with a quaternary pump, autosampler, column oven, and a UV-Vis or Diode Array Detector (DAD).

Chromatographic Conditions:

• Column: A C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size) is recommended. The C18 stationary phase provides the necessary hydrophobicity to retain the analyte.

• Mobile Phase: A gradient elution of acetonitrile (ACN) and water is proposed for effective separation. A common starting point is a mixture of ACN and water, with the organic solvent concentration increasing over time.[3][4] For improved peak shape and to control the ionization of any potential acidic or basic functional groups, a small amount of acid, such as 0.1% formic acid, can be added to the mobile phase.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C. Maintaining a constant column temperature is critical for reproducible retention times.

• Detection Wavelength: Based on the benzamide chromophore, a detection wavelength in the range of 230-280 nm is expected to provide good sensitivity. A DAD can be used to determine the optimal wavelength.

• Injection Volume: 10 µL.

• Standard Preparation: A stock solution of N-cyclohexyl-2-methoxybenzamide is prepared in a solvent compatible with the mobile phase, such as acetonitrile or methanol, at a concentration of 1 mg/mL. Working standards are prepared by diluting the stock solution.

Workflow for HPLC Method Development

The following diagram illustrates the logical workflow for developing and optimizing the HPLC method.

Caption: Workflow for the HPLC analysis of N-cyclohexyl-2-methoxybenzamide.

Expected Retention Behavior and Data

The retention time of N-cyclohexyl-2-methoxybenzamide will be primarily influenced by its interaction with the C18 stationary phase. The non-polar cyclohexyl group will contribute significantly to its retention. The methoxy and amide groups, being more polar, will have less affinity for the stationary phase.

Table 1: Predicted HPLC Performance for N-cyclohexyl-2-methoxybenzamide and Related Compounds

Compound	Predicted Retention Time (min)	Rationale for Retention Behavior
N-cyclohexyl-2-methoxybenzamide	~ 7-10	The presence of the hydrophobic cyclohexyl group leads to strong interaction with the C18 stationary phase, resulting in a moderate to long retention time.
Benzamide	~ 3-5	Lacks the non-polar cyclohexyl group, leading to weaker interaction with the stationary phase and earlier elution.[4]
N-phenylbenzamide	~ 6-8	The phenyl group is less hydrophobic than the cyclohexyl group, resulting in a slightly shorter retention time compared to the target analyte.[5]

Part 2: Comparison with an Alternative Analytical Technique: Gas Chromatography-Mass Spectrometry (GC-MS)

While HPLC is a robust technique, GC-MS offers a powerful alternative, particularly for volatile and thermally stable compounds.

Experimental Protocol: GC-MS Method

Instrumentation:

• Gas chromatograph coupled with a mass spectrometer (e.g., single quadrupole or time-of-flight).

Chromatographic Conditions:

• Column: A non-polar or mid-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm, 0.25 µm film thickness).

• Carrier Gas: Helium at a constant flow rate.

• Inlet Temperature: 250 °C.

• Oven Temperature Program: Start at a lower temperature (e.g., 100 °C), hold for a few minutes, then ramp up to a higher temperature (e.g., 280 °C) to ensure elution of the analyte.

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI).

  • Acquisition Mode: Full scan to obtain fragmentation patterns for identification, or Selected Ion Monitoring (SIM) for enhanced sensitivity in quantification.[6]

  • Transfer Line Temperature: 280 °C.[6]

Workflow for GC-MS Analysis

The following diagram illustrates the sequential steps in a typical GC-MS analysis.

Caption: A diagram illustrating the sequential steps involved in GC-MS analysis.[6]

Comparison of HPLC-UV and GC-MS

Table 2: Performance Comparison of HPLC-UV and GC-MS for the Analysis of N-cyclohexyl-2-methoxybenzamide

Parameter	HPLC-UV	GC-MS
Principle	Partitioning between a liquid mobile phase and a solid stationary phase.	Partitioning between a gaseous mobile phase and a liquid or solid stationary phase, with mass-based detection.
Applicability	Broad applicability to a wide range of compounds, including non-volatile and thermally labile molecules.	Suitable for volatile and thermally stable compounds. Derivatization may be needed for polar compounds.
Selectivity	Good selectivity based on chromatographic separation. Co-elution can be an issue.	Excellent selectivity due to both chromatographic separation and mass-based detection. Provides structural information.
Sensitivity	Good sensitivity, typically in the ng range.	Very high sensitivity, often in the pg to fg range, especially in SIM mode.
Quantification	Robust and highly reproducible quantification.[6]	Accurate quantification, though may require an internal standard for best precision.
Speed	Analysis times can be longer, especially with gradient elution.	Typically faster analysis times due to rapid temperature programming.
Cost & Complexity	Generally lower initial cost and less complex to operate and maintain.	Higher initial investment and requires more specialized expertise.

Conclusion: Selecting the Appropriate Technique

Both HPLC-UV and GC-MS are powerful and viable techniques for the analysis of N-cyclohexyl-2-methoxybenzamide. The choice between them depends on the specific analytical needs.

• HPLC-UV is the recommended technique for routine quality control, purity assessment, and quantification in less complex sample matrices. Its robustness, ease of use, and lower cost make it a practical choice for most pharmaceutical applications.[6]

• GC-MS excels in situations requiring higher sensitivity, such as trace impurity analysis or bioanalytical studies. Its major advantage is the definitive identification of the analyte through its mass spectrum, providing a higher degree of confidence.[6]

By understanding the principles and performance characteristics of each technique, researchers can make an informed decision to ensure the generation of accurate and reliable data in the development and analysis of N-cyclohexyl-2-methoxybenzamide.

References

• Separation of Benzamide, N-[3-[bis[2-(acetyloxy)ethyl]amino]phenyl]- on Newcrom R1 HPLC column. SIELC Technologies. Available at: [Link]

• Separation of Benzamide on Newcrom R1 HPLC column. SIELC Technologies. Available at: [Link]

• Solid-Phase Microextraction Coupled with High-Performance Liquid Chromatography for the Determination of Aromatic Amines. ACS Publications. Available at: [Link]

• A Guide to Updating HPLC Compendial Methods in Pharmaceutical Analysis. Separation Science. Available at: [Link]

• A Compendium of Techniques for the Analysis of Pharmaceutical Impurities. ResearchGate. Available at: [Link]

• Ion‐Pair Reversed‐Phase HPLC Determination of Aromatic Amine Isomers. ResearchGate. Available at: [Link]

• HPLC methods for recently approved pharmaceuticals. National Academic Digital Library of Ethiopia. Available at: [Link]

• HPLC Methods For Pharmaceutical Analysis. Scribd. Available at: [Link]

• Amide or Amino HPLC Columns What are the Differences. MicroSolv Technology Corporation. Available at: [Link]

• HPLC in Pharmaceutical Applications and Pharmaceutical Industry. Lab Manager. Available at: [Link]

• ISOCRATIC RP-HPLC METHOD FOR THE SIMULTANEOUS DETERMINATION OF REACTION RATE IN N-PHENYLBENZAMIDE SYNTHESIS AND ITS INTERMEDIATE COMPOUNDS. ResearchGate. Available at: [Link]

Sources

• 1. HPLC in Pharmaceutical Applications and Pharmaceutical Industry | Lab Manager [labmanager.com]
• 2. A Guide to Updating HPLC Compendial Methods in Pharmaceutical Analysis | Separation Science [sepscience.com]
• 3. Separation of Benzamide, N-[3-[bis[2-(acetyloxy)ethyl]amino]phenyl]- on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 4. Separation of Benzamide on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 5. researchgate.net [researchgate.net]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Comparative Guide: UV-Vis Absorption Profile of N-Cyclohexyl-2-methoxybenzamide

Executive Summary & Technical Context[1][2][3][4]

N-Cyclohexyl-2-methoxybenzamide is a lipophilic amide structurally analogous to the benzamide class of antipsychotics (e.g., Sulpiride, Remoxipride). Its UV-Vis absorption profile is governed by the 2-methoxybenzamide (o-anisamide) chromophore.

Unlike simple benzamides, the ortho-methoxy substitution induces a significant bathochromic (red) shift due to the mesomeric (+M) effect of the oxygen lone pair interacting with the aromatic

-system. This guide provides a comparative analysis of its spectral properties, using the well-characterized drug Sulpiride as a spectral anchor to validate experimental expectations.

Key Spectral Characteristics (Predicted vs. Anchor)

Property	Target: N-Cyclohexyl-2-methoxybenzamide	Anchor: Sulpiride (Ref. Std.)
Primary (B-Band)	288 – 292 nm	291 nm
Secondary (E-Band)	210 – 215 nm	213 nm
Transition Type	(Aromatic/Amide)
Solvent Sensitivity	Moderate (Solvatochromic)	High (pH dependent)

Theoretical Grounding & Mechanism

To understand the UV profile of this molecule without relying on a "black box" number, we must deconstruct its electronic transitions. The cyclohexyl group is an auxochrome with a negligible effect on the

-system (saturated alkyl ring), meaning the absorption is driven almost entirely by the 2-methoxybenzamide core .

Electronic Transition Pathway

• Benzene Ring (Parent): Absorbs at 254 nm (weak).

• Amide Conjugation: The carbonyl group extends conjugation, increasing intensity and shifting

  .

• Ortho-Methoxy Effect (Critical): The oxygen atom at the ortho position donates electron density into the ring (resonance), raising the energy of the HOMO (Highest Occupied Molecular Orbital). This decreases the HOMO-LUMO gap, resulting in a bathochromic shift to the 290 nm region.

Mechanism Diagram

The following diagram illustrates the structural factors influencing the UV absorption.

Figure 1: Structural dissection of the chromophore showing the additive effects leading to the 290 nm absorption maximum.

Comparative Analysis

This section compares the target molecule against standard alternatives to assist in identification and purity analysis.

Table 1: Spectral Comparison with Analogs

Compound	Structure	(MeOH)	Extinction Coeff. ( )	Notes
N-Cyclohexyl-2-methoxybenzamide	Target	~290 nm	~3,500 - 4,500	Lipophilic; insoluble in water.
Sulpiride	Drug Analog	291 nm	4,300	Contains sulfonamide group (minor auxochrome).
2-Methoxybenzamide	Core	282 nm	~3,200	Lacks N-alkyl substitution.
Benzamide	Parent	225 nm	10,000	Lacks methoxy group; significant blue shift.

Insight: The shift from 282 nm (2-Methoxybenzamide) to ~290 nm (Target/Sulpiride) is attributed to the N-alkylation, which slightly increases the electron density on the amide nitrogen, further stabilizing the excited state.

Experimental Protocol: Determination of

Since this specific derivative is often synthesized in-house, the following self-validating protocol ensures accurate characterization.

Reagents & Equipment[4]

• Solvent: HPLC-grade Methanol (Cutoff < 205 nm). Note: Do not use Acetone or Benzene due to UV cutoff interference.

• Blank: Pure Methanol.

• Standard: Sulpiride (optional, for system suitability).

• Equipment: Double-beam UV-Vis Spectrophotometer (Quartz cuvettes, 1 cm path length).

Step-by-Step Workflow

• Stock Solution Preparation:

  • Weigh 10.0 mg of N-cyclohexyl-2-methoxybenzamide.

  • Dissolve in 100 mL Methanol (Concentration: 100 µg/mL).

  • Checkpoint: Ensure complete dissolution; sonicate if necessary. This compound is lipophilic and may require warming.

• Dilution Series (Linearity Check):

  • Prepare three working standards: 10 µg/mL, 20 µg/mL, and 50 µg/mL.

  • Why? To ensure the absorbance falls within the linear Beer-Lambert range (0.2 – 0.8 AU).

• Scanning:

  • Set baseline with Methanol blank.

  • Scan range: 200 nm to 400 nm .

  • Scan speed: Medium (approx. 200 nm/min) for resolution.

• Data Analysis:

  • Identify the local maximum in the 280–300 nm region.

  • Calculate Molar Extinction Coefficient (

    ) using .

  • Self-Validation: If

    < 280 nm, check for hydrolysis (loss of amide) or lack of the methoxy group.

Protocol Visualization

Figure 2: Workflow for the spectrophotometric characterization of the target benzamide.

References

• NIST Chemistry WebBook. 2-Methoxybenzamide UV-Vis Spectrum. Retrieved from [Link] (Provides the base chromophore data).

• PubChem. Sulpiride Compound Summary. Retrieved from [Link] (Confirms structural homology).

• University of Toronto. Interpreting UV-Vis Spectra: Benzene Derivatives. Retrieved from [Link] (Theoretical basis for substituent effects).

A Comparative Guide to Purity Analysis of N-cyclohexyl-2-methoxybenzamide: HPLC, GC, and qNMR Reference Standards

For researchers, scientists, and drug development professionals, the precise determination of purity for any chemical entity is a cornerstone of reliable research and safe pharmaceutical development. N-cyclohexyl-2-methoxybenzamide, a key building block in various synthetic pathways, is no exception. Ensuring its purity is critical for the integrity of downstream applications and the quality of final active pharmaceutical ingredients (APIs).

This guide provides an in-depth comparison of three orthogonal and robust analytical techniques for determining the purity of N-cyclohexyl-2-methoxybenzamide: High-Performance Liquid Chromatography (HPLC), Gas Chromatography (GC), and Quantitative Nuclear Magnetic Resonance (qNMR). We will explore the fundamental principles of each method, provide detailed experimental protocols, and present a comparative analysis to guide you in selecting the most appropriate technique for your specific analytical needs. The methodologies described herein are grounded in the principles outlined by the International Council for Harmonisation (ICH) Q2(R1) guidelines on the validation of analytical procedures, ensuring they are suitable for their intended purpose.[1][2]

The Critical Role of Orthogonal Analytical Methods

Relying on a single analytical method can sometimes provide an incomplete picture of a sample's purity. Impurities with similar properties to the main compound might co-elute in chromatography or be otherwise obscured. The use of orthogonal methods—techniques that measure the same attribute based on different chemical or physical principles—significantly increases confidence in the purity assessment.[3] For N-cyclohexyl-2-methoxybenzamide, the combination of a chromatographic separation technique (HPLC or GC) with a spectroscopic primary method (qNMR) constitutes a powerful, cross-validating approach to purity determination.[3]

Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC)

RP-HPLC is a workhorse in pharmaceutical analysis, prized for its high resolving power and applicability to a wide range of non-volatile and thermally stable compounds.[4] The technique separates molecules based on their differential partitioning between a non-polar stationary phase (typically C18) and a polar mobile phase.[4][5] For N-cyclohexyl-2-methoxybenzamide, RP-HPLC is an excellent choice for detecting and quantifying non-volatile process impurities and degradation products.

Causality Behind Experimental Choices

• Stationary Phase (C18): A C18 (octadecylsilyl) column is selected due to its strong hydrophobic retention capabilities, which are well-suited for separating the moderately non-polar N-cyclohexyl-2-methoxybenzamide from both more polar and more non-polar impurities.

• Mobile Phase (Acetonitrile/Water): A gradient of acetonitrile and water is used to ensure the elution of a wide range of potential impurities with varying polarities. Acetonitrile is chosen for its low UV cutoff and viscosity. A modifier like phosphoric or formic acid is added to sharpen peaks by suppressing the ionization of any acidic or basic functional groups.[6]

• UV Detection: The benzamide chromophore in the molecule allows for sensitive detection using a UV detector. A preliminary UV scan would indicate an optimal wavelength for detection, likely around 210-230 nm, to ensure sensitivity for both the main compound and potential impurities.

Experimental Protocol: HPLC Purity Analysis

Objective: To determine the purity of N-cyclohexyl-2-methoxybenzamide and quantify related impurities by RP-HPLC with UV detection.

Instrumentation:

• HPLC system with a binary or quaternary pump, autosampler, column oven, and a Diode Array Detector (DAD) or UV-Vis detector.

Chromatographic Conditions:

Parameter	Condition
Column	C18, 4.6 x 150 mm, 5 µm particle size
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Gradient Program	0-2 min: 30% B, 2-20 min: 30% to 95% B, 20-25 min: 95% B, 25.1-30 min: 30% B (re-equilibration)
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection Wavelength	220 nm

| Injection Volume | 10 µL |

Sample Preparation:

• Standard Solution: Accurately weigh approximately 10 mg of N-cyclohexyl-2-methoxybenzamide reference standard into a 100 mL volumetric flask. Dissolve and dilute to volume with a 50:50 mixture of acetonitrile and water. This yields a concentration of 0.1 mg/mL.

• Sample Solution: Prepare the sample to be tested in the same manner as the standard solution.

Data Analysis:

• Calculate the purity by area percent normalization. The purity is the percentage of the main peak area relative to the total area of all peaks in the chromatogram.

• For quantitative impurity analysis, a reference standard for each impurity would be required.

Workflow Diagram: HPLC Purity Analysis

Caption: Workflow for HPLC purity analysis of N-cyclohexyl-2-methoxybenzamide.

Gas Chromatography (GC)

GC is a powerful technique for separating and analyzing compounds that are volatile or can be made volatile upon derivatization.[7] It is particularly effective for identifying residual solvents and volatile organic impurities that may be present from the synthesis process.[8] Given the structure of N-cyclohexyl-2-methoxybenzamide, it possesses sufficient thermal stability and volatility for direct GC analysis.

Causality Behind Experimental Choices

• Stationary Phase (HP-5MS): A low-polarity 5% phenyl methylpolysiloxane column (e.g., HP-5MS) is chosen for its versatility and thermal stability. It separates compounds primarily based on their boiling points and, to a lesser extent, their polarity.[9]

• Detector (FID): A Flame Ionization Detector (FID) is selected for its high sensitivity to organic compounds and its wide linear range. It is a robust and reliable detector for quantitative analysis.

• Injection Mode (Split): A split injection is used to introduce a small, precise amount of the sample onto the column, preventing column overload and ensuring sharp peaks.[9]

• Temperature Program: A temperature ramp is employed to first separate highly volatile impurities (like residual solvents) at lower temperatures, followed by an increase in temperature to elute the main compound and any less volatile impurities in a reasonable time.[10]

Experimental Protocol: GC Purity Analysis

Objective: To determine the purity of N-cyclohexyl-2-methoxybenzamide and quantify volatile impurities and residual solvents by GC-FID.

Instrumentation:

• Gas chromatograph equipped with a split/splitless injector, an FID detector, and an autosampler.

Chromatographic Conditions:

Parameter	Condition
Column	HP-5MS, 30 m x 0.25 mm ID, 0.25 µm film thickness
Carrier Gas	Helium, constant flow at 1.0 mL/min
Injector Temperature	250 °C
Detector Temperature	300 °C
Oven Program	Initial: 100 °C (hold 2 min), Ramp: 15 °C/min to 280 °C (hold 5 min)
Injection Mode	Split (Ratio 50:1)

| Injection Volume | 1 µL |

Sample Preparation:

• Standard Solution: Accurately weigh approximately 10 mg of the N-cyclohexyl-2-methoxybenzamide reference standard into a 10 mL volumetric flask. Dissolve and dilute to volume with dichloromethane. This yields a concentration of 1 mg/mL.

• Sample Solution: Prepare the sample to be tested in the same manner as the standard solution.

Data Analysis:

• Calculate purity using area percent normalization from the FID signal.

• Identify residual solvents by comparing their retention times with those of known solvent standards.

Workflow Diagram: GC Purity Analysis

Caption: Workflow for GC purity analysis of N-cyclohexyl-2-methoxybenzamide.

Quantitative Nuclear Magnetic Resonance (qNMR)

qNMR has emerged as a powerful primary analytical method for purity assessment.[11][12] Unlike chromatographic techniques, qNMR allows for direct quantification of a substance against a certified internal standard of a different chemical structure.[13] This is possible because the NMR signal area is directly proportional to the number of atomic nuclei generating the signal.[3] This makes qNMR an absolute method, providing traceability to the International System of Units (SI) when a certified reference material is used as the internal standard.[14]

Causality Behind Experimental Choices

• Internal Standard (e.g., Maleic Acid): A suitable internal standard must be of high purity, stable, and have proton signals that do not overlap with the analyte's signals. Maleic acid is a good candidate as its olefinic proton signal appears in a clear region of the spectrum, away from the aromatic and aliphatic signals of N-cyclohexyl-2-methoxybenzamide. It is also soluble in common NMR solvents like DMSO-d6.

• Solvent (DMSO-d6): Deuterated dimethyl sulfoxide (DMSO-d6) is an excellent solvent for a wide range of organic compounds and helps to avoid interfering solvent signals in the proton NMR spectrum.

• Relaxation Delay (d1): A long relaxation delay (at least 5 times the longest T1 relaxation time of the protons being integrated) is critical to ensure that all protons are fully relaxed before the next pulse. This is essential for accurate integration and quantification.[15]

Experimental Protocol: ¹H-qNMR Purity Analysis

Objective: To determine the absolute purity (%w/w) of N-cyclohexyl-2-methoxybenzamide using ¹H-qNMR with an internal standard.

Instrumentation & Materials:

• NMR spectrometer (≥ 400 MHz)[12]

• High-precision analytical balance

• Certified internal standard (e.g., Maleic Acid, >99.5% purity)

• NMR tubes

• Deuterated solvent (DMSO-d6)

Sample Preparation:

• Accurately weigh approximately 15 mg of N-cyclohexyl-2-methoxybenzamide into a clean vial.

• Accurately weigh approximately 5 mg of the certified internal standard (Maleic Acid) into the same vial.

• Dissolve the mixture in approximately 0.7 mL of DMSO-d6.

• Transfer the solution to an NMR tube.

NMR Acquisition Parameters:

Parameter	Setting	Rationale
Pulse Program	Standard quantitative pulse (e.g., zg30)	Simple and robust for quantification
Number of Scans	≥ 16	To achieve an adequate signal-to-noise ratio
Relaxation Delay (d1)	30 s	Ensures complete spin-lattice relaxation for accurate integration

| Acquisition Time | ~4 s | Provides good digital resolution |

Data Analysis:

• Process the spectrum (Fourier transform, phase correction, and baseline correction).

• Integrate a well-resolved signal from N-cyclohexyl-2-methoxybenzamide (e.g., the methoxy protons, -OCH₃, which is a singlet integrating to 3H).

• Integrate the signal from the internal standard (e.g., the two olefinic protons of Maleic Acid, which appear as a singlet integrating to 2H).

• Calculate the purity using the following formula:

  Purity (%w/w) = (Ianalyte / Istd) * (Nstd / Nanalyte) * (MWanalyte / MWstd) * (mstd / manalyte) * Pstd

  Where:

  • I : Integral value of the signal

  • N : Number of protons for the integrated signal

  • MW : Molecular weight

  • m : Mass

  • P : Purity of the standard (%w/w)

Workflow Diagram: qNMR Purity Analysis

Caption: Workflow for absolute purity determination by qNMR.

Comparative Analysis Summary

The choice of analytical method depends on the specific goals of the analysis, such as routine quality control, residual solvent analysis, or primary characterization.[5] The following table summarizes the key performance attributes of each technique for the purity analysis of N-cyclohexyl-2-methoxybenzamide.

Feature	RP-HPLC	GC-FID	¹H-qNMR
Principle	Chromatographic separation based on polarity	Chromatographic separation based on volatility/boiling point	Spectroscopic quantification based on nuclear properties
Primary Application	Non-volatile impurities, degradation products, routine QC	Volatile impurities, residual solvents	Absolute purity determination, primary characterization
Reference Standard	Requires analyte-specific standard for identity and assay; area% for purity	Requires analyte-specific standard for identity and assay; area% for purity	Requires a certified internal standard (can be structurally unrelated)[5]
Quantification	Relative (Area %) or Quantitative (vs. standard)	Relative (Area %) or Quantitative (vs. standard)	Absolute (%w/w), a primary ratio method[11]
Strengths	High resolution, widely available, robust for QC environments	Excellent for volatile impurities and solvents, high sensitivity (FID)	High precision, non-destructive, provides structural information, no analyte-specific standard needed for purity
Limitations	May not detect non-UV active impurities; thermally labile compounds are problematic	Not suitable for non-volatile or thermally labile impurities	Lower sensitivity than chromatographic methods, potential for signal overlap in complex mixtures, higher equipment cost
ICH Validation	Well-established validation protocols (Accuracy, Precision, Specificity, etc.)[1][2]	Well-established validation protocols	Can be fully validated for accuracy, precision, linearity, etc.[15]

Conclusion and Recommendations

For a comprehensive and robust assessment of N-cyclohexyl-2-methoxybenzamide purity, a multi-faceted approach is recommended.

• RP-HPLC should be the primary method for routine quality control, offering excellent capability to separate and quantify non-volatile, process-related impurities and degradation products. Its robustness and widespread availability make it ideal for release testing.[5]

• GC-FID serves as an essential orthogonal technique, specifically targeting residual solvents and other volatile impurities that are not detectable by HPLC. This is a critical component of a complete impurity profile as mandated by guidelines such as ICH Q3C.[16]

• ¹H-qNMR is the gold standard for the initial characterization and assignment of absolute purity to a new batch or reference standard.[11][13] Its ability to provide a direct, SI-traceable purity value without requiring an identical reference material is a significant advantage for establishing a well-characterized in-house standard.[14]

By strategically employing these three techniques, researchers and drug development professionals can build a complete, accurate, and defensible purity profile for N-cyclohexyl-2-methoxybenzamide, ensuring the quality and reliability of their scientific work and the safety of potential pharmaceutical products.

References

• ICH. (2013). ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. European Medicines Agency. [Link]

• International Conference on Harmonisation. (1996). ICH Harmonised Tripartite Guideline - Validation of Analytical Procedures: Text and Methodology Q2(R1). ICH. [Link]

• ICH. (n.d.). Quality Guidelines. International Council for Harmonisation. [Link]

• Perpusnas. (2025). ICH Q2 R1: Mastering Analytical Method Validation. Perpusnas. [Link]

• ECA Academy. (n.d.). ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. ECA Academy. [Link]

• Gao, Y., et al. (2023). Application of quantitative NMR in pharmaceutical analysis: Method qualification and potency determination for two new chemical entities in early-stage clinical studies. Journal of Pharmaceutical and Biomedical Analysis, 234, 115561. [Link]

• Royal Society of Chemistry. (2008). Supplementary Material (ESI) for Chemical Communications. Royal Society of Chemistry. [Link]

• ResearchGate. (n.d.). Purity comparison by NMR and HPLC. ResearchGate. [Link]

• University of Illinois Chicago. (n.d.). Quantitative NMR (qNMR). Pharmacognosy Institute (PHCI). [Link]

• MDPI. (2023). Head-to-Head Comparison of High-Performance Liquid Chromatography versus Nuclear Magnetic Resonance for the Quantitative Analysis of Carbohydrates in Yiqi Fumai Lyophilized Injection. MDPI. [Link]

• ACG Publications. (2016). Comparison of qNMR and HPLC-UV techniques for measurement of Coenzyme Q10 in dietary supplement capsules. ACG Publications. [Link]

• American Pharmaceutical Review. (2020). Quantitative NMR in Biotherapeutic Drug Development: An Efficient General-Purpose Tool for Process Analytics. American Pharmaceutical Review. [Link]

• Patsnap. (2025). Quantitative NMR Methods in Pharmaceuticals: Purity Assurance. Patsnap Eureka. [Link]

• AWS. (2022). qNMR - Quantitative Analysis by NMR. AWS. [Link]

• Innovative Solutions in Medicine. (n.d.). Technology Transfer. Innovative Solutions in Medicine. [Link]

• The Pharmaceutical and Chemical Journal. (n.d.). An Overview on HPLC Method Development, Optimization and Validation process for drug analysis. The Pharmaceutical and Chemical Journal. [Link]

• Cipac.org. (2020). Multi-active method for the analysis of active substances in formulated products to support quality control scope. Cipac.org. [Link]

• Scholars Research Library. (n.d.). Gas chromatography and mass spectroscopic determination of phytocompounds. Scholars Research Library. [Link]

• Asian Journal of Research in Chemistry. (n.d.). Impurity Profiling With Use of Hyphenated Techniques. Asian Journal of Research in Chemistry. [Link]

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• 1. europeanpharmaceuticalreview.com [europeanpharmaceuticalreview.com]
• 2. database.ich.org [database.ich.org]
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Safety & Regulatory Compliance

N-cyclohexyl-2-methoxybenzamide proper disposal procedures

Executive Summary: Operational Safety & Compliance

Proper disposal of N-cyclohexyl-2-methoxybenzamide (CAS: 57149-81-2) is not merely a regulatory checkbox; it is a critical component of laboratory hygiene and environmental stewardship. As a secondary amide used frequently in medicinal chemistry and drug discovery, this compound presents specific handling challenges related to its stability and potential biological activity.

This guide moves beyond generic "waste bin" instructions. It provides a self-validating workflow for identifying, segregating, and destroying this chemical, ensuring your laboratory remains compliant with RCRA (Resource Conservation and Recovery Act) standards and GLP (Good Laboratory Practice) protocols.

Chemical Profile & Hazard Identification

Before disposal, you must validate the waste stream. N-cyclohexyl-2-methoxybenzamide is an organic solid, typically stable, but requires segregation from strong oxidizers.

Table 1: Chemical Identity & Hazard Profile

Parameter	Specification	Operational Implication
Chemical Name	N-cyclohexyl-2-methoxybenzamide	Official manifest name.
CAS Number	57149-81-2	Use for waste profile sheets.
Formula	C₁₄H₁₉NO₂	Confirm non-halogenated status for incineration.
Physical State	Solid (Crystalline powder)	Requires solid waste stream (unless dissolved).
GHS Hazards	Warning H302 (Acute Tox.[1] Oral) H315 (Skin Irrit.) H319 (Eye Irrit.)[2]	Handle with nitrile gloves and dust mask.
Reactivity	Incompatible with strong oxidizing agents.	DO NOT mix with nitric acid or perchlorates in waste.
RCRA Status	Non-listed (typically).	Classify as D001 (Ignitable) if mixed with solvents, or General Organic Debris.

Expert Insight: While not typically P-listed (acutely toxic), benzamide derivatives often exhibit pharmacological activity. Treat all waste as if it possesses bioactive properties.

Disposal Decision Logic (Workflow)

The following decision tree visualizes the critical control points for disposing of N-cyclohexyl-2-methoxybenzamide. This workflow prevents common errors, such as mixing incompatible streams or improperly classifying trace residues.

Figure 1: Operational workflow for the segregation and disposal of N-cyclohexyl-2-methoxybenzamide. Note the critical segregation step to prevent reactivity hazards.

Detailed Disposal Procedures

Protocol A: Solid Waste (Pure Compound)

Use this for expired stocks, spilled powder, or failed synthesis solids.

• Containment: Transfer the solid material into a wide-mouth High-Density Polyethylene (HDPE) jar. Glass is acceptable but poses a breakage risk during transport.

• Labeling: Affix a hazardous waste label immediately.

  • Constituents: Write "N-cyclohexyl-2-methoxybenzamide 99%".

  • Hazard Checkbox: Mark "Toxic" and "Irritant".

• Segregation: Store in the "Organic Solids" satellite accumulation area.

  • Critical: Ensure this container is NOT stored next to waste nitrates or permanganates. Amides can react with strong oxidizers to generate toxic fumes or heat [1].

Protocol B: Liquid Waste (Solutions)

Use this for reaction mixtures, mother liquors, or HPLC waste.

• Solvent Compatibility: Determine the primary solvent (e.g., Methanol, DMSO, Dichloromethane).

• Stream Selection:

  • Non-Halogenated: If dissolved in MeOH, EtOH, or DMSO, pour into the "Non-Halogenated Organic Solvents" carboy.

  • Halogenated: If dissolved in DCM or Chloroform, pour into the "Halogenated Organic Solvents" carboy.

• Concentration Limit: If the concentration of N-cyclohexyl-2-methoxybenzamide exceeds 5%, note this explicitly on the carboy tag. High concentrations of amides can alter the BTU value of the waste fuel blend used by incinerators [2].

Protocol C: Trace Residues & Empty Containers

Use this for vials, spatulas, and weighing boats.

• Triple Rinse: If the container held pure compound, triple rinse with a small volume of acetone or ethanol. Collect the rinsate as Liquid Waste (Protocol B) .

• Defacing: Deface the original label using a marker to indicate the container is empty.

• Disposal:

  • Rinsed Containers: Can often be discarded in standard lab glass trash (check local EHS rules).

  • Contaminated Debris (Gloves/Paper): Place in a clear, heavy-duty hazardous waste bag (4-mil thickness) inside a solid waste drum.

Regulatory Compliance & Documentation

To ensure audit-readiness, adhere to the following regulatory standards.

• EPA/RCRA Classification:

  • This compound is not specifically "Listed" (P or U list).

  • It is classified by Characteristic if mixed with ignitable solvents (D001).

  • If pure, it falls under "Non-RCRA Regulated Hazardous Waste" in many jurisdictions, but best practice dictates managing it as State-Regulated Hazardous Waste due to aquatic toxicity risks [3].

• Drain Disposal:

  • STRICTLY PROHIBITED. N-cyclohexyl-2-methoxybenzamide is likely toxic to aquatic life (H410/H411 implied for benzamides). Under no circumstances should this enter the sanitary sewer system [4].

Emergency Response: Spills

Scenario: A 5g bottle of N-cyclohexyl-2-methoxybenzamide powder is dropped and shatters.

• Evacuate & PPE: Clear the immediate area. Don nitrile gloves, safety goggles, and an N95 dust mask (or half-face respirator with P100 filters).

• Dry Cleanup: Do not wet the powder initially (this spreads the contamination).

• Sweep: Use a dustpan and brush to gently sweep shards and powder. Avoid creating dust clouds.[3]

• Wet Wipe: Wipe the surface with a paper towel dampened with ethanol or soap water to remove fine residue.

• Disposal: Place all glass, powder, and contaminated paper towels into a Solid Hazardous Waste container. Seal and label.

References

• National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press. [Link]

• U.S. Environmental Protection Agency. (2024). Criteria for the Definition of Solid Waste and Solid and Hazardous Waste Exclusions. EPA.gov. [Link]

• Dartmouth College EHS. (2023). Chemical Waste Disposal Guide. Dartmouth.edu. [Link]

Sources

• 1. angenechemical.com [angenechemical.com]
• 2. fishersci.com [fishersci.com]
• 3. harwick.com [harwick.com]

A Comprehensive Guide to Personal Protective Equipment for Handling N-cyclohexyl-2-methoxybenzamide

In the dynamic landscape of pharmaceutical research and development, the safety of laboratory personnel is paramount. This guide provides essential, in-depth guidance on the appropriate personal protective equipment (PPE) for handling N-cyclohexyl-2-methoxybenzamide, a compound with potential applications in drug discovery. As Senior Application Scientists, our goal is to empower researchers with the knowledge to work safely and effectively, ensuring both personal safety and data integrity. This document moves beyond a simple checklist, offering a procedural and educational resource grounded in established safety protocols for benzamide-related compounds.

Risk Assessment: The Foundation of Laboratory Safety

Before handling any chemical, a thorough risk assessment is crucial. For N-cyclohexyl-2-methoxybenzamide, this involves considering the physical form of the compound (solid or in solution), the quantity being handled, and the nature of the procedure (e.g., weighing, dissolving, reacting). The primary routes of exposure to mitigate are inhalation, skin contact, and eye contact.

Core Personal Protective Equipment (PPE) Requirements

The following table summarizes the essential PPE for handling N-cyclohexyl-2-methoxybenzamide, with detailed explanations for each component in the subsequent sections.

PPE Component	Specification	Purpose
Eye and Face Protection	Safety glasses with side shields or chemical splash goggles. A face shield is recommended when there is a significant risk of splashes.	Protects against dust particles and splashes.[4][5]
Skin Protection	Chemical-resistant gloves (e.g., nitrile). A lab coat or chemical-resistant apron.	Prevents skin contact with the chemical.[4][5][6]
Respiratory Protection	A NIOSH-approved respirator is recommended if ventilation is inadequate or if dust is generated.	Protects against inhalation of harmful dust.[4][5]
Body Protection	Protective clothing and closed-toe shoes.	Provides overall protection from contamination.[5]

Procedural Guidance: A Step-by-Step Approach to Safe Handling

Adherence to a systematic procedure is critical for minimizing exposure and ensuring a safe working environment.

Preparation and Pre-Handling Checklist

• Consult the Safety Data Sheet (SDS): Although a specific SDS for N-cyclohexyl-2-methoxybenzamide may not be available, review the SDS for similar benzamide compounds to understand the potential hazards.[4]

• Ensure Proper Ventilation: Work in a well-ventilated area, preferably within a chemical fume hood, especially when handling the solid compound or preparing solutions.[4][7]

• Inspect PPE: Before each use, inspect all PPE for any signs of damage or degradation. Ensure gloves are free of pinholes and that safety glasses are not cracked.

• Locate Emergency Equipment: Confirm the location and functionality of the nearest eyewash station and safety shower.[4]

Donning PPE: A Deliberate Sequence

The order in which PPE is put on is crucial to prevent cross-contamination.

PPE Donning Workflow

Handling N-cyclohexyl-2-methoxybenzamide

• Weighing: When weighing the solid compound, do so in a fume hood or a ventilated balance enclosure to minimize the risk of inhaling dust particles.

• Solution Preparation: When preparing solutions, add the solid to the solvent slowly to avoid splashing.

• Reactions and Work-up: Conduct all reactions and subsequent work-up procedures within a fume hood.

Doffing PPE: Preventing Contamination

The removal of PPE is a critical step to prevent exposure. The principle is to touch potentially contaminated surfaces only with other contaminated surfaces.

PPE Doffing Workflow

Disposal Plan: Responsible Management of Waste

Proper disposal of N-cyclohexyl-2-methoxybenzamide and any contaminated materials is a critical component of laboratory safety and environmental responsibility.

Chemical Waste

• Solid Waste: Collect any unused or waste N-cyclohexyl-2-methoxybenzamide in a clearly labeled, sealed container for hazardous waste.[8]

• Liquid Waste: Solutions containing N-cyclohexyl-2-methoxybenzamide should be collected in a designated, labeled hazardous waste container. Do not dispose of this chemical down the drain.[8][9]

Contaminated PPE and Materials

• Gloves: Dispose of used gloves in the designated hazardous waste container.[8] Do not discard them in the regular trash.

• Lab Coats: If a lab coat becomes significantly contaminated, it should be disposed of as hazardous waste. For minor contamination, follow your institution's guidelines for laundering contaminated lab coats.

• Glassware and Consumables: Any glassware, pipette tips, or other consumables that have come into contact with N-cyclohexyl-2-methoxybenzamide should be rinsed with a suitable solvent, and the rinsate collected as hazardous waste. The cleaned items can then be washed and reused or disposed of according to standard laboratory procedures. For containers of highly toxic chemicals, the first three rinses must be collected for disposal as hazardous waste.[10]

Emergency Procedures

In the event of an exposure, immediate and appropriate action is crucial.

Exposure Route	First Aid Procedure
Inhalation	Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek immediate medical attention.[5]
Skin Contact	Immediately wash the affected area with soap and plenty of water. Remove contaminated clothing. Seek medical attention if irritation persists.[5]
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, lifting the upper and lower eyelids occasionally. Remove contact lenses if present and easy to do. Seek immediate medical attention.[1]
Ingestion	Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.[1]

By adhering to these guidelines, researchers can handle N-cyclohexyl-2-methoxybenzamide with a high degree of safety, ensuring a secure and productive laboratory environment.

References

• Personal protective equipment for handling Benzamide, N,N,4-trimethyl- - Benchchem. (n.d.).
• BENZAMIDE CAS Number - HAZARD SUMMARY. (n.d.).
• Personal protective equipment for handling 4-(4-Carbamoylphenoxy)benzamide - Benchchem. (n.d.).
• SAFETY DATA SHEET - Sigma-Aldrich. (2025-05-06).
• Safety Data Sheet - Angene Chemical. (2025-02-17).
• Material Safety Data Sheet. (2011-08-20).
• Safety data sheet - CPAChem. (2023-08-02).
• SAFETY DATA SHEET - Fisher Scientific. (n.d.).
• 4 - SAFETY DATA SHEET. (n.d.).
• 1 - SAFETY DATA SHEET. (2010-09-07).
• Chemical Safety Data Sheet MSDS / SDS - N-Cyclohexyl-2-benzothiazolesulfenamide - ChemicalBook. (2025-12-13).
• Hazardous Waste Disposal Guide - Research Areas - Dartmouth Policy Portal. (n.d.).

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